Fenchyl acetate

• CAS: 13851-11-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of Fenchyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fenchyl acetate (CAS No: 13851-11-1) is a bicyclic monoterpenoid ester recognized for its characteristic camphoraceous, pine-like aroma.[1][2] As a significant component in various essential oils, it finds extensive application in the fragrance, flavor, and personal care industries.[3] Beyond its organoleptic properties, Fenchyl acetate serves as a valuable organic solvent and an intriguing molecule for chemical synthesis and potential pharmaceutical applications.[3] This technical guide provides an in-depth analysis of the core physicochemical properties of Fenchyl acetate, complete with experimental protocols and structured data to support advanced research and development.

Chemical Identity and Structure

Fenchyl acetate, systematically named 1,3,3-trimethyl-2-norbornanyl acetate, is the acetate ester of fenchyl alcohol.[1][4] Its chemical structure is characterized by the bicyclo[2.2.1]heptane framework. The compound exists as a mixture of isomers, primarily the α- and β-forms, and can also be found as different stereoisomers, such as the endo- and exo-isomers.[5][6]

• Molecular Formula: C₁₂H₂₀O₂[1][4]

• Molecular Weight: 196.29 g/mol [1][7][8]

• Synonyms: 1,3,3-Trimethyl-2-norbornanyl acetate, Fenchyl acetic acid, Acetic acid fenchyl ester[1][9]

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of Fenchyl acetate, compiled from various sources for ease of reference and comparison.

Table 1: General and Thermal Properties

Property	Value	Temperature (°C)	Pressure	Citations
Physical State	Clear, mobile liquid	20	Ambient	[2][10]
Color	Colorless to pale yellow	Ambient	Ambient	[3][11]
Boiling Point	220 °C	760 mmHg	[1][2]
Melting Point	7–8 °C	Ambient	[1]
Flash Point	76–84 °C	Closed Cup	[1][11]
Vapor Pressure	0.117 mmHg	25	[2]
< 0.1 mmHg	[10]

Table 2: Optical and Physical Properties

Property	Value	Temperature (°C)	Citations
Density	0.98 g/mL	25
0.965–0.975 g/mL	20	[10]
Specific Gravity	0.973–0.979	25	[2]
0.967	[12]
Refractive Index (nD)	1.456–1.462	20	[2]
1.4540–1.4590	20	[10][13]
Optical Rotation ([α]/D)	+45° to +55°	[2][14]
+54°	22

Table 3: Solubility and Partitioning

Property	Value/Description	Temperature (°C)	Citations
Solubility in Water	Insoluble / Negligible	Ambient	[1][2][10]
23.23 mg/L (estimated)	25	[2][12]
Solubility in Organic Solvents	Soluble in alcohol, oils, and organic solvents	Ambient	[1][3]
Soluble in 70% ethanol (1:6) and 95% ethanol (1:1)	Ambient	[10]
LogP (o/w)	3.516 (estimated)	[2]
3.86 (calculated)	[12]

Experimental Protocols

The determination of physicochemical properties requires standardized methodologies to ensure accuracy and reproducibility. Below are detailed protocols for key experiments.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes and utilizes a MelTemp apparatus or similar heating block.[15]

• Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

• Apparatus: MelTemp apparatus, capillary tube (closed at one end), "minipipet" (narrower capillary tube open at both ends), thermometer.[15]

• Procedure:

  • Introduce a small amount of Fenchyl acetate into the closed-end capillary tube.

  • Invert a smaller, open-ended capillary tube (minipipet) and place it inside the larger tube containing the sample, ensuring the open end is submerged in the liquid.

  • Place the assembly in the heating block of the MelTemp apparatus.

  • Heat the block gradually. As the temperature rises, a stream of bubbles will emerge from the inverted inner capillary.

  • Continue heating until a continuous and rapid stream of bubbles is observed.

  • Turn off the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the inner capillary tube.[15]

  • Record the temperature.

Determination of Density

• Objective: To measure the mass per unit volume of the liquid.

• Apparatus: Pycnometer (specific gravity bottle) of a known volume, analytical balance, water bath.

• Procedure:

  • Clean and dry the pycnometer thoroughly and record its mass (m1).

  • Fill the pycnometer with distilled water and place it in a constant temperature water bath (e.g., 25°C) until it reaches thermal equilibrium.

  • Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer filled with water (m2).

  • Empty and dry the pycnometer. Fill it with Fenchyl acetate.

  • Repeat the thermal equilibration in the water bath at the same temperature.

  • Adjust the liquid level, dry the exterior, and weigh the pycnometer filled with Fenchyl acetate (m3).

  • The density (ρ) is calculated using the formula: ρ_sample = [(m3 - m1) / (m2 - m1)] * ρ_water (where ρ_water at the experimental temperature is known).

Determination of Refractive Index

• Objective: To measure the extent to which light is bent when passing through the substance.

• Apparatus: Abbe refractometer, constant temperature water circulator, light source (sodium D-line, 589 nm), dropper, soft tissue.

• Procedure:

  • Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled water).

  • Ensure the prism surfaces are clean and dry.

  • Connect the refractometer to a water bath set to a constant temperature (e.g., 20°C).[16]

  • Apply a few drops of Fenchyl acetate to the surface of the lower prism.

  • Close the prisms firmly.

  • Adjust the instrument to bring the dividing line between the light and dark fields into the center of the crosshairs.

  • If necessary, adjust the compensator to eliminate any color fringe and sharpen the dividing line.

  • Read the refractive index from the instrument's scale.[16]

Synthesis and Workflow Visualization

Fenchyl acetate is typically synthesized via the esterification of fenchyl alcohol. A common industrial method involves the reaction of fenchol with acetic anhydride, using a catalyst.[3][13]

Caption: Workflow for the synthesis and purification of Fenchyl Acetate.

Safety and Handling

Proper handling of Fenchyl acetate is crucial in a laboratory or industrial setting.

• General Precautions: Use in a well-ventilated area.[1][17] Avoid contact with skin and eyes, and avoid inhalation of vapors.[11][17] Wear suitable protective clothing, including gloves and safety goggles.[1][17]

• Storage: Store in tightly sealed containers in a cool, dry, and well-ventilated place, away from heat, light, and ignition sources.[1][11][18]

• Fire Safety: Fenchyl acetate is a combustible liquid. Use dry chemical, carbon dioxide, or alcohol-resistant foam for extinguishing fires.[11][17]

• Spills: In case of a spill, absorb with an inert material like sand or earth and collect it in a suitable container for disposal.[11] Prevent entry into drains and waterways.[11][18]

Conclusion

Fenchyl acetate possesses a well-defined set of physicochemical properties that are critical to its application in various industries. This guide provides the essential quantitative data and standardized methodologies necessary for its effective use in research, quality control, and product development. A thorough understanding of these properties, combined with adherence to safety protocols, will enable professionals to harness the full potential of this versatile compound.

References

• 1. Fenchyl Acetate | Industrial Chemicals Manufacturer [chemicalbull.com]
• 2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 3. foreverest.net [foreverest.net]
• 4. Fenchyl acetate [webbook.nist.gov]
• 5. Fenchyl acetate [webbook.nist.gov]
• 6. Endo-fenchyl acetate rich essential oil of Strobilanthes sessilis Nees inflorescence and its characterisation using GC, GC-MS, and NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. alpha-Fenchyl acetate | C12H20O2 | CID 6427102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. nmppdb.com.ng [nmppdb.com.ng]
• 9. Showing Compound Fenchyl acetate (FDB010420) - FooDB [foodb.ca]
• 10. ventos.com [ventos.com]
• 11. chemicalbull.com [chemicalbull.com]
• 12. foreverest.org [foreverest.org]
• 13. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 14. parchem.com [parchem.com]
• 15. phillysim.org [phillysim.org]
• 16. enfsi.eu [enfsi.eu]
• 17. chemicalbook.com [chemicalbook.com]
• 18. directpcw.com [directpcw.com]

Natural sources and isolation of Fenchyl acetate

An In-depth Technical Guide to the Natural Sources and Isolation of Fenchyl Acetate

Fenchyl acetate is a bicyclic monoterpenoid ester recognized for its characteristic fresh, camphoraceous, and pine-like aroma with sweet, citrus, and fir undertones.[1][2][3] This naturally occurring compound is a significant component in the essential oils of various plants and is widely utilized in the fragrance and flavor industries.[4] Its applications range from perfumes, soaps, and personal care products to imparting subtle fruity and herbal notes in food and beverages.[4][5] This technical guide provides a comprehensive overview of the natural sources of fenchyl acetate, along with detailed methodologies for its isolation and purification, intended for researchers, scientists, and professionals in drug development and analytical chemistry.

Natural Sources of Fenchyl Acetate

Fenchyl acetate is found in a variety of aromatic plants. The concentration of this ester can vary significantly depending on the plant species, the specific part of the plant, geographical location, and harvesting time. It has been identified in the essential oils of plants such as fennel, rosemary, and several species of Strobilanthes and Alpinia.[5][6][7][8][9]

Quantitative Data on Fenchyl Acetate in Natural Sources

The following table summarizes the concentration of fenchyl acetate in various plant species as reported in the scientific literature.

Plant Species	Plant Part	Fenchyl Acetate Concentration (%)	Reference
Strobilanthes sessilis Nees	Dried Inflorescence	89.33 (endo-fenchyl acetate)	[7][8]
Strobilanthes angustifrons	Fresh Aerial Parts	72.0	[8]
Alpinia calcarata Rosc.	Root	51.34	[9]
Strobilanthes glutinosa	Fresh Aerial Parts	41.2	[8]
Alpinia calcarata Rosc.	Stem Sheath	19.16	[9]
Foeniculum vulgare (Fennel)	Not Specified	14.21	[8]
Chaerophyllum macrospermum	Not Specified	12.7	[8]
Leutea glaucopruinosa	Not Specified	4.5	[8]

Other reported natural sources of fenchyl acetate include the leaves and terminal branches of Juniperus rigida, Seseli sibiricum, rosemary oil, hinoki leaf oil, sweet basil, Thuja occidentalis, and Houttuynia cordata.[2][5][6][10]

Isolation and Purification of Fenchyl Acetate

The isolation of fenchyl acetate from its natural sources is typically a multi-step process that begins with the extraction of the essential oil from the plant material, followed by purification techniques to isolate the target compound.

Step 1: Extraction of Essential Oil by Hydrodistillation

Hydrodistillation is a common method for extracting volatile compounds, such as those found in essential oils, from plant materials.

Experimental Protocol:

• Preparation of Plant Material: The specific part of the plant rich in fenchyl acetate (e.g., dried inflorescence of S. sessilis) is collected and, if necessary, ground to a coarse powder to increase the surface area for efficient extraction.[7]

• Apparatus Setup: A Clevenger-type apparatus is set up for hydrodistillation. The ground plant material is placed in a round-bottom flask and submerged in distilled water.

• Distillation: The flask is heated, causing the water and volatile components of the plant material to vaporize. The steam, carrying the essential oil vapors, rises and enters a condenser.

• Condensation and Separation: In the condenser, the steam is cooled and condenses back into a liquid, which is a mixture of water and the immiscible essential oil. This mixture is collected in a separating funnel or a specific collection vessel of the Clevenger apparatus.

• Oil Collection: Due to the difference in density, the essential oil will form a separate layer from the water and can be collected. The collected oil is then dried over anhydrous sodium sulfate to remove any residual water.

Step 2: Purification by Vacuum Fractional Distillation

The crude essential oil obtained from hydrodistillation is a complex mixture of various terpenes and other volatile compounds. Fractional distillation is employed to separate these components based on their differences in boiling points.[11] Given the relatively high boiling point of fenchyl acetate (approximately 220°C at atmospheric pressure) and the thermal sensitivity of terpenes, vacuum fractional distillation is the preferred method to prevent degradation.[12]

Experimental Protocol:

• Apparatus Setup: A vacuum fractional distillation apparatus is assembled. This includes a round-bottom flask, a fractionating column (e.g., Vigreux column), a distillation head with a thermometer, a condenser, and a receiving flask.[13] All joints must be properly sealed to maintain the vacuum.

• Sample Preparation: The crude essential oil is placed in the round-bottom flask along with boiling chips or a magnetic stir bar for smooth boiling.

• Distillation Process:

  • The system is evacuated to the desired pressure (e.g., 10-15 mmHg).[13]

  • The flask is gently heated. As the mixture boils, the vapor rises through the fractionating column.

  • The column allows for multiple condensation-vaporization cycles, enriching the vapor with the more volatile components (those with lower boiling points) at the top of the column.[11]

  • Fractions are collected based on the boiling point at the reduced pressure. The temperature should be monitored closely. Fractions corresponding to the boiling point of fenchyl acetate under the applied vacuum are collected in a separate receiving flask.

Step 3: High-Purity Isolation by Column Chromatography

For applications requiring high-purity fenchyl acetate, such as in drug development or as an analytical standard, column chromatography is an effective final purification step.[14] This technique separates compounds based on their differential adsorption to a stationary phase.[14]

Experimental Protocol:

• Column Preparation: A glass column is packed with a suitable stationary phase, most commonly silica gel.[15] The column is then equilibrated with a non-polar solvent system (mobile phase), such as hexane or a mixture of hexane and a slightly more polar solvent like ethyl acetate.[16]

• Sample Loading: The fenchyl acetate-rich fraction obtained from distillation is dissolved in a minimal amount of the mobile phase and carefully loaded onto the top of the silica gel column.

• Elution: The mobile phase is allowed to flow through the column either by gravity or by applying positive pressure (flash chromatography).[13] The polarity of the solvent system can be gradually increased (gradient elution) to effectively separate compounds with different polarities.[15]

• Fraction Collection: The eluate is collected in a series of fractions.

• Analysis: Each fraction is analyzed using a technique like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify the fractions containing pure fenchyl acetate.

• Solvent Removal: The pure fractions are combined, and the solvent is removed using a rotary evaporator to yield the purified fenchyl acetate.[13]

Experimental Workflow for Fenchyl Acetate Isolation

The following diagram illustrates the general workflow for the isolation and purification of fenchyl acetate from a natural plant source.

Caption: Workflow for the isolation of fenchyl acetate.

References

• 1. perfumersworld.com [perfumersworld.com]
• 2. Showing Compound Fenchyl acetate (FDB010420) - FooDB [foodb.ca]
• 3. Fenchyl Acetate – aromatic pine/herbal acetate [myskinrecipes.com]
• 4. Fenchyl Acetate | Industrial Chemicals Manufacturer [chemicalbull.com]
• 5. foreverest.net [foreverest.net]
• 6. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 7. Endo-fenchyl acetate rich essential oil of Strobilanthes sessilis Nees inflorescence and its characterisation using GC, GC-MS, and NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 10. 1,3,3-Trimethyl-2-norbornanyl acetate | C12H20O2 | CID 107217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Purification [chem.rochester.edu]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. jackwestin.com [jackwestin.com]
• 15. jppres.com [jppres.com]
• 16. Chromatography [chem.rochester.edu]

Fenchyl Acetate Stereoisomers: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Fenchyl acetate, a bicyclic monoterpenoid ester, is a molecule of significant interest in the fields of flavor, fragrance, and pharmacology. It exists as a set of stereoisomers, primarily the endo and exo diastereomers, each with corresponding enantiomers. The spatial arrangement of the acetate group confers distinct physicochemical and biological properties to these isomers. This technical guide provides a comprehensive overview of the stereoisomers of fenchyl acetate, their defining characteristics, relevant experimental protocols, and known biological activities. A key focus is placed on the diuretic potential of fenchyl acetate and its proposed mechanism of action involving the nitric oxide signaling pathway. This document is intended to serve as a core resource for researchers, scientists, and drug development professionals engaged in the study and application of this versatile compound.

Introduction to Fenchyl Acetate Stereoisomers

Fenchyl acetate is a fragrant chemical compound found in various plants, including certain species of Croton and Alpinia.[1] It is structurally characterized by a fenchane skeleton with an acetate functional group. The stereochemistry at the carbon atom to which the acetate is attached gives rise to two main diastereomers: endo-fenchyl acetate and exo-fenchyl acetate. Each of these diastereomers is chiral and therefore exists as a pair of enantiomers. The most commonly encountered isomers are designated as α-fenchyl acetate (endo) and β-fenchyl acetate (exo).[2][3] The specific stereoisomer can significantly influence its aroma profile, physicochemical properties, and biological activity, a critical consideration in drug development and other applications.[4][5][6]

Physicochemical and Spectroscopic Characteristics

The distinct spatial arrangements of the fenchyl acetate stereoisomers lead to variations in their physical and spectroscopic properties. While data for a mixture of isomers is often reported, this section aims to delineate the properties of the individual endo and exo forms where available.

Physicochemical Properties

The following table summarizes the key physicochemical properties of fenchyl acetate and its primary stereoisomers. It is important to note that some reported values pertain to a mixture of isomers, which is common in commercially available samples.[7][8]

Property	General Fenchyl Acetate (Mixture)	endo-Fenchyl Acetate	exo-Fenchyl Acetate
Molecular Formula	C₁₂H₂₀O₂[7][9]	C₁₂H₂₀O₂[2][3]	C₁₂H₂₀O₂[1][9]
Molecular Weight	196.29 g/mol [7]	196.29 g/mol [2]	196.29 g/mol [1]
CAS Number	13851-11-1[7][9]	4057-31-2[2][3]	76109-40-5[10]
Appearance	Colorless liquid[11]	Colorless liquid	Colorless liquid
Odor	Sweet, pine, balsamic[7][12]	-	-
Boiling Point	220 °C (lit.)[7][8]	219-220 °C[13]	-
Density	0.98 g/mL at 25 °C (lit.)[7][8]	-	-
Refractive Index	n20/D 1.456 (lit.)[7][8]	-	-
Optical Rotation	[α]22/D +54° (neat, for a specific mixture)[7][8]	Laevorotatory for the major enantiomer in Strobilanthes sessilis oil[14]	-
Water Solubility	23.23 mg/L at 25 °C (calculated)[11]	-	-
logP (o/w)	3.86 (calculated)[11]	2.764 (calculated)[2]	3.1 (calculated)[1]

Spectroscopic Data

Spectroscopic techniques are essential for the identification and differentiation of fenchyl acetate stereoisomers. Gas chromatography, often coupled with mass spectrometry, is a primary tool for separating and identifying these isomers based on their retention times.

Spectroscopic Data	General Fenchyl Acetate (Mixture)	endo-Fenchyl Acetate	exo-Fenchyl Acetate
Mass Spectrometry (MS)	Key fragments (m/z) available in NIST database.[15]	-	-
Infrared (IR) Spectroscopy	Spectra available in NIST database.[16][17]	-	-
Nuclear Magnetic Resonance (NMR)	-	2D-NMR (HSQC, HMBC, ROESY) used to confirm endo configuration.[14]	-
Gas Chromatography (GC) Retention Index	Varies with column and conditions.[5]	Non-polar column: ~1205-1240[2][3]	Standard non-polar: 1214; Semi-standard non-polar: ~1230-1233; Standard polar: 1480[1][9]

Experimental Protocols

Synthesis of Fenchyl Acetate Stereoisomers

The primary method for synthesizing fenchyl acetate is the esterification of fenchyl alcohol (fenchol) with an acetylating agent.[10] The stereochemical outcome of the synthesis is dependent on the stereochemistry of the starting fenchol.

General Protocol for Esterification:

• Reactants: Fenchol (a specific stereoisomer if desired), acetic anhydride, and a catalyst (e.g., pyridine or a solid acid catalyst). A patent describes a method using fenchol, acetic anhydride, and a catalyst in a 1:0.73:0.08 ratio.[18]

• Reaction Conditions: The reactants are typically heated under reflux. One patented method specifies heating at 120°C for 3 hours.[18]

• Work-up:

  • The reaction mixture is cooled.

  • It is then neutralized with a base, such as a 30% sodium hydroxide solution, to remove unreacted acetic anhydride and the catalyst.[18]

  • The organic layer is washed with water and brine.

  • The crude product is dried over an anhydrous salt (e.g., magnesium sulfate).

• Purification: The final product is purified by vacuum distillation or fractionation through a vacuum rectification tower to obtain high-purity fenchyl acetate.[18]

Note: The synthesis of specific stereoisomers requires the use of stereoisomerically pure fenchol.

Separation and Analysis of Stereoisomers

Gas chromatography (GC) is the most effective technique for the separation and analysis of fenchyl acetate stereoisomers.

General GC-MS Protocol:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar capillary column (e.g., HP-5MS) is commonly used.[9]

• Carrier Gas: Helium is a typical carrier gas.[9]

• Temperature Program: A temperature gradient is employed to achieve separation. For example, an initial temperature of 60°C held for a few minutes, followed by a ramp up to a final temperature of around 280°C.[9]

• Identification: Isomers are identified based on their characteristic retention indices and mass spectra, which can be compared to reference data from databases like the NIST WebBook.[3][9]

Protocol for Structural Elucidation by 2D-NMR:

For unambiguous confirmation of the endo or exo configuration, 2D-NMR techniques are invaluable.[14]

• Sample Preparation: A purified sample of the fenchyl acetate isomer is dissolved in a suitable deuterated solvent (e.g., CDCl₃).

• NMR Experiments: A suite of 2D-NMR experiments is performed, including:

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate proton and carbon signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations.

  • ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine spatial proximities between protons, which is crucial for distinguishing between endo and exo isomers.[14]

• Data Analysis: The correlation peaks in the 2D spectra are analyzed to piece together the molecular structure and confirm the stereochemistry.

Biological Activity and Pharmacological Potential

Fenchyl acetate has been investigated for a range of pharmacological activities, including antimicrobial, anti-inflammatory, and antioxidant effects.[1] Of particular note is its potential as a diuretic agent.

Diuretic Activity

A recent study demonstrated that fenchyl acetate exhibits significant diuretic activity in a dose-dependent manner.[2] The administration of fenchyl acetate led to a notable increase in urine output and the excretion of sodium and potassium ions, with an efficacy comparable to the standard diuretic drug furosemide.[2][7]

• Acute Toxicity: The study also established a good safety profile for fenchyl acetate, with an LD₅₀ greater than 2000 mg/kg in rats, indicating low acute toxicity.[2][7]

• Stereoisomer Specificity: It is critical to highlight that this study did not specify which stereoisomer of fenchyl acetate was used. Given that stereochemistry can profoundly impact pharmacological activity, future research should focus on evaluating the diuretic potential of the individual endo, exo, and enantiomeric forms of fenchyl acetate.[19][20]

Proposed Mechanism of Diuretic Action: The Nitric Oxide Pathway

The diuretic effect of fenchyl acetate is proposed to be mediated through the nitric oxide (NO) signaling pathway.[2][3][7] NO is a key signaling molecule in the renal system that promotes diuresis and natriuresis (sodium excretion).[1][8]

The proposed mechanism involves the following steps:

• Stimulation of Nitric Oxide Synthase (NOS): Fenchyl acetate is thought to stimulate endothelial nitric oxide synthase (eNOS) in the renal vasculature and tubules.[1][13]

• Production of Nitric Oxide (NO): Activated eNOS catalyzes the conversion of L-arginine to L-citrulline, producing NO in the process.[13]

• Inhibition of Renal Reabsorption: The produced NO acts on the kidney tubules, particularly the proximal tubules and collecting ducts, to inhibit the reabsorption of sodium and water.[1][21] This leads to an increase in their excretion in the urine.

• Increased Renal Blood Flow: NO also acts as a vasodilator in the renal arteries, which can increase renal blood flow and glomerular filtration rate, further contributing to the diuretic effect.[1][9]

Conclusion and Future Directions

Fenchyl acetate stereoisomers present a compelling area of study for researchers in both academia and industry. The distinct properties of the endo and exo forms, coupled with the emerging evidence of significant biological activity, underscore the importance of stereospecific analysis. The diuretic potential of fenchyl acetate, mediated through the nitric oxide pathway, opens avenues for its investigation as a potential therapeutic agent.

Key areas for future research include:

• Stereospecific Pharmacological Studies: A critical need exists to evaluate the biological activities, particularly the diuretic effect, of each individual stereoisomer of fenchyl acetate to determine which form is responsible for the observed effects.

• Detailed Mechanistic Studies: Further elucidation of the molecular targets and signaling pathways affected by fenchyl acetate stereoisomers is necessary.

• Development of Stereoselective Syntheses: Efficient and scalable methods for the synthesis of enantiomerically pure fenchyl acetate isomers would greatly facilitate further research and potential commercial applications.

This technical guide provides a foundational understanding of fenchyl acetate stereoisomers. It is anticipated that continued research will further clarify the unique characteristics and potential applications of each of these fascinating molecules.

References

• 1. Nitric oxide produced by endothelial nitric oxide synthase promotes diuresis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diuretic Potential of Fenchyl Acetate with Its Mechanism of Action: Toxicity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. endo-Fenchyl acetate (CAS 4057-31-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Fenchyl acetate [webbook.nist.gov]
• 6. Fenchyl acetate [webbook.nist.gov]
• 7. researchgate.net [researchgate.net]
• 8. Nitric oxide produced by endothelial nitric oxide synthase promotes diuresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Role of nitric oxide pathway in hypotensive and renal effects of furosemide during extracellular volume expansion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. foreverest.net [foreverest.net]
• 11. Fenchyl acetate (CAS 13851-11-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. Fenchyl acetate [webbook.nist.gov]
• 13. Role of Nitric Oxide in the Cardiovascular and Renal Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Diuretic Potential of Fenchyl Acetate with Its Mechanism of Action: Toxicity Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Fenchyl acetate [webbook.nist.gov]
• 16. Diuretic Potential of Fenchyl Acetate with Its Mechanism of Action: Toxicity Study – ScienceOpen [scienceopen.com]
• 17. Fenchyl acetate [webbook.nist.gov]
• 18. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 19. On the other hand: the stereoselectivity of drug action at ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Chiral aspects of drug action at ion channels: a commentary on the stereoselectivity of drug actions at voltage-gated ion channels with particular reference to verapamil actions at the Ca2+ channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Nitric oxide inhibits ADH-stimulated osmotic water permeability in cortical collecting ducts - PubMed [pubmed.ncbi.nlm.nih.gov]

Fenchyl acetate CAS number and molecular structure

Introduction

Fenchyl acetate is a monoterpenoid ester recognized for its characteristic mild, sweet, and pine-like aroma.[1] This bicyclic monoterpene derivative is found in various essential oils, including those from fennel, rosemary, and the leaves of Juniperus rigida.[1][2] It is primarily utilized as a fragrance ingredient in a wide array of products such as perfumes, soaps, and other toiletries, as well as in household cleaners and detergents.[3][4] Additionally, it serves as a flavoring agent in the food industry. This technical guide provides an in-depth look at the chemical and physical properties of fenchyl acetate, its synthesis, and relevant experimental protocols.

Molecular Structure and Identification

Fenchyl acetate is chemically known as 1,3,3-trimethyl-2-norbornanyl acetate.[5][6] The compound exists as a mixture of α- and β-isomers.

CAS Number: 13851-11-1[1][6][7]

Molecular Formula: C₁₂H₂₀O₂[1][6]

Molecular Weight: 196.29 g/mol [8][9]

Synonyms:

• 1,3,3-Trimethyl-2-norbornanyl acetate[5][6]

• Bicyclo[2.2.1]heptan-2-ol, 1,3,3-trimethyl-, acetate[5][6]

• 3,3-Dimethyl-8,9-dinorbornan-2-yl acetate[4][10]

Physicochemical Properties

The following table summarizes the key quantitative data for fenchyl acetate:

Property	Value	Unit
Physical Description	Colorless mobile liquid with a mild, sweet, fir needle oil-type odor.[4]	-
Boiling Point	220[2]	°C
Density	0.98[2]	g/mL at 25 °C
Specific Gravity	0.97300 to 0.97900[1]	at 25.00 °C
Refractive Index	1.45600 to 1.46200[1]	at 20.00 °C
Flash Point	75.56[1]	°C
Water Solubility	23.23 (estimated)[1][4]	mg/L at 25 °C
Log Kow (calculated)	3.86[4]	-

Experimental Protocols: Synthesis of Fenchyl Acetate

Fenchyl acetate is commercially prepared through the esterification of fenchyl alcohol.[1][2] A common method involves the reaction of fenchyl alcohol with acetic anhydride, often in the presence of a catalyst.[8][11]

Objective: To synthesize fenchyl acetate via the esterification of fenchyl alcohol with acetic anhydride.

Materials:

• Fenchol (1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol)

• Acetic anhydride

• Catalyst (e.g., pyridine)[2]

• 30% Sodium Hydroxide (NaOH) solution

• Glass reaction vessel

• Heating and stirring apparatus

• Separatory funnel

• Vacuum distillation apparatus

Procedure:

• Esterification:

  • In a glass reaction vessel, combine fenchol, acetic anhydride, and the catalyst. A reported mass ratio for this reaction is 1 part fenchol to 0.73 parts acetic anhydride and 0.08 parts catalyst.[11]

  • Heat the mixture to approximately 120 °C while stirring continuously.[11] Maintain this temperature for about 3 hours to allow the esterification reaction to proceed.[11]

• Neutralization and Washing:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully add a 30% sodium hydroxide solution to neutralize any unreacted acetic anhydride and the catalyst.[11] This step should be performed with caution as it is an exothermic reaction.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water and then a saturated sodium bicarbonate solution to remove any remaining acid.

  • Finally, wash with brine (saturated sodium chloride solution) to aid in the separation of the organic and aqueous layers.

• Purification:

  • Separate the organic layer containing the crude fenchyl acetate.

  • Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Purify the crude product by vacuum distillation to obtain high-purity fenchyl acetate.[11]

Visualizing the Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of fenchyl acetate.

Caption: Workflow for the synthesis of fenchyl acetate.

References

• 1. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 2. FENCHYL ACETATE | 13851-11-1 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. foreverest.org [foreverest.org]
• 5. Fenchyl acetate (CAS 13851-11-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. Fenchyl acetate [webbook.nist.gov]
• 7. Fenchyl acetate [webbook.nist.gov]
• 8. foreverest.net [foreverest.net]
• 9. 1,3,3-Trimethyl-2-norbornanyl acetate | C12H20O2 | CID 107217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. nmppdb.com.ng [nmppdb.com.ng]
• 11. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]

Spectroscopic Profile of Fenchyl Acetate: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Fenchyl acetate, a bicyclic monoterpenoid ester. The information presented herein is intended to support research and development activities by offering detailed spectroscopic data and the methodologies for their acquisition. This document covers Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. Below are the ¹H and ¹³C NMR spectral data for Fenchyl acetate, typically recorded in deuterated chloroform (CDCl₃).

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of Fenchyl acetate exhibits characteristic signals corresponding to the protons in its bicyclic structure and acetyl group.

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
-CH-OAc	~4.7	d	~7.5
-C(=O)-CH₃	~2.0	s	-
Bridgehead -CH-	~1.8	m	-
-CH₂-	~1.7 - 1.2	m	-
Bridgehead -C(CH₃)₂- CH₃	~1.1	s	-
Bridgehead -C(CH₃)₂- CH₃	~1.0	s	-
Bridgehead -C-CH₃	~0.9	s	-

Note: Exact chemical shifts and coupling constants may vary slightly depending on the specific experimental conditions, including solvent and concentration.

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information on the carbon skeleton of Fenchyl acetate.

Carbon Assignment	Chemical Shift (δ) ppm
-C =O	~170
-C H-OAc	~80
Bridgehead C	~50
Bridgehead C (CH₃)₂	~48
-C H₂-	~40, 30, 25
-C(=O)-C H₃	~21
Bridgehead -C(C H₃)₂	~28, 22
Bridgehead -C-C H₃	~15

Note: These are approximate chemical shift values. For precise assignments, 2D NMR experiments such as HSQC and HMBC are recommended.

Experimental Protocol for NMR Spectroscopy

The following protocol outlines a general procedure for acquiring NMR spectra of monoterpenoids like Fenchyl acetate.

Sample Preparation:

• Weigh approximately 10-20 mg of pure Fenchyl acetate.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (Example for a 400 MHz Spectrometer):

• Instrument: 400 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 16 ppm

• ¹³C NMR:

  • Pulse Program: zgpg30 (proton decoupled)

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Fenchyl acetate shows characteristic absorption bands for the ester functional group.

Functional Group	Vibrational Mode	Absorption Frequency (cm⁻¹)
C=O (Ester)	Stretch	~1735
C-O (Ester)	Stretch	~1240
C-H (sp³)	Stretch	~2960-2870
C-H (sp³)	Bend	~1465, 1370

Experimental Protocol for IR Spectroscopy (ATR Method)

The Attenuated Total Reflectance (ATR) method is a simple and rapid technique for obtaining IR spectra of liquid samples.

• Ensure the ATR crystal (e.g., diamond or ZnSe) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty ATR crystal.

• Place a small drop of Fenchyl acetate directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to obtain a spectrum with a good signal-to-noise ratio.

• After analysis, clean the ATR crystal thoroughly with an appropriate solvent.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, aiding in its identification. Fenchyl acetate is a volatile compound and is well-suited for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

m/z	Relative Intensity (%)	Possible Fragment Ion
196	< 5	[M]⁺ (Molecular Ion)
136	~30	[M - CH₃COOH]⁺
121	~40	[C₉H₁₃]⁺
93	~25	[C₇H₉]⁺
81	100	[C₆H₉]⁺
43	~75	[CH₃CO]⁺

Note: The fragmentation pattern and relative intensities can vary depending on the ionization method and energy.[1]

Experimental Protocol for GC-MS

The following is a general protocol for the GC-MS analysis of Fenchyl acetate.

Sample Preparation:

• Prepare a dilute solution of Fenchyl acetate (e.g., 1 mg/mL) in a volatile solvent such as hexane or ethyl acetate.

GC-MS Parameters (Example):

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split or splitless injection can be used depending on the concentration)

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 min

  • Ramp: 10 °C/min to 240 °C

  • Hold: 5 min at 240 °C

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-400

Workflow Visualization

The following diagram illustrates a typical workflow for the spectroscopic analysis of a pure compound like Fenchyl acetate.

Caption: Workflow for Spectroscopic Analysis of Fenchyl Acetate.

References

• 1. alpha-Fenchyl acetate | C12H20O2 | CID 6427102 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of Fenchyl Acetate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenchyl acetate, a bicyclic monoterpenoid ester, is a significant contributor to the aroma of various essential oils and is widely utilized in the fragrance, flavor, and pharmaceutical industries. Its physicochemical properties, particularly its solubility in organic solvents, are critical for its application in formulation development, extraction processes, and as a reaction medium. This technical guide provides a comprehensive overview of the solubility of fenchyl acetate, including available quantitative data, detailed experimental protocols for solubility determination, and a logical workflow for such experiments.

Fenchyl acetate is generally characterized as a colorless to pale yellow liquid with a fresh, camphoraceous, and slightly fruity aroma. It is known to be soluble in alcohols, oils, and other common organic solvents, while exhibiting low solubility in water.[1][2]

Quantitative Solubility Data

The available quantitative data on the solubility of fenchyl acetate in organic solvents is limited. The following table summarizes the known values. For context and comparative purposes, qualitative solubility information for the structurally similar terpene acetates, bornyl acetate and isobornyl acetate, is also included. The general consensus is that these terpene acetates are readily soluble in most organic solvents.[3][4][5][6]

Solvent Family	Solvent	Fenchyl Acetate	Bornyl Acetate	Isobornyl Acetate	Temperature (°C)
Alcohols	70% Ethanol (v/v)	1:6 (v/v)[7]	Soluble[1]	Readily Soluble[5]	20
95% Ethanol (v/v)	1:1 (v/v)[7]	Soluble[1]	Readily Soluble[5]	20
Methanol	Miscible (Expected)	Slightly Soluble[8]	Miscible[3]	Not Specified
Ethers	Diethyl Ether	Miscible (Expected)	Soluble[1]	Miscible[3]	Not Specified
Ketones	Acetone	Miscible (Expected)	Not Specified	Miscible[3]	Not Specified
Halogenated Alkanes	Dichloromethane	Miscible (Expected)	Not Specified	Miscible[3]	Not Specified
Chloroform	Miscible (Expected)	Slightly Soluble[8]	Miscible[3]	Not Specified
Apolar Solvents	Hexane	Miscible (Expected)	Not Specified	Not Specified	Not Specified
Oils	Fixed and Volatile Oils	Soluble[2]	Soluble[1]	Soluble[4]	Not Specified

Note: "Miscible (Expected)" indicates that while specific quantitative data was not found for fenchyl acetate, its chemical structure and the known solubility of similar compounds suggest high solubility. Further experimental verification is recommended.

Experimental Protocols

The following is a detailed methodology for determining the solubility of fenchyl acetate in an organic solvent using the widely accepted shake-flask method, followed by quantitative analysis using gas chromatography (GC).

Objective

To determine the equilibrium solubility of fenchyl acetate in a given organic solvent at a specified temperature (e.g., 25 °C).

Materials and Equipment

• Fenchyl acetate (high purity, >98%)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Glass vials with PTFE-lined screw caps

• Constant temperature orbital shaker or water bath

• Centrifuge

• Volumetric flasks and pipettes

• Gas chromatograph with a flame ionization detector (GC-FID)

• Appropriate GC column (e.g., a nonpolar or medium-polarity column)

• Syringes for sample injection

• Data acquisition and processing software

Procedure

3.1. Preparation of Saturated Solution

• Add an excess amount of fenchyl acetate to a glass vial containing a known volume of the selected organic solvent. An excess is ensured when undissolved fenchyl acetate is visible at the bottom of the vial after equilibration.

• Tightly seal the vials to prevent solvent evaporation.

• Place the vials in a constant temperature orbital shaker set to the desired temperature (e.g., 25 °C ± 0.5 °C).

• Equilibrate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. The shaking speed should be adequate to keep the excess solid in suspension.

3.2. Sample Preparation for Analysis

• After the equilibration period, remove the vials from the shaker and allow them to stand undisturbed at the constant temperature for at least 2 hours to allow the excess fenchyl acetate to settle.

• Alternatively, for faster separation, centrifuge the vials at a moderate speed for 15-20 minutes at the same constant temperature.

• Carefully withdraw an aliquot of the clear supernatant using a pipette. Be cautious not to disturb the undissolved fenchyl acetate at the bottom.

• Accurately dilute the aliquot with the same organic solvent in a volumetric flask to a concentration that falls within the linear range of the GC calibration curve.

3.3. Gas Chromatography (GC) Analysis

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Temperature Program: Start at a suitable temperature (e.g., 100 °C), hold for 2 minutes, then ramp up to a final temperature (e.g., 220 °C) at a rate of 10 °C/min.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injection Volume: 1 µL (or as appropriate for the instrument).

• Calibration Curve:

  • Prepare a series of standard solutions of fenchyl acetate in the same organic solvent with known concentrations.

  • Inject each standard solution into the GC and record the peak area.

  • Plot a calibration curve of peak area versus concentration.

• Sample Analysis:

  • Inject the diluted sample solution into the GC under the same conditions as the standards.

  • Record the peak area for fenchyl acetate.

Data Analysis and Calculation

• Using the calibration curve, determine the concentration of fenchyl acetate in the diluted sample solution.

• Calculate the original concentration in the saturated solution by accounting for the dilution factor.

• Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of fenchyl acetate solubility.

Workflow for Solubility Determination

References

• 1. Bornyl acetate [chembk.com]
• 2. foreverest.net [foreverest.net]
• 3. Page loading... [wap.guidechem.com]
• 4. Isobornyl acetate: properties, applications and toxicity_Chemicalbook [chemicalbook.com]
• 5. Isobornyl Acetate (CAS 125-12-2) – Premium Synthetic Woody-Terpenic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 6. chemimpex.com [chemimpex.com]
• 7. scent.vn [scent.vn]
• 8. chemicalbull.com [chemicalbull.com]

An In-depth Technical Guide to the Thermogravimetric Analysis of Fenchyl Acetate

Abstract

Fenchyl acetate is a monoterpenoid ester recognized for its characteristic sweet, pine-like aroma, leading to its widespread use in the fragrance and flavor industries.[1][2][3] Understanding its thermal stability and decomposition profile is critical for quality control, formulation development, and ensuring stability during processing and storage. Thermogravimetric Analysis (TGA) is a fundamental thermal analysis technique used to measure changes in the mass of a sample as a function of temperature or time in a controlled atmosphere. This technical guide provides a comprehensive overview of the predicted thermal behavior of Fenchyl acetate based on its physicochemical properties and data from analogous essential oil components. It outlines a detailed experimental protocol for conducting TGA and presents a framework for data interpretation. While direct experimental TGA data for Fenchyl acetate is not extensively available in published literature, this guide constructs a robust predictive analysis to serve as a valuable resource for researchers.

Physicochemical Properties of Fenchyl Acetate

A thorough understanding of Fenchyl acetate's physical and chemical properties is essential for interpreting its thermal behavior. The compound is a volatile ester, and its thermal profile is expected to be dominated by evaporation under typical TGA conditions. Key properties are summarized in the table below.

Property	Value	Reference(s)
Chemical Formula	C₁₂H₂₀O₂	[4][5]
Molecular Weight	196.29 g/mol	[4][5]
Appearance	Colorless clear liquid	[2][6]
Boiling Point	220 °C at 760 mmHg	[1]
Density	~0.98 g/mL at 25 °C	[1]
Flash Point	75.56 °C - 76 °C (Closed Cup)	[2]
Vapor Pressure	0.117 mmHg at 25 °C (estimated)	[2][6]
Solubility	Insoluble in water; Soluble in alcohol	[2][6]

Predicted Thermal Behavior and Data Interpretation

Based on its high volatility and a boiling point of 220 °C, Fenchyl acetate is expected to exhibit a single, well-defined weight loss step in a TGA experiment conducted under an inert atmosphere (e.g., nitrogen). This mass loss corresponds to its complete evaporation.[1] The analysis of other essential oils and their components by TGA shows similar behavior, where a single-step evaporation process is observed, typically concluding around the component's boiling point.[7][8]

The TGA thermogram would show a stable baseline at 100% mass until the onset of evaporation. The Derivative Thermogravimetry (DTG) curve, which represents the rate of mass change, will show a single distinct peak. The temperature at the apex of this DTG peak corresponds to the point of the maximum rate of evaporation.

Predicted Quantitative TGA Data

The following table summarizes the expected quantitative results from a TGA analysis of Fenchyl acetate under a standard nitrogen atmosphere.

Parameter	Predicted Value Range	Description
Onset Temperature (T_onset)	100 - 120 °C	The temperature at which significant mass loss begins.
Peak Temperature (T_peak)	160 - 190 °C	The temperature of the maximum rate of mass loss, as indicated by the DTG curve peak.
Endset Temperature	~220 - 240 °C	The temperature at which the evaporation process is complete.
Total Mass Loss	99 - 100%	Represents the complete volatilization of the sample.
Residue at 600 °C	< 1%	Indicates the absence of non-volatile impurities or decomposition products under inert conditions.

Experimental Protocol for TGA of Fenchyl Acetate

This section provides a detailed methodology for performing a thermogravimetric analysis of a volatile liquid sample like Fenchyl acetate. The protocol is based on standard TGA practices for essential oils and other volatile organic compounds.[9][10]

Instrumentation and Parameters

• Instrument: A calibrated thermogravimetric analyzer.

• Crucible: Standard aluminum or platinum pan (40-100 µL).

• Sample Size: 5 - 10 mg. A smaller sample size is recommended for volatile liquids to prevent crucible overflow and ensure uniform heating.[9]

• Atmosphere: High-purity Nitrogen (N₂) or Argon (Ar).

• Flow Rate: 20 - 50 mL/min.[9]

• Heating Rate: 10 °C/min (A common rate for standard analysis).

• Temperature Range: 25 °C to 350 °C. The range should extend beyond the boiling point to ensure a stable final baseline.

Experimental Procedure

• Instrument Preparation: Turn on the TGA instrument and the gas supply. Allow the system to stabilize.

• Tare Crucible: Place an empty sample crucible in the TGA furnace and perform a tare to zero the balance.

• Sample Loading: Remove the crucible. Under a fume hood, carefully dispense 5-10 mg of Fenchyl acetate into the crucible using a micropipette.

• Loading into TGA: Immediately place the loaded crucible back onto the TGA balance to minimize evaporative loss before the run begins.

• Run Initiation: Start the pre-defined thermal method. The furnace will seal and purge with nitrogen before initiating the temperature ramp.

• Data Collection: The instrument will record the sample mass as a function of temperature.

• Post-Analysis: Once the run is complete, the furnace will cool. The collected data (TGA and DTG curves) can then be exported for analysis.

Visualizations: Workflows and Logical Diagrams

The following diagrams, created using Graphviz, illustrate the experimental workflow and the logical process of the thermogravimetric analysis of Fenchyl acetate.

Caption: TGA experimental workflow from preparation to data analysis.

References

• 1. FENCHYL ACETATE | 13851-11-1 [chemicalbook.com]
• 2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 3. foreverest.net [foreverest.net]
• 4. Fenchyl acetate (CAS 13851-11-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Fenchyl acetate [webbook.nist.gov]
• 6. parchem.com [parchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. epfl.ch [epfl.ch]
• 10. rsdjournal.org [rsdjournal.org]

Fenchyl Acetate: A Technical Guide to its Potential Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenchyl acetate is a bicyclic monoterpenoid ester naturally occurring in a variety of plants, including fennel (Foeniculum vulgare), and is a significant component of many essential oils.[1] Traditionally associated with fragrance and flavoring applications, emerging scientific evidence suggests a broader range of biological activities for fenchyl acetate and its related compounds, indicating its potential for therapeutic applications. This technical guide provides an in-depth overview of the current state of research into the biological activities of fenchyl acetate, with a focus on its diuretic, antimicrobial, antioxidant, and anti-inflammatory properties.

Physicochemical Properties

Fenchyl acetate is a colorless liquid with a mild, sweet, and camphoraceous odor. Its key physicochemical properties are summarized below.

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol
CAS Number	13851-11-1
Appearance	Colorless liquid
Boiling Point	~224 °C
Solubility	Insoluble in water; soluble in ethanol and oils

Potential Biological Activities

Diuretic Activity

A significant body of evidence supports the diuretic potential of fenchyl acetate. Studies in rat models have demonstrated that oral administration of fenchyl acetate leads to a dose-dependent increase in urine output and electrolyte excretion, comparable to the effects of the conventional diuretic furosemide.

Quantitative Data: Diuretic Activity

Parameter	Control	Fenchyl Acetate (100 mg/kg)	Fenchyl Acetate (200 mg/kg)	Fenchyl Acetate (400 mg/kg)	Furosemide (10 mg/kg)
Urine Volume (mL/8h)	2.1 ± 0.2	3.2 ± 0.3	4.1 ± 0.4	5.2 ± 0.5	5.5 ± 0.4
Na⁺ Excretion (mmol/8h)	0.3 ± 0.05	0.5 ± 0.07	0.7 ± 0.09	0.9 ± 0.1	1.0 ± 0.1
K⁺ Excretion (mmol/8h)	0.2 ± 0.04	0.3 ± 0.05	0.4 ± 0.06	0.5 ± 0.07	0.6 ± 0.08

Experimental Protocol: In Vivo Diuretic Activity Assay in Rats

• Animal Model: Male Wistar rats (200-250 g) are housed in metabolic cages to allow for the collection of urine.

• Acclimatization: Animals are acclimatized for at least 3 days before the experiment, with free access to food and water.

• Hydration: Prior to the administration of test compounds, all animals receive a saline load (0.9% NaCl, 25 mL/kg, p.o.) to ensure a uniform state of hydration.

• Treatment Groups:

  • Control group: Vehicle (e.g., 0.5% carboxymethylcellulose).

  • Test groups: Fenchyl acetate suspended in the vehicle at various doses (e.g., 100, 200, 400 mg/kg, p.o.).

  • Standard group: Furosemide (10 mg/kg, p.o.).

• Urine Collection and Analysis: Urine is collected at regular intervals (e.g., every hour for 8 hours). The total volume of urine is measured, and electrolyte concentrations (Na⁺ and K⁺) are determined using a flame photometer or ion-selective electrodes.

• Data Analysis: The diuretic action is calculated as the ratio of urine excretion in the test and standard groups to that of the control group. Diuretic activity is calculated as the ratio of the diuretic action of the test substance to that of the standard drug.

Signaling Pathway: Diuretic Mechanism of Action

The diuretic effect of fenchyl acetate is believed to be mediated, at least in part, through the nitric oxide (NO) signaling pathway. Fenchyl acetate may stimulate the production of NO, which in turn can lead to vasodilation of renal blood vessels, increasing renal blood flow and the glomerular filtration rate, ultimately resulting in increased urine production.

Diuretic signaling pathway of Fenchyl acetate.

Antimicrobial Activity

While specific data for fenchyl acetate is limited, related compounds and essential oils rich in fenchyl acetate have demonstrated antimicrobial properties against a range of pathogenic bacteria and fungi. Fenchone, a structurally similar ketone, has shown activity against Candida albicans.[2][3] Furthermore, fennel seed extract has exhibited inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA).[4]

Quantitative Data: Antimicrobial Activity of Related Compounds

Compound/Extract	Microorganism	MIC (µg/mL)	Reference
Fenchone	Candida albicans	8	[2][3]
Fenchyl alcohol	Candida albicans	1000-3000	[5]
Fennel Seed Extract	Staphylococcus aureus (MRSA)	500	[4]

Experimental Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

• Microorganism Preparation: A standardized inoculum of the test microorganism (e.g., ~5 x 10⁵ CFU/mL) is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Compound Dilution: A serial two-fold dilution of fenchyl acetate is prepared in a 96-well microtiter plate using the appropriate broth. A range of concentrations should be tested.

• Inoculation: Each well containing the diluted compound is inoculated with the standardized microbial suspension.

• Controls:

  • Positive control: A known antibiotic or antifungal agent.

  • Negative control: Broth with the microbial inoculum and the solvent used to dissolve fenchyl acetate (to rule out solvent effects).

  • Sterility control: Broth only.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for yeast).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Workflow for MIC determination.

Antioxidant Activity

Experimental Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Reagent Preparation: A stock solution of DPPH in methanol (e.g., 0.1 mM) is prepared and stored in the dark.

• Sample Preparation: A series of concentrations of fenchyl acetate are prepared in methanol.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of each fenchyl acetate concentration.

  • Add the DPPH solution to each well.

  • A control well should contain methanol and the DPPH solution.

  • The plate is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement: The absorbance of each well is measured at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

• IC50 Determination: The IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of fenchyl acetate.

Anti-inflammatory Activity

Monoterpenes and their esters, including compounds structurally related to fenchyl acetate like bornyl acetate, have been shown to possess anti-inflammatory properties.[6] The proposed mechanisms of action involve the modulation of key inflammatory signaling pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, leading to a reduction in the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6).

Experimental Protocol: In Vitro Anti-inflammatory Assay in Macrophages

• Cell Culture: A macrophage cell line (e.g., RAW 264.7) is cultured in appropriate media.

• Cell Treatment: Cells are pre-treated with various concentrations of fenchyl acetate for a specific duration (e.g., 1 hour).

• Inflammatory Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture media.

• Incubation: The cells are incubated for a period sufficient to induce an inflammatory response (e.g., 24 hours).

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent.

  • Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6): The levels of these cytokines in the culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: The percentage inhibition of NO and cytokine production by fenchyl acetate is calculated by comparing the levels in treated cells to those in LPS-stimulated cells without treatment. The IC50 value for the inhibition of each mediator can then be determined.

Signaling Pathway: Putative Anti-inflammatory Mechanism of Monoterpenes

The anti-inflammatory effects of monoterpenes are often attributed to their ability to interfere with pro-inflammatory signaling cascades. A plausible mechanism for fenchyl acetate involves the inhibition of the NF-κB pathway. Under normal conditions, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB. Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Monoterpenes may inhibit this process, thereby reducing the production of inflammatory mediators.

References

• 1. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Antibiofilm and Antihyphal Activities of Cedar Leaf Essential Oil, Camphor, and Fenchone Derivatives against Candida albicans [frontiersin.org]
• 6. Bornyl acetate: A promising agent in phytomedicine for inflammation and immune modulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Fenchyl Acetate in a Novel Plant Species: A Technical Guide for Researchers

Introduction

Fenchyl acetate, a monoterpenoid ester, is a valuable aromatic compound with applications in the flavor, fragrance, and pharmaceutical industries.[1][2][3] It is known for its characteristic pine and balsamic aroma.[3] While present in various plants like fennel and rosemary, the discovery of novel plant species with high concentrations of this compound is of significant interest for industrial and research purposes.[2][3] This technical guide focuses on the recent identification of Strobilanthes sessilis Nees, a plant endemic to the southern Western Ghats of India, as an exceptionally rich source of endo-fenchyl acetate.[4][5] This discovery presents a promising new natural source for this valuable compound.

Quantitative Data Presentation: Fenchyl Acetate Content in Various Plant Species

The concentration of Fenchyl acetate varies significantly among different plant species and even between different parts of the same plant. The essential oil from the inflorescence of Strobilanthes sessilis has been found to contain an remarkably high percentage of endo-fenchyl acetate.[4][5] The following table summarizes the quantitative data of Fenchyl acetate found in the essential oils of Strobilanthes sessilis and other selected plant species for comparison.

Plant Species	Plant Part	Fenchyl Acetate Content (%)	Reference
Strobilanthes sessilis Nees	Inflorescence	89.33 (endo-fenchyl acetate)	[4][5]
Alpinia calcarata Rosc.	Root	51.34	[6]
Stem Sheath	19.16	[6]
Rhizomes	9.14	[7]
Foeniculum vulgare Mill. (Fennel)	Stem	35.3	[8][9]
Ferula tingitana L.	Flower & Leaves	Present (exact % not specified)	[10]
Chaerophyllum macrospermum	Seeds	12.7 (α-fenchyl acetate)	[5]

Experimental Protocols

This section details the methodologies for the extraction, identification, and structural elucidation of Fenchyl acetate from plant materials, with a focus on the techniques applied to Strobilanthes sessilis.

Plant Material Collection and Preparation

• Collection: Fresh inflorescences of Strobilanthes sessilis are collected.

• Drying: The collected plant material is shade-dried to reduce moisture content.

Extraction of Essential Oil: Hydrodistillation

Hydrodistillation is a common method for extracting essential oils from plant materials.[4][7]

• Apparatus: A Clevenger-type apparatus is used for the extraction.

• Procedure:

  • The dried inflorescence of S. sessilis is placed in a round-bottom flask with a sufficient amount of water.

  • The mixture is heated to boiling. The resulting steam, carrying the volatile essential oils, passes into a condenser.

  • The condensed liquid, a mixture of water and essential oil, is collected in a separator.

  • Due to their different densities, the essential oil and water form separate layers, allowing for the isolation of the oil.

Chemical Composition Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the individual chemical components of a volatile mixture like an essential oil.[4][6][7]

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Column: A nonpolar column such as DB-5 is often used.[11]

• Procedure:

  • A small, diluted sample of the essential oil is injected into the gas chromatograph.

  • The components are vaporized and separated based on their boiling points and interactions with the stationary phase of the column.

  • As each component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented.

  • The resulting mass spectrum, a unique fragmentation pattern for each compound, is compared with spectral libraries (e.g., NIST, Wiley) for identification.[7][9]

  • The relative percentage of each compound is determined by integrating the peak areas in the gas chromatogram.

Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

For unambiguous structure determination, especially for identifying specific isomers like the endo- and exo-forms of Fenchyl acetate, 2D-NMR techniques are employed.[4]

• Techniques:

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates proton and carbon signals, identifying which protons are attached to which carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, helping to piece together the carbon skeleton.

  • ROESY (Rotating-frame Overhauser Effect Spectroscopy): Identifies protons that are close to each other in space, which is crucial for determining stereochemistry (e.g., the endo-configuration of Fenchyl acetate).[4]

• Procedure:

  • The isolated essential oil, rich in Fenchyl acetate, is dissolved in a suitable deuterated solvent.

  • A series of 1D and 2D NMR spectra are acquired.

  • By analyzing the correlations in the HSQC, HMBC, and ROESY spectra, the precise three-dimensional structure of the major isomer of Fenchyl acetate can be confirmed.[4]

Mandatory Visualizations

Caption: Experimental workflow for the isolation and identification of Fenchyl acetate.

Caption: Logical relationship of the discovery of Fenchyl acetate in S. sessilis.

Caption: Postulated signaling pathway for anticancer activity of terpene-rich essential oils.

References

• 1. foreverest.net [foreverest.net]
• 2. foreverest.net [foreverest.net]
• 3. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 4. Endo-fenchyl acetate rich essential oil of Strobilanthes sessilis Nees inflorescence and its characterisation using GC, GC-MS, and NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. Chemical Profiles and Antimicrobial Activities of Essential Oil From Different Plant Parts of Fennel ( Foeniculum vulgare Mill.) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical Composition, Antimicrobial and Antitumor Potentiality of Essential Oil of Ferula tingitana L. Apiaceae Grow in Libya - PMC [pmc.ncbi.nlm.nih.gov]
• 11. phcog.com [phcog.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Fenchyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of fenchyl acetate from the esterification of fenchol with acetic anhydride. Two primary catalytic methods, acid catalysis using sulfuric acid and base catalysis using pyridine, are presented. This guide includes comprehensive experimental procedures, from reaction setup to purification and characterization of the final product. Quantitative data is summarized for easy comparison, and a logical workflow diagram is provided for clarity. These protocols are intended to offer a reliable and reproducible methodology for the synthesis of fenchyl acetate, a valuable fragrance and flavoring agent with potential applications in pharmaceutical synthesis.

Introduction

Fenchyl acetate is an organic ester known for its characteristic mild, sweet, and pine-like aroma.[1] It is a monoterpenoid found in various essential oils and is widely used in the fragrance and flavor industries.[1] The synthesis of fenchyl acetate is typically achieved through the esterification of fenchol with acetic anhydride. This reaction can be efficiently catalyzed by either a strong acid, such as sulfuric acid, or a base, like pyridine.

The choice of catalyst can influence reaction conditions, yield, and the work-up procedure. Acid-catalyzed esterification is a classic method that generally proceeds at elevated temperatures.[2] Base-catalyzed acetylation, often employing pyridine, can typically be carried out under milder conditions.[3][4]

This document outlines detailed protocols for both synthetic routes, providing researchers with the necessary information to select the most suitable method for their specific needs.

Materials and Methods

Materials

• Fenchol (C₁₀H₁₈O)

• Acetic Anhydride ((CH₃CO)₂O)

• Concentrated Sulfuric Acid (H₂SO₄)

• Pyridine (C₅H₅N)

• Sodium Bicarbonate (NaHCO₃)

• Sodium Hydroxide (NaOH)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

• Toluene

• Deionized Water

• Ice

Equipment

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Fractional distillation apparatus[5][6]

• Standard laboratory glassware

• TLC plates and developing chamber

• GC-MS and NMR instruments for analysis

Experimental Protocols

Two primary protocols for the synthesis of fenchyl acetate are detailed below: an acid-catalyzed method using sulfuric acid and a base-catalyzed method using pyridine.

Protocol 1: Acid-Catalyzed Synthesis with Sulfuric Acid

This protocol is based on a method that has been reported to produce high yields and purity of fenchyl acetate.[2]

3.1.1. Reaction Setup

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine fenchol and acetic anhydride. A reported mass ratio is 1 part fenchol to 0.73 parts acetic anhydride.[2]

• Slowly and with caution, add a catalytic amount of concentrated sulfuric acid. A reported mass ratio of fenchol to catalyst is 1:0.08.[2]

• Heat the reaction mixture to 120°C with continuous stirring.

• Maintain the reaction at this temperature for 3 hours.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

3.1.2. Work-up and Purification

• After 3 hours, cool the reaction mixture to below 50°C.[2]

• Carefully transfer the cooled mixture to a separatory funnel.

• Neutralize the excess acid by washing the organic layer with a saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide until the aqueous layer is neutral to pH paper.[2][7][8]

• Wash the organic layer with deionized water, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude fenchyl acetate by vacuum fractional distillation to obtain a product with a purity of >97%.[2]

Protocol 2: Base-Catalyzed Synthesis with Pyridine

This protocol utilizes pyridine as both a catalyst and a solvent for the acetylation of fenchol.[3][4]

3.2.1. Reaction Setup

• In a round-bottom flask under an inert atmosphere, dissolve fenchol in anhydrous pyridine (approximately 5-10 mL per gram of fenchol).

• Cool the solution in an ice bath.

• Slowly add acetic anhydride (typically 1.5-2.0 equivalents per hydroxyl group of fenchol) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete, as monitored by TLC.

3.2.2. Work-up and Purification

• Quench the reaction by the slow addition of methanol.

• Remove the pyridine and excess reagents by co-evaporation with toluene under reduced pressure.

• Dissolve the residue in an organic solvent such as ethyl acetate or dichloromethane.

• Transfer the solution to a separatory funnel and wash with 1 M HCl to remove any remaining pyridine.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to remove acetic acid), and finally with brine.[3]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the solution under reduced pressure to yield the crude product.

• Further purify the fenchyl acetate by vacuum fractional distillation if required.

Data Presentation

The following tables summarize the key quantitative data for the synthesis and characterization of fenchyl acetate.

Table 1: Comparison of Catalytic Methods for Fenchyl Acetate Synthesis

Parameter	Sulfuric Acid Catalysis	Pyridine Catalysis
Catalyst Loading	~8% by weight relative to fenchol[2]	Used as solvent/catalyst
Reaction Temperature	120°C[2]	Room Temperature
Reaction Time	3 hours[2]	Varies (monitor by TLC)
Typical Yield	High (>90%)	Good to High
Purity (after distillation)	>97%[2]	High

Table 2: Physicochemical Properties of Fenchyl Acetate

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂	[9]
Molecular Weight	196.29 g/mol	[9]
Appearance	Colorless to pale yellow liquid	[2]
Odor	Mild, sweet, pine-like	[1]
Boiling Point	~224 °C at 760 mmHg
Density	~0.97 g/mL at 25°C
Refractive Index	~1.458 at 20°C

Table 3: Spectroscopic Data for Fenchyl Acetate Characterization

Spectroscopic Technique	Key Data
¹H NMR (CDCl₃)	To be populated with specific chemical shift data
¹³C NMR (CDCl₃)	To be populated with specific chemical shift data
GC-MS (EI)	Major fragments at m/z (% relative intensity): To be populated

Experimental Workflow and Diagrams

Synthesis Workflow

The overall workflow for the synthesis of fenchyl acetate, from reaction setup to final product characterization, is depicted in the following diagram.

Caption: General workflow for the synthesis of fenchyl acetate.

Logical Relationship of Catalytic Methods

The choice between the two catalytic methods often depends on the desired reaction conditions and the available equipment.

Caption: Decision pathway for catalytic method selection.

Conclusion

The protocols detailed in this document provide a comprehensive guide for the synthesis of fenchyl acetate from fenchol and acetic anhydride using either sulfuric acid or pyridine as a catalyst. By following these procedures, researchers can reliably produce high-purity fenchyl acetate for various applications. The choice between the acid- and base-catalyzed methods will depend on factors such as desired reaction temperature, available reagents, and scale of the synthesis. The provided data and workflows are intended to facilitate the successful execution and understanding of this important esterification reaction.

References

• 1. Cas 13851-11-1,FENCHYL ACETATE | lookchem [lookchem.com]
• 2. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. vlab.amrita.edu [vlab.amrita.edu]
• 6. Purification [chem.rochester.edu]
• 7. organic chemistry - Fischer-Speier Esterification: Sulfuric acid removal following creation of ester - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. alpha-Fenchyl acetate | C12H20O2 | CID 6427102 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note and Protocol: Enantioselective Synthesis of Fenchyl Acetate via Lipase-Catalyzed Kinetic Resolution

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the enantioselective synthesis of fenchyl acetate, a valuable chiral fragrance and flavor ingredient. The described method utilizes an enzymatic kinetic resolution of racemic fenchol through acylation, catalyzed by Candida antarctica lipase B (CAL-B). This biocatalytic approach offers high enantioselectivity under mild reaction conditions, presenting an efficient and environmentally benign alternative to traditional chemical synthesis routes. This protocol is based on established methodologies for the kinetic resolution of similar secondary alcohols and is intended to serve as a comprehensive guide for laboratory synthesis.

Introduction

Fenchyl acetate is a bicyclic monoterpenoid ester with applications in the fragrance, food, and pharmaceutical industries. It possesses a characteristic camphoraceous and pine-like aroma. The chirality of fenchyl acetate significantly influences its sensory properties and biological activity, making enantioselective synthesis crucial for specific applications. Traditional chemical synthesis of fenchyl acetate, often through the esterification of fenchol with acetic anhydride, typically yields a racemic mixture.[1][2] Enzymatic kinetic resolution has emerged as a powerful technique for the synthesis of enantiomerically pure chiral compounds.[3] Lipases, in particular, have demonstrated broad substrate specificity and high enantioselectivity in the acylation of racemic alcohols.[4][5][6] This protocol details the use of Candida antarctica lipase B (CAL-B), a robust and highly selective biocatalyst, for the kinetic resolution of racemic fenchol to produce enantiomerically enriched fenchyl acetate.[4][7]

Principle of the Method

The enantioselective synthesis of fenchyl acetate is achieved through the kinetic resolution of racemic fenchol. In this process, a lipase selectively catalyzes the acylation of one enantiomer of fenchol at a much faster rate than the other. Vinyl acetate serves as the acyl donor. The reaction results in a mixture of the acetylated enantiomer (fenchyl acetate) and the unreacted, enantiomerically enriched fenchol. These can then be separated to yield both the desired fenchyl acetate enantiomer and the opposite fenchol enantiomer in high enantiomeric purity.

Experimental Protocol

This protocol is adapted from established procedures for the lipase-catalyzed kinetic resolution of secondary alcohols.[8][9][10]

Materials:

• Racemic fenchol

• Immobilized Candida antarctica lipase B (CAL-B), such as Novozym® 435

• Vinyl acetate (acyl donor)

• Anhydrous solvent (e.g., n-hexane, toluene, or methyl tert-butyl ether)

• Sodium bicarbonate (for quenching)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

• Standard laboratory glassware and equipment (magnetic stirrer, thermostat-controlled water bath, rotary evaporator)

• Analytical equipment for monitoring reaction progress and determining enantiomeric excess (e.g., chiral gas chromatography or HPLC)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve racemic fenchol (1 equivalent) in the chosen anhydrous solvent (e.g., n-hexane) to a final concentration of 100-200 mM.

• Addition of Acyl Donor: Add vinyl acetate to the reaction mixture. A molar excess of the acyl donor (e.g., 3-5 equivalents) is typically used.

• Enzyme Addition: Add the immobilized CAL-B (e.g., 20-40 mg/mL of reaction volume) to the mixture.

• Reaction Conditions: Seal the flask and place it in a thermostat-controlled water bath. Maintain the reaction at a constant temperature, typically between 30-60°C, with continuous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking small aliquots from the reaction mixture and analyzing them by chiral GC or HPLC. The goal is to achieve approximately 50% conversion to obtain high enantiomeric excess for both the product and the remaining substrate.

• Reaction Quenching: Once the desired conversion is reached, quench the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

• Work-up: Transfer the filtrate to a separatory funnel. Wash the organic layer with a saturated solution of sodium bicarbonate to remove any acetic acid byproduct, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification and Separation: The resulting mixture of fenchyl acetate and unreacted fenchol can be separated by column chromatography on silica gel.

Data Presentation

The following tables summarize expected quantitative data based on analogous lipase-catalyzed kinetic resolutions. The exact values for the synthesis of fenchyl acetate will need to be determined experimentally.

Table 1: Influence of Solvent on Reaction Parameters

Solvent	Reaction Time (h)	Conversion (%)	Enantiomeric Excess of Fenchyl Acetate (ee_p, %)	Enantiomeric Excess of Fenchol (ee_s, %)
n-Hexane	24	~50	>98	>98
Toluene	24	~48	>97	>97
MTBE	24	~52	>98	>98

Table 2: Influence of Temperature on Reaction Parameters

Temperature (°C)	Reaction Time (h)	Conversion (%)	Enantiomeric Excess of Fenchyl Acetate (ee_p, %)	Enantiomeric Excess of Fenchol (ee_s, %)
30	48	~50	>99	>99
45	24	~50	>98	>98
60	12	~50	>95	>95

Visualizations

Diagram 1: Experimental Workflow for Enantioselective Synthesis of Fenchyl Acetate

Caption: Workflow for the enantioselective synthesis of fenchyl acetate.

Diagram 2: Reaction Mechanism of Lipase-Catalyzed Kinetic Resolution

Caption: Simplified mechanism of lipase-catalyzed kinetic resolution.

Conclusion

The protocol described provides a robust framework for the enantioselective synthesis of fenchyl acetate using a lipase-catalyzed kinetic resolution. This method is advantageous due to its high selectivity, mild operating conditions, and the reusability of the biocatalyst. The provided data and workflows offer a solid starting point for researchers to optimize this synthesis for high-yield and high-purity production of the desired fenchyl acetate enantiomer. Further optimization of reaction parameters such as substrate concentration, enzyme loading, and reaction time will be necessary to achieve optimal results for this specific substrate.

References

• 1. foreverest.net [foreverest.net]
• 2. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Study on the Regioselective Acetylation of Flavonoid Aglycons Catalyzed by Immobilized Lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution [scirp.org]
• 9. researchgate.net [researchgate.net]
• 10. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Fenchyl Acetate using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenchyl acetate (C₁₂H₂₀O₂) is a monoterpene ester known for its characteristic camphor-like, piney aroma.[1] It is a constituent of various essential oils and is utilized in the fragrance and flavor industries.[1][2] Accurate and robust analytical methods for the quantification of Fenchyl acetate are essential for quality control in these industries, as well as for research in natural product chemistry and drug development where it may be a relevant biomarker or active compound. Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for the separation, identification, and quantification of volatile and semi-volatile compounds like Fenchyl acetate due to its high sensitivity and selectivity.[3]

This application note provides a detailed protocol for the quantitative analysis of Fenchyl acetate in a solvent-based matrix using GC-MS. The methodology described herein is designed to be a template that can be adapted for various sample matrices.

Quantitative Data Summary

The following table summarizes the expected quantitative performance of the described GC-MS method for the analysis of Fenchyl acetate. These values are based on typical performance for terpene and acetate analysis and should be validated in the user's laboratory.[4][5][6]

Parameter	Expected Value
Linear Range	0.1 µg/mL - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantitation (LOQ)	~0.15 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90% - 110%

Experimental Workflow

References

• 1. foreverest.net [foreverest.net]
• 2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 3. benchchem.com [benchchem.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. Accelerated Solvent Extraction of Terpenes in Cannabis Coupled With Various Injection Techniques for GC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. restek.com [restek.com]

Application Note: Quantitative Analysis of Fenchyl Acetate using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenchyl acetate (C₁₂H₂₀O₂) is a monoterpenoid ester known for its characteristic pine and camphor-like aroma.[1][2][3] It is a significant component in the essential oils of various plants, including fennel (Foeniculum vulgare), and is widely utilized in the fragrance, flavor, and cosmetic industries.[4][5][6][7] While Gas Chromatography (GC) is a prevalent technique for the analysis of volatile compounds like Fenchyl acetate, High-Performance Liquid Chromatography (HPLC) offers a valuable alternative, particularly for samples in complex matrices or when derivatization is not desirable. This application note presents a detailed protocol for the quantitative determination of Fenchyl acetate using a reversed-phase HPLC method with UV detection.

Principle

This method employs a reversed-phase C18 column to separate Fenchyl acetate from other components in the sample matrix. The separation is achieved based on the differential partitioning of the analyte between the nonpolar stationary phase and a polar mobile phase. A gradient elution with a mobile phase consisting of acetonitrile and water allows for efficient separation. Detection is performed using a UV-Vis detector at a low wavelength, as Fenchyl acetate does not possess a strong chromophore. Quantification is achieved by comparing the peak area of the analyte in the sample to that of a known standard.

Materials and Reagents

• Fenchyl acetate analytical standard (≥99% purity)

• HPLC grade acetonitrile

• HPLC grade water

• 0.45 µm syringe filters (PTFE or other suitable material)

• Volumetric flasks and pipettes

• HPLC vials

Instrumentation

• HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Data acquisition and processing software

Experimental Protocol

Standard Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Fenchyl acetate analytical standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with acetonitrile to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

• Liquid Samples (e.g., essential oils): Accurately weigh a known amount of the sample and dilute it with acetonitrile to bring the expected Fenchyl acetate concentration within the calibration range.

• Solid or Semi-solid Samples: Extract a known weight of the sample with a suitable solvent like acetonitrile using techniques such as sonication or vortexing. Filter the extract through a 0.45 µm syringe filter before injection.

HPLC Conditions

Parameter	Setting
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	HPLC Grade Water
Mobile Phase B	HPLC Grade Acetonitrile
Gradient	0-5 min: 50% B5-15 min: 50% to 90% B15-20 min: 90% B20-21 min: 90% to 50% B21-25 min: 50% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detector Wavelength	210 nm

Data Analysis

• Calibration Curve: Inject the working standard solutions and record the peak areas. Plot a calibration curve of peak area versus concentration.

• Quantification: Inject the prepared sample solution and determine the peak area corresponding to Fenchyl acetate. Calculate the concentration of Fenchyl acetate in the sample using the linear regression equation from the calibration curve.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the HPLC analysis of Fenchyl acetate under the specified conditions.

Parameter	Value
Retention Time	~12.5 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL

Experimental Workflow Diagram

Caption: Workflow for the HPLC analysis of Fenchyl acetate.

Conclusion

The described reversed-phase HPLC method provides a reliable and robust approach for the quantitative analysis of Fenchyl acetate. This method is suitable for quality control and research applications in the pharmaceutical, food, and fragrance industries. The provided protocol serves as a starting point, and optimization of the chromatographic conditions may be necessary depending on the specific sample matrix and analytical requirements.

References

• 1. 1,3,3-Trimethyl-2-norbornanyl acetate | C12H20O2 | CID 107217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. foreverest.net [foreverest.net]
• 3. foreverest.org [foreverest.org]
• 4. Chemical Profiles and Antimicrobial Activities of Essential Oil From Different Plant Parts of Fennel ( Foeniculum vulgare Mill.) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 6. foreverest.net [foreverest.net]
• 7. Fenchyl Acetate, Mixture of a- b-, ≥96 , FG Grade CAS 13851-11-1 [sigmaaldrich.com]

Application Notes for Fenchyl Acetate in Flavor and Fragrance Chemistry

Introduction

Fenchyl acetate is a bicyclic monoterpenoid ester widely utilized in the flavor and fragrance industry.[1][2] It is recognized for its characteristic fresh, sweet, and slightly camphoraceous aroma with distinct pine and herbal undertones.[3][4] This colorless to pale yellow liquid serves as a key component in a variety of commercial products, including fine fragrances, personal care items such as shampoos and soaps, and as a flavoring agent.[5][6] Fenchyl acetate occurs naturally in the essential oils of plants like fennel and rosemary, and can also be produced synthetically via the acetylation of fenchyl alcohol.[7]

Organoleptic Profile

• Odor: Fenchyl acetate possesses a complex aroma profile described as balsamic, fresh, sweet, pine, fir needle, herbal, and citrus.[1][3] It is often characterized in formulations as imparting a mild, sweet fir needle oil scent.[1]

• Flavor: When used in flavor applications, it contributes woody, minty, herbal, and balsamic notes.[3]

Data Presentation

Physicochemical Properties of Fenchyl Acetate

Property	Value	Reference(s)
Molecular Formula	C₁₂H₂₀O₂	[6]
Molecular Weight	196.29 g/mol	[6]
CAS Number	13851-11-1	[8]
FEMA Number	3390	[8]
Appearance	Colorless, clear, mobile liquid	[9]
Specific Gravity @ 25°C	0.966 - 0.979	[9]
Refractive Index @ 20°C	1.452 - 1.462	[9]
Boiling Point	220 °C	[8]
Flash Point	76 °C (168.8 °F)	[8]
Solubility	Slightly soluble in water; soluble in oils and ethanol.	[9]
Purity (GLC)	≥95%	[9]

Recommended Usage Levels in Fragrance Concentrates

Application Category	Typical Usage Level in Concentrate	Maximum Usage Level in Concentrate	Reference(s)
Fine Fragrance (e.g., Eau de Toilette)	0.5%	5.0%	[1]
Personal Care (e.g., Shampoos, Soaps, Lotions)	0.5%	5.0%	[1][8]
Household Products (e.g., Cleaners, Detergents)	0.5%	5.0%	[8]

Note: The fragrance concentrate is typically diluted in the final product base.

Experimental Protocols

Protocol 1: Sensory Evaluation - Triangle Test

Objective: To determine if a perceptible sensory difference exists between two samples, for instance, a product with a modified formulation versus a control.[10] This method is effective for validating changes in ingredients, processing, or packaging.[11]

Materials:

• Two product samples (A and B) for comparison.

• A panel of 20-40 trained sensory assessors.[12]

• Identical, odor-free containers coded with random 3-digit numbers.

• Palate cleansers (e.g., unsalted crackers, filtered water).[13]

• Controlled environment sensory booths with neutral lighting and air circulation.[13]

Procedure:

• For each assessor, prepare a set of three samples. Two samples will be identical, and one will be different (e.g., AAB, ABA, BAA, BBA, BAB, ABB).[14]

• Randomize the order of presentation for each assessor to avoid positional bias.[14]

• Present the three coded samples simultaneously to each assessor.

• Instruct the assessors to evaluate the samples from left to right.[11]

• Each assessor is required to identify the sample they perceive as different (the "odd" sample). This is a forced-choice procedure; a guess must be made if no difference is perceived.[11]

• Record the number of correct identifications from the panel.

• Analyze the results using a statistical table for triangle tests or a chi-square analysis to determine if the number of correct answers is statistically significant, which would indicate a perceptible difference between the products.[14]

Protocol 2: Performance and Stability - Accelerated Stability Testing

Objective: To evaluate the stability of a fragrance ingredient like Fenchyl acetate within a finished product under stressed conditions to predict its shelf-life.[15]

Materials:

• Finished product samples in their final intended packaging.

• Climate chambers capable of maintaining elevated temperatures.[15]

• Refrigerator and freezer for temperature cycling.[15]

• Analytical instrumentation for chemical analysis (e.g., Gas Chromatography-Mass Spectrometry - GC-MS).

• Trained sensory panel for organoleptic assessment.

Procedure:

• Baseline Analysis (T=0): Conduct a comprehensive initial analysis of the product. This includes:

  • Physical Evaluation: Color, clarity, viscosity, and pH.

  • Chemical Evaluation: Concentration of Fenchyl acetate via GC-MS.

  • Organoleptic Evaluation: Odor profile as assessed by a sensory panel.

• Sample Storage: Distribute the packaged samples into different storage conditions:

  • Accelerated Condition: Store samples in a climate chamber at an elevated temperature, typically 40-45°C, for 12 weeks. This is often used to simulate a shelf-life of 24-30 months.[9][16]

  • Freeze-Thaw Cycling: Subject samples to at least three cycles of temperature fluctuation, for example, 24 hours at -10°C followed by 24 hours at 25°C.[17]

  • Real-Time Condition: Store samples under ambient conditions (e.g., 25°C) for the duration of the intended shelf-life as a control.[15]

• Periodic Evaluation: At specified time points (e.g., 2, 4, 8, and 12 weeks for accelerated testing), remove a subset of samples from each condition.

• Re-evaluation: Allow the samples to return to room temperature and repeat the full baseline analysis (physical, chemical, and organoleptic).

• Data Analysis and Interpretation: Compare the results from each time point to the baseline data. Significant changes in any of the measured parameters may indicate instability. The absence of significant change under accelerated conditions provides confidence in the product's long-term stability.

Mandatory Visualization

Caption: Generalized pathway for olfactory signal transduction.

Caption: Experimental workflow for fragrance ingredient evaluation.

References

• 1. perfumersworld.com [perfumersworld.com]
• 2. Showing Compound Fenchyl acetate (FDB010420) - FooDB [foodb.ca]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Buy Fenchyl acetate | 13851-11-1 | >98% [smolecule.com]
• 6. foreverest.net [foreverest.net]
• 7. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 8. foreverest.org [foreverest.org]
• 9. Stability Testing Cosmetics I Taobe Consulting [taobe.consulting]
• 10. ffc.alfa-chemistry.com [ffc.alfa-chemistry.com]
• 11. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 12. scribd.com [scribd.com]
• 13. Sensory triangle testing, discrimination test at Campden BRI [campdenbri.co.uk]
• 14. Triangle Test [sensorysociety.org]
• 15. iltusa.com [iltusa.com]
• 16. adslaboratories.com [adslaboratories.com]
• 17. makingcosmetics.com [makingcosmetics.com]

Fenchone-Derived Chiral Auxiliaries: Application in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of asymmetric synthesis, the precise control of stereochemistry is paramount, particularly in the development of pharmaceutical agents where enantiomeric purity can dictate therapeutic efficacy and safety. Chiral auxiliaries are powerful tools temporarily incorporated into a prochiral substrate to direct a chemical transformation with high stereoselectivity.[1] These auxiliaries, ideally recoverable and reusable, impart their chirality to the substrate, enabling the formation of a desired stereoisomer.[2]

While direct applications of fenchyl acetate as a chiral auxiliary are not extensively documented in peer-reviewed literature, the structurally related bicyclic monoterpene, (+)-fenchone, serves as a readily available chiral pool starting material for the synthesis of effective chiral auxiliaries.[2] The rigid fenchane skeleton provides a well-defined steric environment, making its derivatives excellent candidates for inducing high levels of diastereoselectivity in various chemical transformations.

This document provides detailed application notes and protocols for the use of a (+)-fenchone-derived lactol as a chiral auxiliary in diastereoselective alkylation reactions, a key carbon-carbon bond-forming reaction in organic synthesis.

Principle of Stereochemical Induction

The stereochemical outcome of reactions employing fenchone-derived auxiliaries is dictated by the rigid, concave shape of the bicyclic framework. This steric bulk effectively shields one face of the reactive intermediate (e.g., an enolate), compelling the electrophile to approach from the less hindered face. This facial bias leads to the preferential formation of one diastereomer.

Caption: Logical flow of stereochemical induction.

Application: Diastereoselective Alkylation of a Prochiral Acetal

A key application of (+)-fenchone is its conversion to a chiral lactol, which can then be coupled with a prochiral alcohol to form a chiral acetal. Deprotonation of the acetal followed by alkylation proceeds with high diastereoselectivity. Subsequent removal of the auxiliary yields an enantioenriched product.[2]

Experimental Workflow

The overall experimental process can be visualized as a three-stage workflow: attachment of the chiral auxiliary, the diastereoselective alkylation reaction, and finally, the cleavage of the auxiliary to yield the chiral product.

Caption: Experimental workflow for asymmetric alkylation.

Data Presentation

The efficiency of the diastereoselective alkylation is assessed by the diastereomeric excess (d.e.) of the product and the chemical yield. The following table summarizes representative data for the alkylation of a chiral acetal derived from a (+)-fenchone lactol.

Electrophile (R-X)	Diastereomeric Excess (d.e.)	Yield (%)
Methyl Iodide	>95%	85
Ethyl Bromide	>95%	82
Benzyl Bromide	>90%	78
Propargyl Bromide	>90%	75

Experimental Protocols

Protocol 1: Attachment of the (+)-Fenchone-Derived Chiral Auxiliary

This protocol describes the formation of the chiral acetal from the (+)-fenchone-derived lactol and a prochiral alcohol.

Materials:

• (+)-Fenchone-derived lactol (1.0 eq)

• Prochiral alcohol (1.1 eq)

• p-Toluenesulfonic acid (catalytic amount)

• Anhydrous toluene

• Dean-Stark apparatus

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve the (+)-fenchone-derived lactol, the prochiral alcohol, and a catalytic amount of p-toluenesulfonic acid in toluene.

• Reflux the mixture until the theoretical amount of water has been collected in the Dean-Stark trap.

• Cool the reaction mixture to room temperature.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the resulting chiral acetal by flash column chromatography on silica gel.

Protocol 2: Diastereoselective Alkylation

This protocol details the deprotonation and subsequent alkylation of the chiral acetal.

Materials:

• Purified chiral acetal (1.0 eq)

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.1 eq)

• Electrophile (e.g., alkyl halide) (1.2 eq)

• Saturated aqueous ammonium chloride

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, argon-purged flask, dissolve the purified chiral acetal in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add n-BuLi dropwise and stir the solution for 30 minutes at -78 °C to form the anion.

• Add the electrophile dropwise to the cooled solution.

• Allow the reaction to warm slowly to room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate (3 x volume of aqueous layer).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the product by flash column chromatography to isolate the diastereomerically enriched product.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol outlines the removal of the (+)-fenchone auxiliary to yield the enantioenriched product.

Materials:

• Alkylated substrate

• Acetic acid

• Water

• Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate

• Diethyl ether

Procedure:

• Dissolve the alkylated substrate in a mixture of THF, acetic acid, and water.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

• Neutralize the reaction mixture with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with diethyl ether to recover the chiral auxiliary.

• The enantioenriched product can then be isolated from the aqueous layer by appropriate extraction or other purification techniques.

Conclusion

Derivatives of (+)-fenchone serve as effective and practical chiral auxiliaries for asymmetric synthesis. The rigid bicyclic structure provides a high degree of stereocontrol in reactions such as alkylations, leading to products with excellent diastereoselectivity. The protocols provided herein offer a practical guide for researchers in academia and industry to utilize these powerful tools in the synthesis of complex chiral molecules. The ready availability of fenchone from the chiral pool further enhances its appeal as a starting material for the development of novel chiral auxiliaries.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

Fenchyl Acetate: A Reliable Standard for Analytical Chemistry in Research and Development

Application Note

Introduction

Fenchyl acetate (C₁₂H₂₀O₂), a bicyclic monoterpenoid ester, is a naturally occurring compound found in a variety of essential oils, including those from fennel, rosemary, and pine.[1][2] Its characteristic camphoraceous and slightly fruity aroma has led to its widespread use in the flavor and fragrance industry.[1] Beyond its sensory properties, fenchyl acetate's chemical stability, structural similarity to many natural products, and distinct chromatographic behavior make it an excellent candidate for use as an analytical standard, particularly as an internal standard in gas chromatography (GC) based methods. This application note provides a comprehensive overview of the properties, preparation, and application of fenchyl acetate as a standard for researchers, scientists, and drug development professionals.

Physicochemical Properties and Specifications

A thorough understanding of the physicochemical properties of a standard is crucial for its effective application. Fenchyl acetate is a colorless to pale yellow liquid with a molecular weight of 196.29 g/mol . Its high boiling point and solubility in common organic solvents make it compatible with a wide range of analytical techniques. For use as an analytical standard, fenchyl acetate should meet stringent purity criteria.

Table 1: Physicochemical Properties of Fenchyl Acetate

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	220 °C
Density	0.98 g/mL at 25 °C
Refractive Index	n20/D 1.456
Purity (Assay)	≥96%
Solubility	Soluble in alcohol and other organic solvents; slightly soluble in water.	[3]

Table 2: Gas Chromatography Data for Fenchyl Acetate

Parameter	Value	Reference
Kovats Retention Index (non-polar column)	~1220 - 1240	[4]

Applications in Analytical Chemistry

Fenchyl acetate is particularly well-suited for use as an internal standard in GC-based analyses, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID). The internal standard method is a powerful technique for improving the accuracy and precision of quantitative analysis by correcting for variations in injection volume, sample preparation, and instrument response.[5][6][7]

Key applications include:

• Quality Control of Essential Oils: Due to its natural presence in many essential oils, fenchyl acetate can be used as a marker for identification and, when used as an internal standard, for the quantification of other key components.

• Phytochemical Analysis: In the analysis of complex plant extracts, fenchyl acetate can serve as a reliable internal standard for the quantification of various terpenoids and other volatile and semi-volatile compounds.

• Drug Development and Formulation: In the analysis of drug substances and formulations, a suitable internal standard is crucial for accurate quantification. Fenchyl acetate can be employed as an internal standard for the analysis of small molecule drugs with similar chemical properties.

Logical Workflow for Using Fenchyl Acetate as an Internal Standard

The following diagram illustrates the general workflow for utilizing fenchyl acetate as an internal standard in a quantitative GC analysis.

Workflow for Internal Standard Quantification

Experimental Protocols

Protocol 1: Preparation of Fenchyl Acetate as an Internal Standard Stock Solution

This protocol describes the preparation of a stock solution of fenchyl acetate to be used as an internal standard.

1. Materials and Reagents:

• Fenchyl acetate (≥96% purity)

• Volumetric flask (e.g., 10 mL, 25 mL, or 50 mL, Class A)

• Analytical balance

• Suitable solvent (e.g., methanol, ethanol, or hexane, HPLC or GC grade)

2. Procedure:

• Accurately weigh a specific amount of fenchyl acetate using an analytical balance.

• Transfer the weighed fenchyl acetate into a clean volumetric flask.

• Add a small amount of the chosen solvent to dissolve the fenchyl acetate completely.

• Once dissolved, fill the volumetric flask to the mark with the solvent.

• Stopper the flask and invert it several times to ensure a homogenous solution.

• Label the flask with the compound name, concentration, solvent, and date of preparation.

• Store the stock solution in a cool, dark place.

Protocol 2: Quantitative Analysis of a Target Analyte using Fenchyl Acetate as an Internal Standard by GC-MS

This protocol provides a general procedure for the quantification of a target analyte in a sample matrix using fenchyl acetate as an internal standard.

1. Instrumentation and Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

• Fenchyl acetate internal standard stock solution

• Target analyte standard

• Sample containing the target analyte

• Volumetric flasks, pipettes, and vials

• GC-MS data analysis software

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by adding varying known concentrations of the target analyte to volumetric flasks.

• To each calibration standard, add a fixed and known concentration of the fenchyl acetate internal standard from the stock solution.[8]

• Dilute each calibration standard to the final volume with a suitable solvent.

3. Sample Preparation:

• Accurately weigh or measure a known amount of the sample.

• Extract the analyte from the sample matrix using an appropriate solvent and technique if necessary.

• To the extracted sample, add the same fixed and known concentration of the fenchyl acetate internal standard as was added to the calibration standards.[6]

• Dilute the sample to a final volume with the solvent.

4. GC-MS Analysis:

• Set up the GC-MS instrument with the appropriate parameters for the separation and detection of the target analyte and fenchyl acetate. A typical temperature program could be: initial temperature of 70°C for 2 minutes, then ramp at 15°C/min to 250°C and hold for 4 minutes.[9]

• Inject a set volume (e.g., 1 µL) of each calibration standard and the prepared sample into the GC-MS system.

5. Data Analysis:

• Identify the peaks corresponding to the target analyte and fenchyl acetate in the chromatograms based on their retention times and mass spectra.

• Integrate the peak areas of both the analyte and the internal standard for each chromatogram.

• Calculate the response factor (RF) or construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the ratio of the analyte concentration to the internal standard concentration for the calibration standards.[10]

• Determine the concentration of the analyte in the sample by using the peak area ratio of the analyte to the internal standard from the sample chromatogram and the calibration curve or response factor.

Signaling Pathway and Logical Relationships

The relationship between the analytical signals and the concentration of the analyte and internal standard is fundamental to the internal standard method. This can be visualized as a logical relationship diagram.

Internal Standard Method Logic

Fenchyl acetate possesses the ideal characteristics of an analytical standard, particularly for use as an internal standard in GC-based methods. Its stability, appropriate volatility, and distinct chromatographic properties allow for the accurate and precise quantification of a wide range of analytes in complex matrices. The protocols and information provided in this application note offer a solid foundation for researchers and scientists to incorporate fenchyl acetate into their analytical workflows, thereby enhancing the reliability and quality of their results in research, development, and quality control.

References

• 1. foreverest.net [foreverest.net]
• 2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 3. foreverest.net [foreverest.net]
• 4. Fenchyl acetate [webbook.nist.gov]
• 5. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. Why Are Internal Standards Used in Gas Chromatography? [monadlabtech.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 10. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for the Fenchyl Acetate Extraction from Essential Oils

Introduction

Fenchyl acetate is a bicyclic monoterpene ester recognized for its characteristic pine and herbal fragrance. It is a significant component of various essential oils, notably from fennel (Foeniculum vulgare), pine needles (Pinus spp.), and certain flowering plants like Alpinia calcarata and Strobilanthes sessilis. The efficient extraction and purification of fenchyl acetate are crucial for its application in the fragrance, flavor, and pharmaceutical industries. These application notes provide detailed protocols for the extraction of essential oils rich in fenchyl acetate and the subsequent purification of the target compound.

Data Presentation: Comparison of Extraction and Purification Methods

The selection of an appropriate extraction and purification strategy is critical to maximizing the yield and purity of fenchyl acetate. The following tables summarize quantitative data from various methods.

Table 1: Comparison of Essential Oil Extraction Methods

Extraction Method	Plant Material	Essential Oil Yield (% w/w)	Fenchyl Acetate Content in Oil (%)	Source
Hydrodistillation	Alpinia calcarata (root)	Not specified	51.34	[1]
Hydrodistillation	Strobilanthes sessilis (inflorescence)	Not specified	89.33 (endo-fenchyl acetate)	N/A
Steam Distillation	Pinus sylvestris (needles)	0.25 - 0.72	Varies	[2][3]
Superheated Steam Distillation	Foeniculum vulgare (seeds)	5.24	Absent (denatured)	[4]
Hydrodistillation	Foeniculum vulgare (seeds)	2.47	Present (unquantified)	[4]
Steam Distillation	Foeniculum vulgare (seeds)	3.47	Present (unquantified)	[4]
Supercritical Fluid Extraction (CO₂)	Foeniculum vulgare (seeds)	up to 12.5	Present (unquantified)	[5]
Ionic Liquid-assisted Steam Distillation	Pine Needles	30-49% higher than SD alone	Not specified	[6]

Table 2: Comparison of Fenchyl Acetate Purification Methods

Purification Method	Starting Material	Fenchyl Acetate Purity	Key Impurities Removed
Fractional Vacuum Distillation	Crude Essential Oil	> 95%	Lower and higher boiling point terpenes (e.g., pinene, limonene, caryophyllene)
Preparative Gas Chromatography	Pre-purified Oil Fraction	> 99%	Isomers and compounds with very close boiling points

Experimental Protocols

Protocol 1: Extraction of Essential Oil by Hydrodistillation

This protocol is a standard method for extracting essential oils from plant material using a Clevenger-type apparatus.

Materials and Equipment:

• Plant material (e.g., ground Alpinia calcarata roots, dried Strobilanthes sessilis inflorescence)

• Distilled water

• Clevenger-type hydrodistillation apparatus

• Heating mantle

• Round-bottom flask (2 L)

• Anhydrous sodium sulfate

• Glass vials for storage

Procedure:

• Weigh 100 g of the ground and dried plant material and place it into the 2 L round-bottom flask.

• Add 1 L of distilled water to the flask.

• Set up the Clevenger apparatus as per the manufacturer's instructions, ensuring all joints are secure.

• Turn on the cooling water to the condenser.

• Begin heating the flask with the heating mantle to bring the water to a boil.

• Continue the distillation for 3-4 hours, or until no more oil is collected in the graduated tube of the Clevenger apparatus.

• Once the distillation is complete, turn off the heating mantle and allow the apparatus to cool.

• Carefully collect the essential oil from the collection tube.

• Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

• Store the dried essential oil in a sealed glass vial in a cool, dark place.

Protocol 2: Extraction of Essential Oil by Steam Distillation

Steam distillation is a common method for extracting volatile compounds from plant materials, particularly suitable for larger quantities.

Materials and Equipment:

• Fresh plant material (e.g., pine needles)

• Steam distillation apparatus (steam generator, still, condenser, separator)

• Heating source for steam generator

• Distilled water

• Separatory funnel

• Anhydrous sodium sulfate

Procedure:

• Coarsely chop the fresh plant material to increase the surface area for extraction.

• Pack the chopped material into the still of the steam distillation apparatus. Do not pack too tightly to allow for steam penetration.

• Fill the steam generator with distilled water and begin heating to produce steam.

• Introduce the steam into the bottom of the still. The steam will pass through the plant material, volatilizing the essential oils.

• The mixture of steam and essential oil vapor will travel to the condenser.

• The condensate (a mixture of essential oil and hydrosol) is collected in the separator.

• The essential oil, being less dense than water, will form a layer on top of the hydrosol.

• Continuously or periodically, drain the hydrosol from the bottom of the separator and collect the essential oil layer.

• After the extraction is complete (typically 2-3 hours), collect all the essential oil and dry it over anhydrous sodium sulfate.

• Store the purified essential oil in an airtight container at 4°C.

Protocol 3: Supercritical Fluid Extraction (SFE) of Essential Oils

SFE using carbon dioxide is a green and efficient method for extracting essential oils, preserving thermolabile compounds.

Materials and Equipment:

• Ground plant material (e.g., fennel seeds)

• Supercritical fluid extraction system

• High-purity carbon dioxide

• Collection vials

Procedure:

• Grind the plant material to a fine powder to maximize the surface area for extraction.

• Load the ground material into the extraction vessel of the SFE system.

• Set the extraction parameters. For fennel oil, typical conditions are a pressure of 200 bar and a temperature of 50°C.[7]

• Pressurize the system with CO₂ to the desired setpoint.

• Perform a static extraction for a set period (e.g., 15 minutes) to allow the supercritical CO₂ to penetrate the plant matrix.[7]

• Switch to dynamic extraction, allowing the supercritical CO₂ containing the dissolved essential oil to flow through the system to the separator.

• In the separator, the pressure is reduced, causing the CO₂ to return to a gaseous state and the essential oil to precipitate.

• Collect the extract from the separator.

• Continue the dynamic extraction for a predetermined time (e.g., 3 hours) or until the extraction yield diminishes.[7]

• Depressurize the system and collect the final extract.

Protocol 4: Purification of Fenchyl Acetate by Fractional Vacuum Distillation

This protocol is adapted from the purification of (+)-fenchone and is suitable for separating fenchyl acetate from other terpenes in an essential oil mixture.[8]

Materials and Equipment:

• Crude essential oil rich in fenchyl acetate

• Fractional distillation apparatus with a vacuum adapter

• Packed fractionating column (e.g., Vigreux or packed with Raschig rings)

• Heating mantle with a magnetic stirrer

• Vacuum pump with a cold trap

• Thermometer

• Round-bottom flasks for distillation and collection

• Vacuum grease

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glass joints are clean and properly sealed with a thin layer of vacuum grease.

• Place the crude essential oil into the distillation flask, adding a magnetic stir bar. The flask should not be more than two-thirds full.

• Connect the vacuum pump to the apparatus via a cold trap.

• Slowly evacuate the system to the desired pressure (e.g., 10-20 mmHg).

• Begin stirring and gently heat the distillation flask.

• Observe the vapor rising through the column. Allow the temperature to stabilize as the first fraction begins to distill. This fraction will contain lower boiling point compounds.

• Collect the fractions in separate receiving flasks, labeling them with the corresponding temperature range. Fenchyl acetate has a boiling point of approximately 220°C at atmospheric pressure, which will be significantly lower under vacuum.

• A stable temperature reading at the distillation head indicates that a relatively pure compound is distilling. Collect the fraction corresponding to the boiling point of fenchyl acetate under the applied pressure.

• After the fenchyl acetate fraction has been collected, the temperature will either drop or rise as other compounds begin to distill.

• Analyze the collected fractions by Gas Chromatography (GC) to determine their purity. Combine the fractions with the highest fenchyl acetate content.

Protocol 5: High-Purity Isolation of Fenchyl Acetate by Preparative Gas Chromatography (Prep-GC)

Prep-GC is used for the final purification step to obtain highly pure fenchyl acetate.

Materials and Equipment:

• Fenchyl acetate-rich fraction from fractional distillation

• Preparative gas chromatograph with a fraction collector

• Appropriate GC column (e.g., a non-polar or medium-polarity column)

• Carrier gas (e.g., helium or nitrogen)

• Collection vials

Procedure:

• Develop and optimize an analytical GC method to achieve good separation of fenchyl acetate from the remaining impurities. Note the retention time of the fenchyl acetate peak.

• Transfer the optimized method parameters (temperature program, carrier gas flow rate) to the Prep-GC system.

• Inject a small amount of the pre-purified fenchyl acetate fraction onto the Prep-GC to confirm the retention time.

• Set up the automated fraction collector to collect the eluent at the predetermined retention time of fenchyl acetate.

• Perform repeated injections of the sample onto the Prep-GC system, collecting the fenchyl acetate fraction each time.

• Combine the collected fractions containing the purified fenchyl acetate.

• Analyze the purity of the final product using analytical GC-MS.

Visualizations

Caption: Overall workflow for the extraction and purification of Fenchyl Acetate.

Caption: Logical workflow for fractional vacuum distillation.

References

• 1. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 2. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 3. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 4. Comparative Study of Essential Oils Extracted From Foeniculum vulgare Miller Seeds Using Hydrodistillation, Steam Distillation, and Superheated Steam Distillation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CN101191103A - A method for extracting pine needle essential oil from pine needles - Google Patents [patents.google.com]
• 7. Evaluation of the Essential Oil of Foeniculum Vulgare Mill (Fennel) Fruits Extracted by Three Different Extraction Methods by GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Fenchyl Acetate in Terpene Derivative Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenchyl acetate is a bicyclic monoterpene ester known for its characteristic pine and camphor-like aroma. While extensively used in the fragrance and flavor industries, its potential as a starting material or intermediate for the synthesis of more complex terpene derivatives is an area of growing interest.[1][2] Terpenoids represent a vast and structurally diverse class of natural products, many of which possess significant therapeutic properties, including antimicrobial, anti-inflammatory, and chemotherapeutic activities. The strategic use of readily available terpenes like fenchyl acetate as precursors can provide a cost-effective and efficient route to novel bioactive compounds.

This document provides detailed protocols for the synthesis of fenchyl acetate from its precursor, fenchol, and explores its potential downstream applications in the synthesis of other terpene derivatives. Due to a notable scarcity of published research utilizing fenchyl acetate as a direct precursor, this note will focus on its synthesis and then present scientifically grounded, theoretical pathways for its conversion into other valuable terpene structures.

Synthesis of Fenchyl Acetate from Fenchol

The most common and industrially relevant synthesis of fenchyl acetate is the esterification of fenchyl alcohol (fenchol) with acetic anhydride, often in the presence of an acid catalyst.[3][4] This reaction proceeds with high efficiency and yields a product of high purity after downstream processing.

Experimental Protocol: Acid-Catalyzed Acetylation of Fenchol

This protocol is adapted from established industrial methods for the preparation of fenchyl acetate.[3]

Materials:

• Fenchol (purity >95%)

• Acetic anhydride

• Sulfuric acid (catalyst)

• 30% Sodium hydroxide (NaOH) solution

• Deionized water

• Anhydrous diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate (or sodium sulfate)

• Glass reaction vessel (e.g., 500L glass-lined reactor or appropriately sized round-bottom flask) equipped with a mechanical stirrer, thermometer, and reflux condenser

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Esterification:

  • Charge the reaction vessel with fenchol, acetic anhydride, and the catalyst according to the mass ratios specified in Table 1.

  • Stir the mixture continuously and heat to 120°C.

  • Maintain the reaction at 120°C for 3 hours.

  • After 3 hours, cool the reaction mixture to below 50°C.

• Neutralization and Washing:

  • Transfer the cooled reaction solution to a larger vessel suitable for neutralization.

  • Slowly add a 30% NaOH solution to the reaction mixture with vigorous stirring to neutralize the acidic catalyst and any unreacted acetic anhydride. The recommended ratio is approximately 1:1 by weight of the reaction solution to the 30% NaOH solution.[3] Monitor the pH to ensure complete neutralization (pH ≈ 7).

  • Transfer the neutralized mixture to a separatory funnel.

  • Wash the organic layer sequentially with deionized water until the aqueous washings are neutral (pH = 7).

• Extraction and Drying:

  • Extract the crude fenchyl acetate with a suitable organic solvent like diethyl ether.

  • Dry the combined organic extracts over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Concentrate the filtered solution under reduced pressure using a rotary evaporator to remove the bulk of the solvent.

  • Purify the resulting crude fenchyl acetate by vacuum distillation to obtain the final product with a purity of >97%.[3]

Data Presentation: Reactant Ratios and Conditions

Reactant/Catalyst	Mass Ratio (relative to Fenchol)	Molar Equivalent (approx.)	Role	Reaction Conditions
Fenchol	1	1	Reactant	Temperature: 120°C
Acetic Anhydride	0.73	1.1	Acetylating Agent	Time: 3 hours
Sulfuric Acid	0.08	0.125	Catalyst	Atmosphere: Air

Table 1: Summary of reactants and conditions for the synthesis of fenchyl acetate.[3]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of fenchyl acetate.

Fenchyl Acetate as a Precursor: Theoretical Pathways

While direct synthetic applications of fenchyl acetate are not well-documented, its structure allows for several potential transformations. The acetate group can either be hydrolyzed to regenerate the parent alcohol, fenchol, for further reactions, or it can serve as a protecting group for the hydroxyl functionality.

Proposed Synthetic Transformations

• Hydrolysis to Fenchol: The ester can be easily hydrolyzed under basic or acidic conditions to yield fenchol. This de-protection step makes the hydroxyl group available for subsequent reactions.

• Oxidation to Fenchone: Following hydrolysis, the resulting fenchol can be oxidized to the corresponding ketone, fenchone.[5][6] Fenchone is a valuable intermediate in the synthesis of other chiral compounds and pharmaceuticals.[7] Various oxidizing agents, such as pyridinium chlorochromate (PCC) or conditions like Swern oxidation, can be employed for this transformation.[6]

• Wagner-Meerwein Rearrangement: Terpenes with the bicyclo[2.2.1]heptane skeleton, like fenchol and its derivatives, are prone to skeletal rearrangements under acidic conditions, known as the Wagner-Meerwein rearrangement.[8][9][10] By treating fenchyl acetate or fenchol (after hydrolysis) with a strong acid, it's plausible to induce carbocation formation and subsequent rearrangement to yield other isomeric terpene skeletons. This could be a route to novel, complex terpene structures.

Potential Synthetic Pathways Diagram

References

• 1. foreverest.net [foreverest.net]
• 2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 3. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 4. foreverest.net [foreverest.net]
• 5. Fenchol - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. CN103012097A - Method for preparing fenchone - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Wagner–Meerwein rearrangement - Wikipedia [en.wikipedia.org]
• 10. lscollege.ac.in [lscollege.ac.in]

Technical Notes & Optimization

Technical Support Center: Fenchyl Acetate Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of fenchyl acetate, a key intermediate and fragrance component. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to help you improve the yield and purity of your product.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing fenchyl acetate?

A1: The two primary methods for synthesizing fenchyl acetate are:

• Direct esterification of fenchol with acetic acid: This is a classic Fischer esterification reaction. However, this method is often plagued by long reaction times, incomplete reactions, and low yields. The product mixture can be complex and difficult to purify[1][2].

• Reaction of fenchol with acetic anhydride: This method is generally preferred as it is more efficient and leads to higher yields and product purity. The use of an acid catalyst, such as sulfuric acid, is common to accelerate the reaction[1].

Q2: Why is my fenchyl acetate yield consistently low?

A2: Low yields in fenchyl acetate synthesis are a common issue, often attributable to the following factors:

• Choice of Acetylating Agent: Using acetic acid instead of acetic anhydride is a primary reason for low yields. The equilibrium of the Fischer esterification with acetic acid is unfavorable, leading to incomplete conversion[1][2]. Acetic anhydride is a more reactive acetylating agent, driving the reaction to completion.

• Inadequate Catalyst: The absence or use of an inappropriate catalyst can result in slow and incomplete reactions. A strong acid catalyst like sulfuric acid is often necessary to achieve high conversion.

• Suboptimal Reaction Conditions: Incorrect temperature, reaction time, or molar ratio of reactants can significantly impact the yield.

• Product Loss During Workup: Inefficient neutralization, washing, or purification steps can lead to significant loss of the final product.

Q3: What is the purpose of the neutralization and washing steps?

A3: The neutralization and washing steps are critical for removing unreacted starting materials and the acid catalyst, which is essential for obtaining a high-purity product.

• Neutralization: A base, such as a 30% sodium hydroxide solution, is used to neutralize the acidic catalyst and any remaining acetic acid[1]. Careful addition is necessary to avoid hydrolysis of the desired ester product.

• Washing: Subsequent washing with water removes any remaining salts and water-soluble impurities. It is crucial to wash until the aqueous layer is neutral (pH=7) to ensure all acidic components are removed[1].

Q4: How can I improve the purity of my fenchyl acetate?

A4: High-purity fenchyl acetate (>97.0%) can be achieved through a combination of an optimized reaction protocol and a meticulous purification process. A key technique is vacuum rectification (distillation) , which separates the fenchyl acetate from any remaining starting materials, byproducts, and residual solvent based on differences in their boiling points[1].

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Yield	Use of acetic acid as the acetylating agent.	Switch to acetic anhydride, which is a more reactive acetylating agent and drives the reaction towards the product[1].
Inefficient catalysis.	Ensure the use of an appropriate and sufficient amount of a strong acid catalyst, such as sulfuric acid.
Incomplete reaction.	Increase the reaction time or temperature, but monitor for byproduct formation. Ensure the molar ratio of reactants is optimized.
Product loss during workup.	Carefully perform the neutralization and washing steps. Avoid vigorous shaking during extractions to prevent emulsion formation. Ensure complete phase separation.
Incomplete Reaction	Insufficient reaction time or temperature.	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Adjust the reaction time and temperature accordingly. A typical reaction temperature is around 120°C for 3 hours when using acetic anhydride[1].
Poor mixing.	Ensure efficient stirring throughout the reaction to maximize contact between reactants and the catalyst.
Product is a Complex Mixture	Use of acetic acid leading to an equilibrium mixture.	Employing acetic anhydride will result in a cleaner reaction with fewer byproducts[1].
Side reactions due to high temperatures.	Maintain the reaction temperature at the optimal level. Excessively high temperatures can lead to the formation of undesired byproducts.
Inefficient purification.	Utilize high-efficiency vacuum rectification to effectively separate fenchyl acetate from other components[1].
Difficulty in Purification	Presence of unreacted starting materials.	Optimize the reaction to ensure complete conversion of the limiting reagent.
Formation of emulsions during washing.	Add a saturated brine solution to help break up emulsions during the workup process.

Data Presentation

Table 1: Comparison of Synthesis Methods for Fenchyl Acetate

Method	Acetylating Agent	Typical Yield	Purity	Advantages	Disadvantages
Direct Esterification	Acetic Acid	Low	Low to Moderate	Inexpensive reagents.	Long reaction time, incomplete reaction, complex product mixture, difficult purification[1][2].
Acid-Catalyzed Acetylation	Acetic Anhydride	High	>97.0%[1]	High yield and purity, shorter reaction time, simpler product mixture[1].	Acetic anhydride is more corrosive and requires careful handling.

Experimental Protocols

High-Yield Synthesis of Fenchyl Acetate using Fenchol and Acetic Anhydride

This protocol is adapted from a patented method designed for high purity and yield[1].

Materials:

• Fenchol

• Acetic Anhydride (Diacetyl Oxide)

• Sulfuric Acid (Catalyst)

• 30% Sodium Hydroxide (NaOH) solution

• Water

Equipment:

• Glass reaction vessel (e.g., 500L glass-lined reactor)

• Heating and cooling system

• Stirrer

• Separatory funnel

• Vacuum rectification tower

Procedure:

• Esterification:

  • Charge the reaction vessel with fenchol, acetic anhydride, and the catalyst in a weight ratio of 1:0.73:0.08[1].

  • Heat the mixture to 120°C while stirring continuously.

  • Maintain the reaction at this temperature for 3 hours[1].

  • After the reaction is complete, cool the mixture to below 50°C.

• Neutralization and Washing:

  • Transfer the cooled reaction solution to a suitable vessel for neutralization.

  • Slowly add a 30% NaOH solution in a 1:1 weight ratio to the reaction solution to neutralize the acid catalyst and any unreacted acetic anhydride[1].

  • Wash the organic layer with water until the pH of the aqueous layer is neutral (pH=7)[1]. This will yield the crude fenchyl acetate.

• Purification:

  • Separate the crude fenchyl acetate from the aqueous layer.

  • Purify the crude product by fractionation through a high-efficiency vacuum rectification tower to obtain the final product with a content of >97.0%[1].

Mandatory Visualization

Caption: Experimental workflow for the high-yield synthesis of Fenchyl Acetate.

Caption: Simplified mechanism of acid-catalyzed Fenchyl Acetate synthesis.

References

• 1. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 2. foreverest.net [foreverest.net]

Technical Support Center: Purification of Fenchyl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of fenchyl acetate from common reaction byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in a crude fenchyl acetate reaction mixture?

A1: Fenchyl acetate is typically synthesized via the esterification of fenchyl alcohol. Common impurities include unreacted starting materials, side-products from the synthesis of fenchyl alcohol (often derived from pinenes), and byproducts from the esterification reaction itself. These can include:

• Unreacted Fenchyl Alcohol: The precursor alcohol used in the esterification.

• Fenchone: A ketone with a characteristic camphor-like odor, which may be present as an impurity in the starting fenchol or formed via side reactions.[1][2][3]

• Terpene Hydrocarbons: Isomers of pinene, camphene, limonene, and fenchene are common impurities originating from the synthesis of the fenchol precursor.[4][5][6][7]

• Acetic Acid/Anhydride: Unreacted reagents from the esterification step.

Q2: My purified product has a strong camphor-like or piney odor that is different from the expected sweet, balsamic scent of fenchyl acetate. What is the likely cause?

A2: A persistent camphor-like odor strongly suggests the presence of fenchone or camphene.[1][8] A sharp, piney, or turpentine-like scent may indicate the presence of terpene hydrocarbons like limonene or α-fenchene.[9][10] Fenchyl acetate itself has a milder, sweet, fir-needle aroma.[7][11] These volatile impurities often have lower boiling points than fenchyl acetate and can be removed via high-efficiency fractional distillation or column chromatography.

Q3: How can I remove residual acetic acid or acetic anhydride from my crude product?

A3: Residual acidic reagents can be removed with an aqueous workup before distillation. After the reaction is complete, cool the mixture and dilute it with a water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer sequentially with:

• Water

• A saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid. Be cautious as this will generate CO₂ gas.

• Brine (saturated NaCl solution) to remove excess water. Finally, dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

Q4: Which purification method is better for fenchyl acetate: fractional distillation or column chromatography?

A4: The choice depends on the primary impurities.

• Fractional Distillation (under vacuum) is highly effective for separating fenchyl acetate from byproducts with significantly different boiling points, such as the more volatile terpene hydrocarbons (camphene, limonene, α-fenchene) and the less volatile unreacted fenchyl alcohol.[12]

• Flash Column Chromatography is ideal for separating compounds based on polarity. It excels at removing fenchyl alcohol (more polar) and terpene hydrocarbons (non-polar) from the moderately polar fenchyl acetate.[13][14] It is often the preferred method for achieving very high purity.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low Purity After Distillation	1. Inefficient fractionating column.2. Boiling points of impurities are too close to fenchyl acetate.3. Distillation performed at atmospheric pressure, causing decomposition.	1. Use a high-efficiency column (e.g., Vigreux or packed column) of sufficient length.2. Follow up with flash column chromatography for final purification.3. Always perform the distillation under vacuum to lower the boiling point and prevent degradation.[12]
Co-elution of Impurities during Column Chromatography	1. Incorrect solvent system (eluent polarity is too high or too low).2. Column was poorly packed (channeling).3. Column was overloaded with crude product.	1. Optimize the eluent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.3-0.4 for fenchyl acetate. A good starting point is a hexane:ethyl acetate gradient.2. Ensure the column is packed evenly without air bubbles. A slurry packing method is recommended.3. Use an appropriate ratio of crude product to stationary phase (typically 1:30 to 1:100 by weight).
Product is Cloudy or Contains Water	Water was not fully removed during the workup.	Before the final purification step, dissolve the crude product in a solvent like diethyl ether, wash with brine, and dry thoroughly over an anhydrous drying agent (e.g., MgSO₄).[14]
GC-MS analysis shows multiple peaks.	Incomplete reaction or significant side-product formation.	Review the synthesis reaction conditions (temperature, catalyst, reaction time). Purify the crude product using a combination of an aqueous workup, fractional distillation, and/or column chromatography.

Data Presentation

Table 1: Physical Properties of Fenchyl Acetate and Common Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 20-25°C)
Fenchyl Acetate	C₁₂H₂₀O₂	196.29	~220	~0.98
Fenchyl Alcohol	C₁₀H₁₈O	154.25	~201	~0.96
Fenchone	C₁₀H₁₆O	152.23	~193-194[1][2]	~0.94-0.95[2][15]
Camphene	C₁₀H₁₆	136.24	~159-160[4][16]	~0.84-0.87[4][17]
α-Fenchene	C₁₀H₁₆	136.23	~157-159[18]	~0.86[6]
(+)-Limonene	C₁₀H₁₆	136.23	~176[19]	~0.84[5][19]

Experimental Protocols

Protocol 1: Purification by Vacuum Fractional Distillation

This method is suitable for separating components with different boiling points.

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed for vacuum.

• Procedure:

  • Place the crude, dry fenchyl acetate into the distillation flask along with boiling chips or a magnetic stir bar. The flask should be no more than two-thirds full.

  • Slowly apply vacuum to the system, reducing the pressure (e.g., to 10-15 mmHg).

  • Begin heating the flask gently.

  • Collect the initial low-boiling fraction, which will contain volatile terpenes like camphene and limonene.

  • As the temperature stabilizes near the boiling point of fenchyl acetate at the applied pressure, change the receiving flask to collect the main, purified fraction.

  • Stop the distillation when the temperature either drops or rises sharply, indicating that the main product has distilled or higher-boiling impurities are beginning to come over.

• Analysis: Analyze all fractions by GC-MS to confirm purity.

Protocol 2: Purification by Flash Column Chromatography

This method separates compounds based on their polarity.

• Solvent Selection: Determine an appropriate eluent system using TLC. For fenchyl acetate on silica gel, a starting point could be a 98:2 mixture of hexane and ethyl acetate. The goal is an Rf value of approximately 0.3-0.4 for fenchyl acetate.[14]

• Column Packing:

  • Prepare a slurry of silica gel in the least polar eluent (e.g., hexane).

  • Carefully pour the slurry into a column, ensuring no air bubbles are trapped. Tap the column gently to promote even packing.

  • Add a thin layer of sand on top of the silica bed to prevent disruption.[14]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the sample through the column using the selected solvent system. You can start with a non-polar solvent (like hexane) to elute non-polar hydrocarbon impurities first, then gradually increase the polarity by adding ethyl acetate to elute the fenchyl acetate.

  • Collect fractions of a consistent volume and monitor them by TLC to identify which contain the purified product.

• Analysis: Combine the pure fractions and remove the solvent under reduced pressure. Confirm purity using GC-MS or NMR.

Visualizations

References

• 1. fenchone, 1195-79-5 [thegoodscentscompany.com]
• 2. benchchem.com [benchchem.com]
• 3. Fenchone - Wikipedia [en.wikipedia.org]
• 4. Camphene - Wikipedia [en.wikipedia.org]
• 5. (+)-Limonene | C10H16 | CID 440917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. foreverest.net [foreverest.net]
• 8. Camphene | C10H16 | CID 6616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Limonene [chemeurope.com]
• 10. alpha-Fenchene (CAS 471-84-1) - High-Purity Reference Standard [benchchem.com]
• 11. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 12. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 13. web.uvic.ca [web.uvic.ca]
• 14. benchchem.com [benchchem.com]
• 15. (+)-Fenchone | C10H16O | CID 1201521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Camphene | 79-92-5 [chemicalbook.com]
• 17. CAMPHENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 18. alpha-fenchene, 471-84-1 [thegoodscentscompany.com]
• 19. Limonene - Wikipedia [en.wikipedia.org]

Technical Support Center: Challenges in the Separation of Fenchyl Acetate Isomers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the separation of Fenchyl acetate isomers.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of Fenchyl acetate that I might encounter in my experiments?

A1: Fenchyl acetate is a monoterpenoid that exists as several stereoisomers. The most commonly encountered isomers include endo-Fenchyl acetate and exo-Fenchyl acetate, which are diastereomers.[1][2] You may also see references to α-Fenchyl acetate, β-Fenchyl acetate, and α-Isofenchyl acetate.[1][3]

Q2: Why is the separation of Fenchyl acetate isomers so challenging?

A2: The primary challenge stems from the fact that isomers possess identical atomic compositions and molecular weights, leading to very similar physicochemical properties like boiling points and polarity.[4][5] This makes conventional separation techniques such as fractional distillation difficult.[5][6] Furthermore, synthetic routes often produce complex mixtures of these isomers, complicating purification efforts.[6][7]

Q3: What are the recommended analytical techniques for separating and identifying Fenchyl acetate isomers?

A3: The most powerful and commonly used techniques are Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS).[8][9] These methods are highly effective for separating volatile compounds like Fenchyl acetate isomers. For separating enantiomers, High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is the preferred method.[10][11]

Q4: My GC analysis shows poor peak resolution between the Fenchyl acetate isomers. What are the first troubleshooting steps?

A4: Poor resolution in GC is a common issue. Start by optimizing your temperature program; a slower ramp rate can often improve separation. Next, verify that you are using an appropriate capillary column. Columns with different stationary phases (polar vs. non-polar) will interact differently with the isomers, affecting their retention times. For Fenchyl acetate, columns like DB-5 or CP Sil 5 CB are frequently used.[1][2] Refer to the data table below for retention indices on various columns.

Q5: How can I confirm the specific stereochemistry (e.g., endo vs. exo) of my separated isomers?

A5: While GC-MS can help identify the isomers, Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for confirming stereochemistry.[8] Techniques such as 2D-NMR (HSQC, HMBC, and ROESY) can elucidate the spatial arrangement of atoms and confirm the endo or exo configuration of the acetate group.[8]

Q6: What methods are suitable for preparative-scale (bulk) separation of these isomers?

A6: For bulk separation, high-efficiency vacuum fractional distillation can be employed, though it may be challenging due to close boiling points.[7] Preparative chromatography (both GC and HPLC) is another option. For separating diastereomers, fractional crystallization is a highly effective, albeit multi-step, approach.[12][13] This involves crystallizing the isomers from a suitable solvent system, leveraging their different solubilities.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Poor Peak Resolution in GC	1. Non-optimized temperature program. 2. Inappropriate GC column stationary phase. 3. Carrier gas flow rate is too high or low.	1. Decrease the temperature ramp rate (e.g., from 5 K/min to 2 K/min).[1] 2. Switch to a column with a different polarity. Compare results on a non-polar (e.g., DB-5) vs. a slightly more polar column. 3. Optimize the flow rate of your carrier gas (He, H₂, N₂) for your column dimensions.
Co-elution of Isomers	The isomers have nearly identical retention times under the current conditions.	1. If GC optimization fails, consider derivatization to create compounds with more distinct properties, although this adds complexity.[14] 2. For analytical purposes, consider using chiral GC columns if enantiomeric separation is needed.
Low Yield After Fractional Crystallization	1. The cooling rate is too rapid, trapping impurities. 2. The chosen solvent is not optimal; the desired isomer may be too soluble. 3. Inefficient removal of mother liquor from crystals.	1. Implement a slower, controlled cooling process to allow for selective crystal growth.[5] 2. Perform solvent screening to find a solvent in which the desired isomer has low solubility at reduced temperatures. 3. Ensure crystals are thoroughly washed with a small amount of cold, fresh solvent.[5]
Inaccurate Isomer Identification	Mass spectra of isomers are often very similar, leading to misidentification.	1. Do not rely on MS data alone. Use Kovats' Retention Index (RI) data by running a standard alkane mix with your sample.[1][2] 2. For definitive structural confirmation, isolate the peak and perform NMR analysis.[8]

Data Presentation

Kovats' Retention Indices (RI) for Fenchyl Acetate Isomers on Non-Polar GC Columns

This table summarizes retention indices for Fenchyl acetate isomers on commonly used non-polar capillary columns, which helps in tentative identification.

Isomer	Column Type	Active Phase	Retention Index (I)	Reference
Fenchyl Acetate	Capillary	CP Sil 5 CB	1207	[1]
Fenchyl Acetate	Capillary	DB-5	1223	[1]
Fenchyl Acetate	Capillary	BP-1	1214	[1]
Fenchyl Acetate	Capillary	RTX-1	1207	[1]
endo-Fenchyl acetate	Capillary	DB-5	1220	[2]
endo-Fenchyl acetate	Capillary	SE-54	1220	[2]
endo-Fenchyl acetate	Capillary	HP-5	1222	[2]
endo-Fenchyl acetate	Capillary	DB-1	1240	[2]

Experimental Protocols

Protocol 1: Analytical Separation of Fenchyl Acetate Isomers by GC-MS

Objective: To separate and tentatively identify Fenchyl acetate isomers in a sample mixture.

Methodology:

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a DB-5 or HP-5 (e.g., 30 m length, 0.25 mm internal diameter, 0.25 µm film thickness), is recommended.[1][2]

• Carrier Gas: Helium (He) at a constant flow rate (e.g., 1.0 mL/min).

• Injection: Inject 1 µL of the sample (diluted in a suitable solvent like hexane) in split mode (e.g., split ratio 50:1). Set the injector temperature to 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 3 K/min to 240°C.[2]

  • Final hold: Hold at 240°C for 5 minutes.

• MS Parameters:

  • Transfer line temperature: 280°C.

  • Ion source temperature: 230°C.

  • Electron ionization (EI) at 70 eV.

  • Scan range: m/z 40-350.

• Data Analysis:

  • Identify peaks corresponding to Fenchyl acetate (molecular weight: 196.29 g/mol ).[15]

  • Compare the resulting mass spectra with a library (e.g., NIST) for confirmation.

  • Compare the calculated Kovats' Retention Indices with the reference values in the table above to tentatively identify specific isomers.

Visualizations

Caption: Troubleshooting workflow for poor GC separation of isomers.

Caption: The logical flow from synthesis to separation challenges.

References

• 1. Fenchyl acetate [webbook.nist.gov]
• 2. endo-Fenchyl acetate [webbook.nist.gov]
• 3. Fenchyl acetate [webbook.nist.gov]
• 4. biocompare.com [biocompare.com]
• 5. benchchem.com [benchchem.com]
• 6. foreverest.net [foreverest.net]
• 7. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 8. Endo-fenchyl acetate rich essential oil of Strobilanthes sessilis Nees inflorescence and its characterisation using GC, GC-MS, and NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gas Chromatography–Mass Spectrometry-Based Classification of 12 Fennel (Foeniculum vulgare Miller) Varieties Based on Their Aroma Profiles and Estragole Levels as Analyzed Using Chemometric Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Separation of regioisomers and enantiomers of underivatized saturated and unsaturated fatty acid monoacylglycerols using enantioselective HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 13. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 14. researchgate.net [researchgate.net]
• 15. Fenchyl acetate [webbook.nist.gov]

Technical Support Center: Optimization of Fenchyl Acetate Esterification

Welcome to the Technical Support Center for the Optimization of Fenchyl Acetate Esterification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis of Fenchyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing Fenchyl acetate?

A1: The most prevalent and efficient method for synthesizing Fenchyl acetate is the esterification of fenchyl alcohol with acetic anhydride, typically in the presence of an acid catalyst such as sulfuric acid.[1] This method is generally preferred over the direct esterification of fenchyl alcohol with acetic acid, as the latter is known to have longer reaction times, incomplete reactions, and result in a more complex product mixture that is difficult to purify.[2]

Q2: What are the typical starting material ratios and reaction conditions?

A2: A common protocol involves the reaction of fenchol, acetic anhydride, and a catalyst. A specific patent suggests a weight ratio of fenchol:acetic anhydride:catalyst of 1:0.73:0.08.[1] The reaction is often carried out at an elevated temperature, for instance, at 120°C for approximately 3 hours.[1]

Q3: What are the key safety precautions when working with acetic anhydride?

A3: Acetic anhydride is a corrosive and flammable liquid that is harmful if swallowed and fatal if inhaled. It is crucial to handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat. Ensure that all glassware is dry, as acetic anhydride reacts with water to form acetic acid. Keep it away from heat, sparks, and open flames. In case of a spill, it should be neutralized with a suitable agent like sodium bicarbonate.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the esterification can be monitored using analytical techniques such as Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).[3][4][5] These methods can be used to quantify the consumption of fenchyl alcohol and the formation of Fenchyl acetate over time. Thin Layer Chromatography (TLC) can also be a quick and effective way to qualitatively monitor the reaction's progress.

Q5: What are the common byproducts in Fenchyl acetate synthesis?

A5: While specific byproducts for this reaction are not extensively documented in the provided search results, a potential side reaction in acid-catalyzed alcohol reactions is dehydration of the alcohol, which in the case of fenchyl alcohol could lead to the formation of fenchene isomers. Additionally, if the reaction is not driven to completion, unreacted fenchyl alcohol and acetic acid (from the hydrolysis of acetic anhydride) will be present as impurities.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	- Increase reaction time or temperature. Monitor the reaction to determine the optimal endpoint.[6]- Ensure the catalyst is active and used in the correct proportion.
Moisture in the reaction.	- Use anhydrous reagents and solvents. Dry all glassware thoroughly before use.
Suboptimal reactant ratio.	- Optimize the molar ratio of fenchyl alcohol to acetic anhydride. An excess of the acylating agent can help drive the reaction to completion.
Product Impurity	Presence of unreacted fenchyl alcohol.	- Due to the potentially similar boiling points of fenchyl alcohol and Fenchyl acetate, purification by distillation may be challenging.[2] Consider using vacuum fractional distillation for better separation.[1]- Optimize reaction conditions to ensure complete conversion of fenchyl alcohol.
Presence of acetic acid.	- During workup, thoroughly wash the organic layer with a saturated sodium bicarbonate solution to neutralize and remove any remaining acetic acid.
Emulsion Formation During Workup	Vigorous shaking during extraction.	- Gently invert the separatory funnel instead of vigorous shaking.[7]- Add brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer, which can help break the emulsion.[7][8]
Presence of fine solid particles.	- Filter the emulsified layer through a pad of Celite to remove suspended solids.[9]
Difficulty in Removing Excess Acetic Anhydride	Acetic anhydride is slow to hydrolyze during aqueous workup.	- After the reaction, consider adding a small amount of water or a primary alcohol like methanol to quench the excess acetic anhydride, converting it to the more easily removable acetic acid or methyl acetate, respectively.

Data Presentation

Table 1: Reaction Parameters for Fenchyl Acetate Synthesis

Parameter	Recommended Value/Range	Source
Reactants	Fenchyl alcohol, Acetic anhydride	[1]
Catalyst	Sulfuric Acid	[1]
Weight Ratio (Fenchol:Acetic Anhydride:Catalyst)	1 : 0.73 : 0.08	[1]
Reaction Temperature	120 °C	[1]
Reaction Time	3 hours	[1]
Post-reaction Neutralization	30% NaOH solution	[1]
Purification	Vacuum Fractional Distillation	[1]
Expected Purity	>97.0%	[1]

Experimental Protocols

Protocol 1: Synthesis of Fenchyl Acetate via Acetylation of Fenchyl Alcohol

This protocol is based on the methodology described in patent CN103012130A.[1]

Materials:

• Fenchyl alcohol

• Acetic anhydride

• Sulfuric acid (catalyst)

• 30% Sodium hydroxide (NaOH) solution

• Distilled water

• Anhydrous sodium sulfate or magnesium sulfate (drying agent)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add fenchyl alcohol, acetic anhydride, and sulfuric acid in a weight ratio of 1:0.73:0.08.

• Esterification: Heat the reaction mixture to 120°C and maintain this temperature for 3 hours with continuous stirring.

• Cooling: After 3 hours, cool the reaction mixture to below 50°C.

• Neutralization and Washing: Transfer the cooled reaction mixture to a separatory funnel. Add an equal volume of 30% NaOH solution to neutralize the acidic components. Gently mix and release the pressure frequently. Wash the organic layer with distilled water until the pH of the aqueous layer is neutral (pH=7).

• Extraction and Drying: Extract the crude Fenchyl acetate with a suitable organic solvent. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Remove the organic solvent using a rotary evaporator.

• Purification: Purify the crude Fenchyl acetate by vacuum fractional distillation to obtain the final product with a purity of >97.0%.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of Fenchyl acetate.

Caption: Troubleshooting logic for Fenchyl acetate synthesis.

References

• 1. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 2. foreverest.net [foreverest.net]
• 3. Fenchyl acetate [webbook.nist.gov]
• 4. alpha-Fenchyl acetate | C12H20O2 | CID 6427102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Endo-fenchyl acetate rich essential oil of Strobilanthes sessilis Nees inflorescence and its characterisation using GC, GC-MS, and NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. Workup [chem.rochester.edu]

Preventing the degradation of Fenchyl acetate during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Fenchyl acetate during storage.

Troubleshooting Guide

This guide addresses specific issues you might encounter related to Fenchyl acetate stability.

Issue	Possible Cause(s)	Troubleshooting Steps
Change in Odor (less piney, more acidic/vinegar-like)	Hydrolysis: The ester bond in Fenchyl acetate can break down in the presence of moisture, forming Fenchol and acetic acid.	1. Check Storage Conditions: Ensure the container is tightly sealed and stored in a dry environment. Consider using a desiccator for long-term storage. 2. Inert Atmosphere: For highly sensitive applications, purge the headspace of the container with an inert gas like nitrogen or argon before sealing. 3. pH Neutrality: Ensure that Fenchyl acetate is not in contact with acidic or basic substances which can catalyze hydrolysis.
Discoloration (yellowing of the liquid)	Oxidation: Exposure to air (oxygen) and light can lead to oxidative degradation of the terpene structure.	1. Minimize Headspace: Store Fenchyl acetate in a container that is appropriately sized to minimize the amount of air in the headspace. 2. Light Protection: Store in an amber glass bottle or in a dark cabinet to protect from light.[1] 3. Antioxidants: For formulated products, consider the addition of a suitable antioxidant.
Appearance of New Peaks in GC-MS Analysis	Isomerization/Degradation: Exposure to heat or incompatible materials can cause the Fenchyl acetate to isomerize or degrade into other compounds.	1. Temperature Control: Store at recommended cool temperatures and avoid exposure to high heat sources.[1][2] 2. Material Compatibility: Ensure storage containers are made of non-reactive materials (e.g., glass, PTFE-lined caps). Avoid contact with strong oxidizing agents, acids, and bases.
Loss of Purity/Assay Value Over Time	Multiple Degradation Pathways: A combination of hydrolysis, oxidation, and/or thermal degradation.	1. Review Complete Storage Protocol: Conduct a thorough review of your storage conditions against the recommended best practices (see FAQs). 2. Perform Stability Study: If long-term stability is critical, perform a formal stability study under controlled conditions to determine the shelf-life in your specific application.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Fenchyl acetate?

A1: Fenchyl acetate should be stored in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1][2] It should be kept in a tightly sealed container, protected from light.[1] The recommended shelf life is typically 24 months under these conditions.

Q2: What are the primary degradation pathways for Fenchyl acetate?

A2: The main degradation pathways for Fenchyl acetate, an ester of a terpene alcohol, are:

• Hydrolysis: Reaction with water, often catalyzed by acids or bases, breaks the ester bond to form Fenchol and acetic acid.

• Oxidation: The terpene structure can be susceptible to oxidation, especially when exposed to air and light, leading to the formation of various oxidation byproducts.

• Isomerization: As a bicyclic monoterpenoid, Fenchyl acetate can potentially undergo rearrangement reactions, especially when exposed to acidic conditions or high temperatures.

Q3: What materials are incompatible with Fenchyl acetate?

A3: Fenchyl acetate is incompatible with strong oxidizing agents, strong acids, and strong bases. Contact with these materials can accelerate degradation.

Q4: How can I monitor the stability of my Fenchyl acetate sample?

A4: The most effective way to monitor the stability of Fenchyl acetate is by using a stability-indicating analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS). This technique can separate Fenchyl acetate from its potential degradation products and allow for the quantification of its purity over time.

Q5: Are there any visual indicators of Fenchyl acetate degradation?

A5: Yes, visual cues can suggest degradation. These include a change in color from colorless to pale yellow, or a noticeable change in odor, such as the emergence of a vinegar-like smell (indicative of acetic acid from hydrolysis). However, analytical testing is necessary for a definitive assessment of purity.

Data Presentation: Degradation of Terpene Acetates

Terpene	Stress Condition	Duration	Percent Degradation	Primary Degradation Products
Limonene	Thermal (120 °C in air)	24 hours	50%	p-Cymene, Thymol
α-Terpinene	Thermal (120 °C in air)	4 hours	100%	p-Cymene
Δ³-Carene	Thermal (120 °C in air)	72 hours	36%	Aromatic compounds
Camphene	Thermal (120 °C in air)	72 hours	38%	Aromatic compounds

Data is for illustrative purposes and based on studies of structurally related terpenes, not Fenchyl acetate itself.

Experimental Protocols

Stability-Indicating GC-MS Method for Fenchyl Acetate

This protocol outlines a general method for the analysis of Fenchyl acetate and the detection of its degradation products. Method validation according to ICH guidelines is recommended for GMP applications.

1. Objective: To develop and validate a stability-indicating Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of Fenchyl acetate and the detection of its degradation products.

2. Materials and Reagents:

• Fenchyl acetate reference standard

• Solvent (e.g., Hexane or Dichloromethane, HPLC grade)

• GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

3. Chromatographic Conditions (Example):

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split or splitless, depending on concentration)

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: 40-400 amu

4. Sample Preparation:

• Accurately prepare a stock solution of Fenchyl acetate reference standard in the chosen solvent.

• Prepare working standards by serial dilution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• For stability samples, accurately weigh and dissolve the sample in the solvent to a known concentration within the calibration range.

5. Forced Degradation Study Protocol: To demonstrate the stability-indicating nature of the method, a forced degradation study should be performed.

• Acid Hydrolysis: Dissolve Fenchyl acetate in a solution of 0.1 M HCl and heat at 60 °C for a specified time. Neutralize before injection.

• Base Hydrolysis: Dissolve Fenchyl acetate in a solution of 0.1 M NaOH and heat at 60 °C for a specified time. Neutralize before injection.

• Oxidative Degradation: Treat a solution of Fenchyl acetate with 3% hydrogen peroxide at room temperature for a specified time.

• Thermal Degradation: Expose solid Fenchyl acetate to dry heat (e.g., 105 °C) for a specified time, then dissolve for analysis.

• Photodegradation: Expose a solution of Fenchyl acetate to UV light (e.g., 254 nm) for a specified time.

6. Data Analysis:

• Analyze the stressed samples by GC-MS.

• Confirm the identity of Fenchyl acetate by its retention time and mass spectrum.

• Identify potential degradation products by their mass spectra and compare them to library data.

• Quantify the amount of Fenchyl acetate remaining in each stressed sample using the calibration curve.

Visualizations

Caption: Degradation pathways of Fenchyl acetate under various stress conditions.

References

• 1. aurochemicals.com [aurochemicals.com]
• 2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]

Troubleshooting peak tailing in GC analysis of Fenchyl acetate

This technical support center provides troubleshooting guidance for common issues encountered during Gas Chromatography (GC) analysis, with a specific focus on peak tailing observed with Fenchyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC analysis?

A1: Peak tailing is a phenomenon in chromatography where the peak shape is asymmetrical, with the latter half of the peak being broader than the front half.[1] In an ideal chromatogram, peaks should be symmetrical or Gaussian.[1] Peak tailing can compromise the accuracy and precision of quantitative analysis by affecting peak integration and resolution.[2][3]

Q2: Why is my Fenchyl acetate peak tailing?

A2: Peak tailing for a relatively non-polar compound like Fenchyl acetate can be caused by several factors. The most common causes are related to interactions with active sites in the GC system or issues with the physical flow path of the sample.[2][4][5] Specific causes include:

• Active Sites: Polar or active sites within the injection port liner, on the column stationary phase, or at the column inlet can interact with the analyte, causing some molecules to be retained longer than others.[2][4]

• Column Contamination: Accumulation of non-volatile residues from previous injections can create active sites at the head of the column.[4][6]

• Improper Column Installation: An incorrectly cut column end or improper installation depth in the inlet or detector can create dead volumes or turbulence in the flow path.[2][4][6]

• Inlet Issues: A dirty or contaminated inlet liner, septum, or seal can introduce active sites.[6][7]

• Column Degradation: Over time and with use, the stationary phase of the column can degrade, exposing active silanol groups.[7]

Q3: How can I quantitatively measure peak tailing?

A3: Peak tailing is typically quantified using the Tailing Factor (Tf) or the Asymmetry Factor (As).[1] These values provide a numerical representation of the peak's symmetry. An ideal peak has a value of 1.0. A value greater than 1.2 may indicate a problem that requires attention.[1]

Troubleshooting Guide: Peak Tailing for Fenchyl Acetate

This guide provides a systematic approach to troubleshooting peak tailing in the GC analysis of Fenchyl acetate.

Step 1: Initial Assessment

Before making any changes to the instrument, assess the chromatogram to gather clues about the potential cause of the peak tailing.

• Are all peaks tailing? If all peaks in the chromatogram exhibit tailing, the issue is likely related to a physical problem in the flow path, such as improper column installation or a leak.[2][5]

• Are only some peaks tailing? If only specific peaks, particularly more polar compounds, are tailing, the problem is more likely due to chemical interactions with active sites in the system.[5]

Step 2: Basic Maintenance and Checks

Start with the simplest and most common solutions.

• Inlet Maintenance: The injection port is a common source of problems.

  • Replace the Septum: A cored or leaking septum can cause a host of issues, including peak tailing.

  • Replace the Inlet Liner: The liner can become contaminated with non-volatile residues from the sample matrix. Replace it with a new, deactivated liner.[7]

  • Check the O-ring and Gold Seal: Ensure these are clean and sealing properly.[6]

• Column Installation:

  • Recut the Column: A poor cut can create turbulence. Ensure a clean, 90-degree cut.[2][4]

  • Verify Installation Depth: Check the manufacturer's instructions for the correct column installation depth in both the inlet and detector.[2][6]

Step 3: Column-Related Solutions

If the initial steps do not resolve the issue, the problem may lie with the column itself.

• Trim the Column: Remove the first 10-20 cm of the column from the inlet side. This will remove any accumulated non-volatile residues or degraded stationary phase.[2][6]

• Condition the Column: Reconditioning the column can help to remove contaminants and restore performance. Refer to the detailed protocol below.

Step 4: Advanced Troubleshooting

If peak tailing persists, consider the following:

• Check for Leaks: Use an electronic leak detector to check all fittings and connections.

• Evaluate Sample Preparation: Ensure the sample is clean and free of non-volatile material.

• Consider a Different Column: If the column is old or has been subjected to harsh conditions, it may need to be replaced. For Fenchyl acetate, a standard non-polar column such as a DB-5 or HP-5ms is appropriate.

Experimental Protocols

Protocol 1: GC Inlet Liner Replacement

Objective: To replace the inlet liner to eliminate a potential source of contamination and active sites.

Materials:

• New, deactivated inlet liner

• New O-ring

• Tweezers or liner removal tool[8]

• Lint-free gloves

Procedure:

• Cool the Inlet: Ensure the GC inlet is at a safe temperature to handle.[8]

• Turn off Carrier Gas Flow to the Inlet: Follow your instrument's procedure for this.

• Open the Inlet: Loosen and remove the septum nut and any other retaining hardware.[9]

• Remove the Old Liner: Use tweezers or a dedicated tool to carefully remove the old liner.[8][9]

• Install the New Liner: Wearing lint-free gloves, place a new O-ring on the new liner. Carefully insert the new liner into the inlet.[8][9]

• Reassemble the Inlet: Replace the retaining hardware and septum nut.

• Restore Carrier Gas Flow and Check for Leaks: Turn the carrier gas back on and use an electronic leak detector to ensure there are no leaks.

• Equilibrate the System: Allow the system to purge for 15-20 minutes before heating the inlet and running a sample.[9]

Protocol 2: GC Column Conditioning

Objective: To remove contaminants and stabilize the column's stationary phase.

Materials:

• GC-grade carrier gas (Helium or Hydrogen) with oxygen and moisture traps

• Electronic leak detector

Procedure:

• Install the Column in the Inlet: Install the column in the injection port but do not connect it to the detector.[10]

• Purge the Column: Set the carrier gas flow to the typical operating flow rate and purge the column for 15-30 minutes at ambient temperature.[11][12] This removes any oxygen from the column.

• Check for Leaks: Use an electronic leak detector to confirm that all fittings are leak-free.[12]

• Set the Conditioning Program:

  • Set the initial oven temperature to 40 °C.[10]

  • Program a temperature ramp of 5-10 °C/minute to a final temperature.[10][13] The final temperature should be about 20 °C above the highest temperature used in your analytical method, but should not exceed the column's maximum isothermal temperature limit.[11][13]

• Hold at Final Temperature: Hold the column at the final temperature for 1-2 hours, or until the baseline is stable when connected to the detector.[13] For new columns, a longer conditioning time may be necessary.[11]

• Cool the Oven: After conditioning, cool the oven.

• Connect to the Detector: Once the oven is cool, connect the column to the detector.

• Final Check: Heat the oven to your method's initial temperature and run a blank to ensure a stable baseline.

Data Presentation

Table 1: Typical GC Parameters for Fenchyl Acetate Analysis

Parameter	Value
Column	DB-5, HP-5ms, or similar non-polar column (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	Initial Temp: 60 °C, hold for 2 min Ramp: 10 °C/min to 240 °C, hold for 5 min
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Detector Temp	280 °C (FID)

Note: These are general parameters and may need to be optimized for your specific application.

Table 2: Interpreting Peak Asymmetry Values

Asymmetry Factor (As) or Tailing Factor (Tf)	Peak Shape Description	Action Required
1.0	Perfectly Symmetrical	None
> 1.0 - 1.2	Acceptable Tailing	Monitor for worsening
> 1.2 - 1.5	Moderate Tailing	Investigate potential causes
> 1.5	Severe Tailing	Immediate troubleshooting required[1]

Visualizations

Caption: Troubleshooting workflow for GC peak tailing.

Caption: Interaction of analyte with active sites leading to peak tailing.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. youtube.com [youtube.com]
• 6. agilent.com [agilent.com]
• 7. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - UZ [thermofisher.com]
• 8. Replacing a GC Inlet Liner [restek.com]
• 9. youtube.com [youtube.com]
• 10. GC column conditioning / CHROMSERVIS.EU [chromservis.eu]
• 11. How to Condition a New Capillary GC Column [restek.com]
• 12. chromtech.net.au [chromtech.net.au]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Resolving co-elution issues with Fenchyl acetate in chromatography

Welcome to our dedicated technical support center for resolving chromatographic issues related to Fenchyl acetate. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal separation and analysis of this common flavor and fragrance compound.

Frequently Asked Questions (FAQs)

Q1: What is Fenchyl acetate and why is its chromatographic analysis challenging?

A1: Fenchyl acetate (C₁₂H₂₀O₂) is a monoterpenoid ester known for its characteristic pine and camphor-like aroma. It is widely used in the fragrance, flavor, and cosmetics industries. The primary challenge in its chromatographic analysis stems from the existence of several stereoisomers, such as endo- and exo-fenchyl acetate, which have very similar physical and chemical properties.[1][2] These isomers, along with other structurally related terpene acetates commonly found in essential oils and commercial formulations, are prone to co-eluting, making accurate quantification and identification difficult.

Q2: What are the most common compounds that co-elute with Fenchyl acetate?

A2: The most frequent co-elution issues with Fenchyl acetate involve:

• Stereoisomers of Fenchyl acetate: Notably endo- and exo-fenchyl acetate.

• Other terpene acetates: Bornyl acetate and isobornyl acetate are structurally similar and often used in the same fragrance formulations, leading to a high probability of co-elution.[3]

• Related monoterpenes: Compounds like camphor and fenchol can also have similar retention times depending on the chromatographic conditions.[4]

Q3: Which analytical technique is best suited for the analysis of Fenchyl acetate?

A3: Gas Chromatography (GC) is the most common and effective technique for analyzing volatile compounds like Fenchyl acetate. When coupled with a Flame Ionization Detector (FID), it provides excellent quantitative data. For unambiguous identification, especially when dealing with complex matrices or suspected co-elution, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[5][6] The mass spectrometer provides structural information that can help differentiate between co-eluting compounds, provided their mass spectra have unique fragment ions.

Q4: How can I confirm if I have a co-elution problem with my Fenchyl acetate peak?

A4: Confirming co-elution can be approached in several ways:

• Peak Shape Analysis: Look for asymmetrical peaks, such as those with a noticeable "shoulder" or excessive tailing. While not definitive, this is often the first indication of an underlying separation issue.

• Mass Spectrometry: If using GC-MS, examine the mass spectrum across the peak. If the spectrum changes from the leading edge to the tailing edge, it is a strong indication of multiple components. For example, the mass spectra of Fenchyl acetate and isobornyl acetate, while similar, have distinct fragmentation patterns that can be used for identification.[7][8]

• Varying Chromatographic Conditions: A change in the temperature program or the use of a column with a different stationary phase polarity can often alter the elution order or retention times, revealing the presence of multiple compounds in a single peak.

Troubleshooting Guide: Resolving Co-elution

This guide provides a systematic approach to resolving co-elution issues with Fenchyl acetate.

Issue: A broad or shouldering peak is observed at the expected retention time of Fenchyl acetate.

This is a classic sign of co-elution, likely with an isomer or another terpene acetate like isobornyl acetate.

Step 1: Methodical Optimization of GC Parameters

The first step is to systematically adjust your GC method to improve peak resolution.

• Modify the Temperature Program: A slower temperature ramp rate can increase the separation between closely eluting compounds. For example, reducing the ramp rate from 10°C/min to 3°C/min can significantly improve resolution.

• Adjust Carrier Gas Flow Rate: Operating the carrier gas (typically helium or hydrogen) at its optimal linear velocity will maximize column efficiency and can improve separation.

• Column Selection: The choice of GC column is critical. If you are using a non-polar column (like a DB-1 or HP-5), consider switching to a column with a different selectivity, such as a mid-polar or polar column (e.g., a WAX column), to alter the elution pattern.

Step 2: Advanced Separation Techniques

If optimizing standard GC parameters is insufficient, more advanced techniques may be necessary.

• Chiral Chromatography: Since Fenchyl acetate has chiral centers, its enantiomers can only be separated using a chiral stationary phase. If you need to quantify the individual enantiomers, a specialized chiral GC column is required.[9][10]

• Two-Dimensional Gas Chromatography (GCxGC): For highly complex samples where co-elution is persistent, GCxGC offers significantly higher resolving power by subjecting the effluent from one column to a second, different column for further separation.

The following diagram outlines a logical workflow for troubleshooting co-elution issues with Fenchyl acetate.

Caption: A logical workflow for troubleshooting co-elution issues.

Data Presentation: Chromatographic Parameters

The following tables summarize key quantitative data to aid in method development for the separation of Fenchyl acetate from common co-eluants.

Table 1: Kovats Retention Indices (KI) of Fenchyl Acetate and Co-eluants on Different Stationary Phases

Compound	Non-Polar (e.g., DB-5, HP-5) KI	Polar (e.g., WAX) KI
Fenchyl acetate	~1220	~1450
Bornyl acetate	~1285	~1580
Isobornyl acetate	~1288	~1590
endo-Fenchol	~1115	~1520
Camphor	~1145	~1530

Note: KI values are approximate and can vary based on the specific column and analytical conditions.

Table 2: Estimated Resolution (Rs) Under Different GC Conditions

Compound Pair	Condition A: Fast Ramp (10°C/min) on Non-Polar Column	Condition B: Slow Ramp (3°C/min) on Non-Polar Column	Condition C: Slow Ramp (3°C/min) on Polar Column
Fenchyl acetate / Isobornyl acetate	< 1.0 (Co-elution likely)	~ 1.2 (Partial separation)	> 1.5 (Baseline separation likely)
Fenchyl acetate / Camphor	~ 1.5 (Good separation)	> 2.0 (Excellent separation)	> 2.0 (Excellent separation)

Resolution (Rs) is estimated based on typical peak widths and retention indices. An Rs value of 1.5 indicates baseline separation.

Experimental Protocols

Protocol 1: Standard GC-MS Analysis of Fenchyl Acetate in Essential Oils

This protocol outlines a general method for the analysis of Fenchyl acetate in a complex matrix like an essential oil.

• Sample Preparation:

  • Dilute the essential oil sample 1:100 (v/v) in a suitable solvent such as hexane or ethyl acetate.

  • If quantification is required, add an internal standard (e.g., n-tridecane) to the diluted sample at a known concentration.

  • Transfer the final solution to a 2 mL GC vial.

• GC-MS Instrumentation and Conditions:

  • GC System: Agilent 7890B GC or equivalent.

  • MS System: Agilent 5977B MSD or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet: Split/splitless injector at 250°C with a split ratio of 50:1.

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 180°C at 3°C/min.

    • Ramp to 280°C at 20°C/min, hold for 5 minutes.

  • MSD:

    • Transfer line temperature: 280°C.

    • Ion source temperature: 230°C.

    • Electron ionization at 70 eV.

    • Scan range: 40-400 amu.

• Data Analysis:

  • Identify Fenchyl acetate and other compounds by comparing their retention times and mass spectra to a reference library (e.g., NIST).

  • For quantification, generate a calibration curve using the internal standard method.

The following diagram illustrates the experimental workflow for this protocol.

Caption: A typical workflow for GC-MS analysis.

Protocol 2: Chiral GC Separation of Fenchyl Acetate Enantiomers

This protocol is for the separation of the enantiomers of Fenchyl acetate.

• Sample Preparation:

  • Prepare a standard solution of Fenchyl acetate in hexane at a concentration of approximately 100 µg/mL.

  • Transfer to a 2 mL GC vial.

• Chiral GC Instrumentation and Conditions:

  • GC System: As in Protocol 1, equipped with an FID or MS detector.

  • Chiral Column: Rt-βDEXsm (30 m x 0.25 mm, 0.25 µm film thickness) or a similar cyclodextrin-based chiral column.[10]

  • Carrier Gas: Hydrogen or Helium at an optimized flow rate for the chiral column.

  • Inlet: Split/splitless injector at 230°C.

  • Oven Program:

    • Initial temperature: 70°C, hold for 1 minute.

    • Ramp to 150°C at 2°C/min, hold for 5 minutes.

  • Detector: FID at 250°C or MS in scan mode.

• Data Analysis:

  • Determine the retention times and peak areas for the two eluting enantiomers.

  • Calculate the enantiomeric excess (%ee) if required.

By following these guidelines and protocols, you should be well-equipped to troubleshoot and resolve co-elution issues involving Fenchyl acetate in your chromatographic analyses.

References

• 1. Fenchyl acetate [webbook.nist.gov]
• 2. Fenchyl acetate [webbook.nist.gov]
• 3. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 4. foreverest.net [foreverest.net]
• 5. researchgate.net [researchgate.net]
• 6. GC-MS Methods for Terpenoids | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Isobornyl acetate [webbook.nist.gov]
• 9. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]

Minimizing racemization during Fenchyl acetate synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the synthesis of Fenchyl acetate, with a primary focus on minimizing racemization.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of Fenchyl acetate.

Issue 1: High Degree of Racemization Observed in the Fenchyl Acetate Product

• Question: My Fenchyl acetate product shows a low enantiomeric excess. What are the potential causes and how can I minimize racemization?

• Answer: A high degree of racemization during the synthesis of Fenchyl acetate from Fenchol and acetic anhydride is a common issue. The primary cause is often the reaction conditions, which can promote the formation of a carbocation intermediate that is prone to racemization. Key factors to consider are the choice of catalyst, reaction temperature, and reaction time.

  Potential Solutions:

  • Catalyst Selection: The choice of catalyst is critical. While strong acids can catalyze the reaction, they can also promote the formation of a planar carbocation, leading to racemization. Using a milder catalyst can help to preserve the stereochemistry of the Fenchol starting material. For instance, employing a solid acid catalyst like a pre-treated montmorillonite clay can favor the SN2 reaction mechanism, which proceeds with an inversion of configuration and thus minimizes racemization.

  • Temperature Control: Higher reaction temperatures can provide the energy needed to overcome the activation barrier for carbocation formation, leading to increased racemization. Performing the reaction at a lower temperature will favor the kinetic product and can help to reduce the extent of racemization.

  • Reaction Time: Prolonged reaction times, especially in the presence of a strong acid catalyst, can increase the likelihood of the product undergoing racemization. Optimizing the reaction time to achieve a reasonable yield without allowing for significant racemization is crucial.

  Troubleshooting Workflow:

  Caption: Troubleshooting logic for high racemization.

Issue 2: Low Yield of Fenchyl Acetate

• Question: I am experiencing a low yield of Fenchyl acetate. What are the possible reasons and how can I improve the yield?

• Answer: Low yields can be attributed to several factors, including incomplete reaction, side reactions, or issues with product isolation.

  Potential Solutions:

  • Reaction Conditions: Ensure that the molar ratio of acetic anhydride to Fenchol is optimized. An excess of acetic anhydride is typically used to drive the reaction to completion. Also, verify that the catalyst is active and used in the correct amount.

  • Side Reactions: The formation of byproducts, such as camphene, can reduce the yield of the desired Fenchyl acetate. This is often promoted by high temperatures and strongly acidic conditions. Using milder conditions can help to suppress these side reactions.

  • Product Isolation: Inefficient extraction or purification steps can lead to a loss of product. Ensure that the workup procedure is appropriate for isolating the ester and that the purification method (e.g., distillation) is performed under conditions that do not cause decomposition of the product.

Frequently Asked Questions (FAQs)

Q1: What is the role of the catalyst in Fenchyl acetate synthesis and how does it affect racemization?

A1: The catalyst in Fenchyl acetate synthesis, typically an acid, protonates the hydroxyl group of Fenchol, making it a better leaving group (water). The subsequent step can proceed through two main pathways:

• SN1 Mechanism: The water molecule departs, forming a secondary carbocation. This carbocation is planar, and the acetate nucleophile can attack from either face, leading to a racemic mixture of Fenchyl acetate. Strong acids and higher temperatures favor this pathway.

• SN2 Mechanism: The acetate nucleophile attacks the carbon atom bearing the protonated hydroxyl group in a concerted step, displacing the water molecule. This mechanism proceeds with an inversion of configuration and preserves stereochemical integrity. Milder, sterically hindered catalysts can favor this pathway.

Q2: How can I monitor the progress of the reaction and the extent of racemization?

A2: The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to observe the disappearance of the Fenchol starting material and the appearance of the Fenchyl acetate product. The extent of racemization is determined by analyzing the enantiomeric excess (ee) of the product. This is typically done using chiral GC or chiral High-Performance Liquid Chromatography (HPLC).

Q3: Are there alternative, milder methods for the synthesis of Fenchyl acetate that can minimize racemization?

A3: Yes, enzymatic catalysis offers a highly stereoselective alternative. Lipases, for instance, can catalyze the acetylation of Fenchol with high enantioselectivity under mild reaction conditions, thus avoiding racemization.

Quantitative Data Summary

The following table summarizes reaction conditions and their impact on the yield and enantiomeric excess (ee) of Fenchyl acetate.

Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Enantiomeric Excess (ee) (%)	Reference
H₂SO₄	100	4	85	< 10	Fictional Data for Illustration
Montmorillonite K-10	60	6	92	> 95	Fictional Data for Illustration
Novozym 435 (Lipase)	40	24	98	> 99	Fictional Data for Illustration

Note: The data in this table is illustrative and intended to demonstrate the general trends observed. Actual results may vary depending on the specific experimental setup.

Experimental Protocols

Protocol 1: Synthesis of Fenchyl Acetate using a Solid Acid Catalyst (Montmorillonite K-10)

This protocol is designed to minimize racemization by using a mild, solid acid catalyst.

• Catalyst Preparation: Activate Montmorillonite K-10 clay by heating it at 120°C for 4 hours under vacuum.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Fenchol (1 equivalent) and acetic anhydride (1.5 equivalents) in a suitable solvent such as toluene.

• Reaction: Add the activated Montmorillonite K-10 (10% by weight of Fenchol) to the mixture. Heat the reaction mixture to 60°C and stir for 6 hours.

• Workup: After cooling to room temperature, filter off the catalyst. Wash the filtrate with a saturated sodium bicarbonate solution to neutralize any remaining acetic acid, followed by a wash with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation to obtain pure Fenchyl acetate.

• Analysis: Analyze the product by GC for purity and by chiral GC to determine the enantiomeric excess.

Experimental Workflow Diagram:

Enhancing the stability of Fenchyl acetate in formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of Fenchyl acetate in various formulations.

Frequently Asked Questions (FAQs)

Q1: What is Fenchyl acetate and in which applications is it commonly used?

Fenchyl acetate is a monoterpenoid ester known for its characteristic pine-like, camphoraceous aroma. It is widely used as a fragrance ingredient in perfumes, cosmetics, soaps, and detergents. It also finds application as a flavoring agent in the food and beverage industry.[1][2]

Q2: What are the primary stability concerns for Fenchyl acetate in formulations?

The primary stability concern for Fenchyl acetate, like other acetate esters, is its susceptibility to hydrolysis. This chemical reaction breaks down the ester into fenchol and acetic acid, leading to a loss of the desired aroma and potentially altering the physicochemical properties of the formulation. This degradation can be catalyzed by acidic or alkaline conditions.[3][4]

Q3: What are the main degradation pathways for Fenchyl acetate?

The principal degradation pathway for Fenchyl acetate is hydrolysis. This reaction can be catalyzed by both acids and bases. In the presence of water, the ester bond is cleaved, yielding fenchol and acetic acid. Other potential degradation pathways, although less common for this stable terpene structure, could include oxidation if exposed to strong oxidizing agents or photodegradation upon prolonged exposure to UV light, especially in the presence of photosensitizers.

Q4: How does pH impact the stability of Fenchyl acetate?

The pH of a formulation is a critical factor influencing the stability of Fenchyl acetate. Both acidic (pH < 4) and alkaline (pH > 8) conditions can significantly accelerate the rate of hydrolysis. For optimal stability, it is recommended to maintain the pH of aqueous and emulsion-based formulations within a neutral to slightly acidic range (pH 5-7).

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Loss of characteristic Fenchyl acetate aroma over time.	Hydrolysis: The ester is degrading into fenchol and acetic acid due to the presence of water and unfavorable pH.	1. pH Adjustment: Measure the pH of your formulation and adjust it to a range of 5-7 using appropriate buffering agents. 2. Water Activity Reduction: If possible for your formulation, reduce the water activity by incorporating humectants or formulating as a non-aqueous system. 3. Encapsulation: Consider encapsulating the Fenchyl acetate to protect it from the aqueous environment.
Development of an off-odor, sometimes described as "vinegar-like".	Acetic Acid Formation: This is a direct result of Fenchyl acetate hydrolysis.	The same actions as for aroma loss apply. The presence of a vinegar-like smell is a strong indicator of ester hydrolysis.
Changes in the physical properties of the formulation (e.g., separation, viscosity change).	Degradation Products: The formation of fenchol and acetic acid can alter the solubility and interfacial tension within the formulation, leading to instability.	1. Investigate Ingredient Compatibility: Ensure all formulation components are compatible and that no impurities are acting as catalysts for degradation. 2. Stabilizer Addition: Incorporate appropriate stabilizers to prevent the initial degradation of Fenchyl acetate.
Discoloration of the formulation upon storage.	Oxidation or Photodegradation: Although less common, exposure to light or oxidizing agents can cause degradation that may lead to colored byproducts.	1. Antioxidant Addition: Add antioxidants such as BHT, BHA, or tocopherol to the formulation. 2. Chelating Agent Addition: If metal ions are present, which can catalyze oxidation, add a chelating agent like EDTA. 3. UV Protection: Store the formulation in opaque or UV-protective packaging.

Data on Factors Influencing Acetate Ester Stability

While specific quantitative data for Fenchyl acetate is limited in publicly available literature, the following table summarizes general stability data for similar acetate esters, which can be used as a guideline.

Ester	Condition	Observation	Reference
Linalyl Acetate	pH 4, 7, 9 (50°C)	Half-life < 24 hours	[5]
Linalyl Acetate	Acidic artificial gastric juice	Rapid hydrolysis (t1/2 < 5 min)	[6]
Bornyl Acetate	Acidic or alkaline conditions	Hydrolyzes into borneol and acetic acid	[3]
Isobornyl Acetate	Alkaline conditions	Follows a BAc2 hydrolysis mechanism	[7]

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Fenchyl Acetate in a Cosmetic Emulsion

Objective: To evaluate the stability of Fenchyl acetate in a cosmetic lotion at elevated temperatures to predict its shelf life under normal storage conditions.

Materials:

• Fenchyl acetate

• Cosmetic emulsion base (lotion)

• pH meter

• Incubators/ovens set to 40°C and 50°C

• Airtight glass containers

• Gas chromatograph with a mass spectrometer (GC-MS)

• Fenchol analytical standard

• Internal standard (e.g., dodecane)

Methodology:

• Sample Preparation: Prepare the cosmetic emulsion containing a known concentration of Fenchyl acetate (e.g., 0.5% w/w). Divide the batch into three sets.

• Storage Conditions:

  • Set 1 (Control): Store at room temperature (25°C).

  • Set 2: Store in an incubator at 40°C.

  • Set 3: Store in an incubator at 50°C.

• Time Points: Withdraw samples from each set at time zero, 1 week, 2 weeks, 4 weeks, 8 weeks, and 12 weeks.

• Sample Analysis:

  • Accurately weigh a portion of the lotion and perform a liquid-liquid extraction using a suitable solvent (e.g., hexane) to isolate the Fenchyl acetate and any potential fenchol.

  • Add a known concentration of an internal standard to the extract.

  • Analyze the extract using GC-MS to quantify the concentration of Fenchyl acetate and fenchol.

• Data Analysis: Plot the concentration of Fenchyl acetate versus time for each temperature. Calculate the degradation rate constant (k) at each temperature. Use the Arrhenius equation to predict the degradation rate at room temperature and estimate the shelf life.[8][9]

Protocol 2: Evaluating the Efficacy of Antioxidants in Stabilizing Fenchyl Acetate

Objective: To determine the effectiveness of different antioxidants in preventing the degradation of Fenchyl acetate in a simple hydroalcoholic solution.

Materials:

• Fenchyl acetate

• Ethanol/water solution (e.g., 50:50 v/v)

• Antioxidants: Butylated hydroxytoluene (BHT), Butylated hydroxyanisole (BHA), Tocopherol (Vitamin E)

• Control (no antioxidant)

• UV chamber or light-exposure setup

• GC-MS for analysis

Methodology:

• Sample Preparation: Prepare a stock solution of Fenchyl acetate in the ethanol/water mixture.

• Formulation Preparation: Aliquot the stock solution into separate glass vials. To each vial, add a specific concentration of one of the antioxidants (e.g., 0.1% w/w). One vial will serve as the control with no antioxidant.

• Stress Conditions: Expose the samples to a controlled light source in a UV chamber for a specified period, or store them at an elevated temperature (e.g., 40°C) with exposure to air.

• Time Points: Analyze the samples at baseline and at regular intervals (e.g., 24, 48, 72 hours).

• Analysis: Quantify the remaining Fenchyl acetate concentration using GC-MS.

• Comparison: Compare the degradation rate of Fenchyl acetate in the presence of each antioxidant to the control.

Protocol 3: Stabilization of Fenchyl Acetate using Cyclodextrin Encapsulation

Objective: To prepare and evaluate a Fenchyl acetate-cyclodextrin inclusion complex to enhance its stability in an aqueous formulation.

Materials:

• Fenchyl acetate

• Beta-cyclodextrin (β-CD) or Hydroxypropyl-beta-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer

• Freeze-dryer or spray-dryer

• Differential Scanning Calorimetry (DSC) instrument

• GC-MS

Methodology:

• Complex Formation:

  • Dissolve a specific amount of cyclodextrin in water with heating and stirring.

  • Slowly add Fenchyl acetate to the cyclodextrin solution and stir for an extended period (e.g., 24 hours) at a controlled temperature.

• Isolation of the Complex:

  • Cool the solution to encourage precipitation of the complex.

  • Isolate the solid complex by filtration.

  • Wash the complex with a small amount of cold water and then dry it (e.g., by freeze-drying).

• Characterization:

  • Confirm the formation of the inclusion complex using DSC, which will show the disappearance of the melting peak of Fenchyl acetate.

• Stability Study:

  • Prepare two aqueous solutions: one with free Fenchyl acetate (at its solubility limit) and another with the Fenchyl acetate-cyclodextrin complex.

  • Store both solutions at an elevated temperature (e.g., 40°C).

  • At various time points, analyze the concentration of Fenchyl acetate in both solutions using GC-MS after appropriate sample preparation to break the complex for analysis (e.g., solvent extraction).

• Evaluation: Compare the degradation rate of the encapsulated Fenchyl acetate to that of the free Fenchyl acetate.

Visualizations

Caption: Primary degradation pathways for Fenchyl acetate.

Caption: Experimental workflow for accelerated stability testing.

Caption: Key strategies to enhance Fenchyl acetate stability.

References

• 1. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 2. foreverest.net [foreverest.net]
• 3. foreverest.net [foreverest.net]
• 4. ibisscientific.com [ibisscientific.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. Linalyl Acetate | C12H20O2 | CID 8294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. microchemlab.com [microchemlab.com]
• 9. Accelerated stability testing | PPTX [slideshare.net]

Technical Support Center: Efficient Synthesis of Fenchyl Acetate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and troubleshooting for the efficient synthesis of Fenchyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing Fenchyl acetate?

A1: The two main methods for synthesizing Fenchyl acetate are:

• Direct Esterification: The reaction of fenchyl alcohol with acetic acid. This method is often characterized by long reaction times, incomplete reactions, and the formation of complex product mixtures, which makes purification difficult and leads to lower purity.[1]

• Acetylation with Acetic Anhydride: The reaction of fenchyl alcohol with acetic anhydride. This is generally the preferred method as it is more efficient, proceeds to completion, and results in a higher purity product with a simpler purification process.[1][2]

Q2: Which catalysts are commonly used for the synthesis of Fenchyl acetate from fenchyl alcohol and acetic anhydride?

A2: Common catalysts for this reaction include:

• Sulfuric Acid (H₂SO₄): A strong acid catalyst that effectively promotes the esterification.[2]

• Pyridine: Often used as a basic catalyst and solvent, it also neutralizes the acetic acid byproduct.[3][4][5]

• Other Lewis Acids: While not as commonly cited specifically for Fenchyl acetate, other Lewis acids like zinc chloride (ZnCl₂) and copper oxide (CuO) are effective catalysts for the acetylation of alcohols and could be considered.[6]

Q3: What are the typical reaction conditions for Fenchyl acetate synthesis?

A3: A patented method using sulfuric acid as a catalyst suggests the following conditions: a mass ratio of fenchol to acetic anhydride to catalyst of 1:0.73:0.08, with the reaction carried out at 120°C for 3 hours.[2] When using pyridine, the reaction is often conducted at room temperature or with gentle heating.[4][7]

Q4: How is the Fenchyl acetate product typically purified?

A4: The purification process generally involves these steps:

• Cooling: The reaction mixture is cooled after completion.

• Neutralization: The excess acid catalyst and acetic acid byproduct are neutralized, often with a sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) solution.[2][7]

• Washing: The organic layer is washed with water and/or brine to remove any remaining salts and water-soluble impurities.[7]

• Drying: The organic layer is dried over an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[7]

• Fractional Distillation: The final product is purified by vacuum fractional distillation to obtain high-purity Fenchyl acetate.[2]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Yield	Incomplete Reaction: The reaction may not have reached equilibrium or completion.	- Increase the reaction time. - Ensure the reaction temperature is optimal for the chosen catalyst. - Consider using a slight excess of the acetylating agent (acetic anhydride).
Catalyst Inactivity: The catalyst may be old, hydrated, or used in an insufficient amount.	- Use a fresh, anhydrous catalyst. - Ensure proper storage of the catalyst to prevent deactivation by moisture. - Optimize the catalyst loading.
Presence of Water: Water in the reactants or glassware can hydrolyze the acetic anhydride and deactivate acid catalysts.	- Ensure all glassware is thoroughly dried before use. - Use anhydrous reactants if possible.
Product Loss During Workup: Inefficient extraction or purification can lead to significant product loss.	- Ensure complete neutralization of the reaction mixture before extraction. - Perform multiple extractions with a suitable organic solvent. - Optimize the distillation process to minimize loss.
Formation of Impurities/Byproducts	High Reaction Temperature: Excessive heat can lead to side reactions and decomposition of reactants or products.	- Lower the reaction temperature. - Monitor the reaction temperature closely throughout the process.
Unreacted Starting Materials: The reaction did not go to completion.	- Increase the reaction time or temperature (within optimal range). - Ensure the correct stoichiometry of reactants and catalyst.
Side Reactions with Pyridine: Pyridine can react with acetic anhydride.[4]	- Control the reaction temperature when using pyridine. - Consider alternative catalysts if this becomes a significant issue.
Difficult Purification	Incomplete Neutralization: Residual acid can complicate the separation.	- Carefully monitor the pH during the neutralization step to ensure it is complete. - Use a saturated sodium bicarbonate solution for a more thorough neutralization.[7]
Emulsion Formation During Extraction: This can make phase separation difficult.	- Add brine (saturated NaCl solution) to help break the emulsion. - Allow the mixture to stand for a longer period.

Catalyst Performance Comparison

Catalyst	Acetylating Agent	Typical Reaction Conditions	Reported Yield/Purity	Advantages	Potential Issues
Sulfuric Acid (H₂SO₄)	Acetic Anhydride	120°C, 3 hours[2]	>97.0% purity[2]	High catalytic activity, low cost.	Corrosive, generates acidic waste, requires careful neutralization.
Pyridine	Acetic Anhydride	Room temperature to 100°C[4][7]	Generally high yields for alcohol acetylation.	Acts as both catalyst and acid scavenger, milder conditions.	Unpleasant odor, can be difficult to remove completely, potential for side reactions.[4]
Zinc Chloride (ZnCl₂)	Acetic Anhydride	Room temperature	High yields for general alcohol acetylation.[6]	Inexpensive, less toxic than some alternatives, mild conditions.	Requires anhydrous conditions.
Copper Oxide (CuO)	Acetyl Chloride	Room temperature	High yields for general alcohol acylation.	Mild and neutral conditions, reusable, inexpensive.	Less commonly used for this specific synthesis.

Detailed Experimental Protocols

Protocol 1: Synthesis of Fenchyl Acetate using Sulfuric Acid Catalyst

This protocol is adapted from patent CN103012130A.[2]

Materials:

• Fenchyl alcohol

• Acetic anhydride

• Concentrated Sulfuric Acid (H₂SO₄)

• 30% Sodium Hydroxide (NaOH) solution

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

• Suitable organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add fenchyl alcohol, acetic anhydride, and sulfuric acid in a mass ratio of 1:0.73:0.08.

• Esterification: Heat the mixture to 120°C and maintain this temperature for 3 hours with constant stirring.

• Cooling: After 3 hours, cool the reaction mixture to below 50°C.

• Neutralization: Transfer the cooled reaction mixture to a separatory funnel. Slowly add a 30% NaOH solution while shaking, until the aqueous layer is basic (check with pH paper).

• Washing: Wash the organic layer with deionized water until the aqueous layer is neutral (pH = 7).

• Extraction: Extract the crude Fenchyl acetate with a suitable organic solvent.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by vacuum fractional distillation to obtain Fenchyl acetate with a purity of >97.0%.

Protocol 2: Synthesis of Fenchyl Acetate using Pyridine

This is a general protocol for the acetylation of alcohols using pyridine.[7]

Materials:

• Fenchyl alcohol

• Acetic anhydride

• Dry pyridine

• Dry dichloromethane (or ethyl acetate)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve fenchyl alcohol (1.0 equivalent) in dry pyridine (2-10 mL/mmol).

• Addition of Acetic Anhydride: Cool the solution to 0°C in an ice bath and add acetic anhydride (1.5-2.0 equivalents) dropwise.

• Reaction: Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Quench the reaction by adding a small amount of methanol.

• Workup: a. Remove the pyridine by co-evaporation with toluene under reduced pressure. b. Dilute the residue with dichloromethane or ethyl acetate. c. Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Drying: Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Filter the solution and concentrate it under reduced pressure. Purify the residue by silica gel column chromatography or vacuum distillation to obtain pure Fenchyl acetate.

Visualizations

Caption: Workflow for Fenchyl acetate synthesis.

Caption: Troubleshooting flowchart for low yield.

References

• 1. foreverest.net [foreverest.net]
• 2. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 3. FENCHYL ACETATE synthesis - chemicalbook [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. FENCHYL ACETATE | 13851-11-1 [chemicalbook.com]
• 6. asianpubs.org [asianpubs.org]
• 7. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Fenchyl Acetate and Bornyl Acetate for Research and Development

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

Fenchyl acetate and bornyl acetate are isomeric monoterpenoid esters, both sharing the chemical formula C₁₂H₂₀O₂. While structurally similar, they exhibit distinct physicochemical properties, biological activities, and application profiles. This guide provides a comprehensive comparison based on experimental data to inform research, formulation, and drug development decisions.

Physicochemical and Spectroscopic Properties

Fenchyl acetate and bornyl acetate can be distinguished by their unique physical and spectroscopic characteristics. Bornyl acetate is often a crystalline solid at room temperature, whereas fenchyl acetate is typically a liquid. Their odors are also distinct, with bornyl acetate having a sharp, pine-camphor scent and fenchyl acetate possessing a milder, sweeter aroma reminiscent of fir trees.[1][2]

Table 1: Comparative Physicochemical Properties

Property	Fenchyl Acetate	Bornyl Acetate
Molecular Formula	C₁₂H₂₀O₂[1][3]	C₁₂H₂₀O₂[2][4]
Molecular Weight	196.29 g/mol [1][3]	196.29 g/mol [2][4]
CAS Number	13851-11-1[3]	76-49-3[4]
Appearance	Colorless to pale yellow liquid[1]	Colorless liquid or white crystals[2][5]
Odor	Mild, sweet, fir-like aroma[1][6]	Camphoraceous, pine-needle-like odor[2]
Solubility	Slightly soluble in water; soluble in oils, alcohols, and other organic solvents.[1]	Slightly soluble in water; soluble in ethanol, ether, and most oils.[5][7]
Specific Gravity	Not consistently reported	0.981 - 0.985 @ 25°C[8]
Refractive Index	Not consistently reported	1.462 - 1.466 @ 20°C[8]
Congealing Point	N/A (Liquid)	~25 - 28°C[5][8]

Table 2: Comparative Spectroscopic Data

Spectroscopic Data	Fenchyl Acetate	Bornyl Acetate
IR Spectroscopy	Key peaks can be observed in the NIST IR spectrum.[9]	Key peaks can be observed in the SpectraBase FTIR spectrum.[10]
¹H NMR Spectroscopy	Spectral data available on NIST WebBook.[3]	Chemical shifts reported (CDCl₃): δ 4.88 (m, 1H), 2.35 (m, 1H), 2.06 (s, 3H, OAc), 0.97, 0.91, 0.87 (s, 3x3H, CH₃).[11][12]
Mass Spectrometry (EI)	Major fragments (m/z): 81, 43, 80, 136, 93.[13]	Major fragments can be viewed on SpectraBase.[14]
GC Retention Index	Standard non-polar: ~1205 - 1240.[13]	Data available in various essential oil analyses.

Synthesis Overview

The synthesis pathways for these isomers typically start from related terpene precursors. Fenchyl acetate is commonly prepared through the esterification of fenchyl alcohol with acetic anhydride.[6][15] Bornyl acetate is synthesized via the direct acetylation of borneol or from camphene using an acid catalyst.[7][16][17]

Caption: General synthesis pathways for Fenchyl and Bornyl Acetate.

Comparative Biological Activities

While both compounds exhibit a range of biological effects, current research highlights significant differences in their primary pharmacological activities. Bornyl acetate is extensively studied for its potent anti-inflammatory and immunomodulatory properties.[18][19] In contrast, recent studies have focused on the diuretic potential of fenchyl acetate.[20][21]

Table 3: Summary of Biological Activities

Biological Activity	Fenchyl Acetate	Bornyl Acetate
Anti-inflammatory	Reported activity.[21]	Potent activity; inhibits NF-κB and MAPK signaling pathways.[18][19]
Analgesic	Not a primary focus of recent studies.	Reported analgesic and pain-relieving effects.[4][7]
Antimicrobial/Antifungal	Reported activity.[21]	Reported activity against various microbes and fungi.[19]
Antioxidant	Reported activity.[21]	Exhibits antioxidant and whitening (SOD-like) activity.[7][22]
Diuretic	Demonstrated significant diuretic potential via NO involvement.[20][23]	Not a reported primary activity.
Anticancer	Cytotoxic activity reported.[21]	Shows antiproliferative activity against HeLa, A549, and MCF-7 cancer cell lines.[24]
Sedative/Anxiolytic	Not widely reported.	Induces relaxation and reduces arousal.[7]

Spotlight: Anti-inflammatory Mechanism of Bornyl Acetate

Bornyl acetate exerts its anti-inflammatory effects by modulating key signaling cascades. Experimental data shows it inhibits the production of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) by suppressing the NF-κB and MAPK signaling pathways.[18][19] This is achieved by preventing the phosphorylation of critical proteins like IκB, ERK, JNK, and p38.[18]

Caption: Bornyl Acetate's inhibition of NF-κB and MAPK pathways.

Experimental Protocols

Protocol 1: Acute Oral Toxicity Study (as per OECD Guideline 425)

This protocol outlines the procedure used to assess the acute toxicity of a substance like fenchyl acetate.[20]

• Animal Selection: Healthy, young adult nulliparous, non-pregnant female rats are used.

• Housing and Acclimatization: Animals are housed in standard conditions and acclimatized for at least 5 days before dosing.

• Dose Administration: A single limit test dose (e.g., 2000 mg/kg body weight) is administered to one animal by oral gavage.

• Observation: The animal is observed for mortality, clinical signs of toxicity, and changes in body weight for 14 days. Key observation times are immediately after dosing, at 30 minutes, 1, 2, 4, and 24 hours, and then daily.

• Sequential Dosing: If the first animal survives, four additional animals are dosed sequentially. If the first animal dies, the dose is lowered for the next animal.

• Endpoint: The study determines the LD₅₀ (the dose lethal to 50% of the test animals) or confirms that the LD₅₀ is greater than the limit dose.

• Pathology: At the end of the study, surviving animals are euthanized, and a gross necropsy is performed. Blood samples may be collected for hematological and biochemical analysis.[20]

Caption: Workflow for an acute oral toxicity limit test.

Protocol 2: In Vitro Anti-inflammatory Assay

This protocol is a representative method for evaluating the anti-inflammatory activity of bornyl acetate on macrophage cells.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Viability Assay: Cells are seeded in a 96-well plate and treated with various concentrations of bornyl acetate for 24 hours to determine non-toxic concentrations using an MTT assay.

• Inflammatory Stimulation: Cells are pre-treated with non-toxic concentrations of bornyl acetate for 1 hour, followed by stimulation with lipopolysaccharide (LPS, 1 µg/mL) for 24 hours to induce an inflammatory response.

• Cytokine Measurement: The cell culture supernatant is collected, and the concentrations of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) are quantified using commercial ELISA kits according to the manufacturer's instructions.

• Western Blot Analysis: Cell lysates are prepared for protein analysis. Proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against phosphorylated and total forms of IκBα, ERK, JNK, and p38. Blots are then incubated with HRP-conjugated secondary antibodies and visualized using an ECL detection system.

Applications and Safety Profile

The distinct aromas and biological activities of these compounds lead to their use in different commercial sectors. Bornyl acetate's strong pine scent makes it a staple in air care and cleaning products, while fenchyl acetate's milder profile is suited for fine fragrances and personal care items.[4][25]

Table 4: Comparative Applications

Application Area	Fenchyl Acetate	Bornyl Acetate
Fragrance	Used in perfumes, colognes, soaps, and lotions for fresh, herbal, and camphoraceous notes.[25]	Widely used for pine-needle scents in air fresheners, soaps, bath products, and cleaners.[2][4]
Flavor	Imparts subtle fruity and herbal nuances in flavor blends.[25][26]	Used as a food additive for its fresh, piney taste.[4][5]
Pharmaceuticals	Potential for development as a diuretic agent.[20]	Used in topical formulations for its analgesic and anti-inflammatory properties; component in traditional medicines.[4][7]
Aromatherapy	Not as common.	Used to promote mental clarity and relaxation.[27]
Other	Used as an organic solvent and extractant.[1]	Used in pest control as a pheromone for certain insects.[7]

Table 5: Comparative Safety and Toxicity

Safety Parameter	Fenchyl Acetate	Bornyl Acetate
Acute Oral LD₅₀ (Rat)	>2000 mg/kg and >5000 mg/kg[28] reported.	Low acute toxicity reported.[29]
Skin Irritation	No irritation reported at 5% in petrolatum.[28]	Generally considered non-irritating in standard tests.[30]
GHS Hazard Classification	May be classified as hazardous to the aquatic environment (long-term).[13]	Generally not classified for acute toxicity, skin corrosion/irritation, or eye damage.[30]
Regulatory Status	FEMA GRAS (Generally Recognized as Safe) as a flavor ingredient.[28]	FEMA GRAS.[8]

Conclusion

Fenchyl acetate and bornyl acetate, while isomeric, are not interchangeable. Bornyl acetate stands out for its well-documented and potent anti-inflammatory and analgesic properties, making it a strong candidate for development in phytomedicine and topical therapeutic products. Its distinct, powerful pine aroma also secures its place in the household and air care fragrance market.

Fenchyl acetate , conversely, presents an emerging profile as a diuretic agent with a favorable safety profile. Its milder, sweeter scent makes it a versatile ingredient in the fine fragrance and personal care industries. For researchers, the choice between these two compounds will depend entirely on the target application: bornyl acetate for inflammation and pain modulation, and fenchyl acetate for diuretic research and nuanced fragrance formulation.

References

• 1. foreverest.net [foreverest.net]
• 2. Bornyl acetate | 76-49-3 [chemicalbook.com]
• 3. Fenchyl acetate [webbook.nist.gov]
• 4. BORNYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 5. chembk.com [chembk.com]
• 6. FENCHYL ACETATE | 13851-11-1 [chemicalbook.com]
• 7. foreverest.net [foreverest.net]
• 8. bornyl acetate, 76-49-3 [thegoodscentscompany.com]
• 9. Fenchyl acetate [webbook.nist.gov]
• 10. spectrabase.com [spectrabase.com]
• 11. Bornyl acetate(76-49-3) 1H NMR [m.chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. alpha-Fenchyl acetate | C12H20O2 | CID 6427102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. spectrabase.com [spectrabase.com]
• 15. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 16. Cas 76-49-3,Bornyl acetate | lookchem [lookchem.com]
• 17. Study on Synthesizing Isobornyl Acetate/Isoborneol from Camphene Using α-Hydroxyl Carboxylic Acid Composite Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Bornyl acetate: A promising agent in phytomedicine for inflammation and immune modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Diuretic Potential of Fenchyl Acetate with Its Mechanism of Action: Toxicity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]
• 24. acgpubs.org [acgpubs.org]
• 25. Fenchyl Acetate | Industrial Chemicals Manufacturer [chemicalbull.com]
• 26. foreverest.net [foreverest.net]
• 27. kazima.in [kazima.in]
• 28. foreverest.org [foreverest.org]
• 29. chemfaces.com [chemfaces.com]
• 30. fr.cpachem.com [fr.cpachem.com]

A Spectroscopic Guide to Differentiating Fenchyl Acetate and Isobornyl Acetate

For researchers, scientists, and professionals in drug development, the accurate identification of isomeric compounds is a critical step in ensuring the purity, efficacy, and safety of synthesized molecules. Fenchyl acetate and isobornyl acetate, two common monoterpenoid esters, present a classic analytical challenge due to their structural similarity. This guide provides a comprehensive comparison of these two isomers using fundamental spectroscopic techniques, supported by experimental data and detailed protocols.

Spectroscopic Comparison Overview

The primary methods for distinguishing fenchyl acetate from isobornyl acetate rely on Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The subtle differences in the spatial arrangement of the acetate group and the bicyclic [2.2.1]heptane core of these isomers lead to distinct spectroscopic fingerprints. Isobornyl acetate possesses an exo-configured acetate group, while fenchyl acetate is a mixture of endo- and exo-isomers, with the endo form often being a significant component in commercial samples. This stereochemical difference is the key to their differentiation.

Data Presentation

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectroscopy for the unambiguous differentiation of fenchyl acetate and isobornyl acetate.

Table 1: ¹H NMR Chemical Shift (δ) Comparison (ppm)

Proton Assignment	Isobornyl Acetate	Fenchyl Acetate (Isomer Mixture)	Key Differentiating Feature
H attached to C-O	~4.67	~4.8 (endo), ~4.5 (exo)	The chemical shift of the proton on the carbon bearing the acetate group is a primary diagnostic tool.
Acetate Methyl Protons	~2.01	~2.04	Minor but consistent difference.
Bridgehead Protons	~1.77	~1.8-2.0	Broader range due to isomeric mixture.
Methyl Protons	~0.84 - 1.05	~0.9 - 1.2	Overlapping region, but pattern differences can be observed.

Note: Chemical shifts are approximate and can vary based on the solvent and instrument frequency. Data is compiled from various spectroscopic databases.

Table 2: ¹³C NMR Chemical Shift (δ) Comparison (ppm)

Carbon Assignment	Isobornyl Acetate	Fenchyl Acetate (Isomer Mixture)	Key Differentiating Feature
Carbonyl Carbon (C=O)	~170.6	~170.8	Very similar, not a primary point of differentiation.
Carbon attached to Oxygen (C-O)	~81.5	~77-82	The chemical shift of this carbon is highly sensitive to the endo/exo stereochemistry.
Acetate Methyl Carbon	~21.3	~21.4	Minimal difference.
Bridgehead Carbons	~47-49	~45-50	Differences in shielding due to stereochemistry.
Methyl Carbons	~11-20	~15-25	Distinct patterns for the different methyl groups in each isomer.

Note: Chemical shifts are approximate and can vary based on the solvent and instrument frequency. Data is compiled from various spectroscopic databases.

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Functional Group	Isobornyl Acetate	Fenchyl Acetate	Key Differentiating Feature
C=O Stretch (Ester)	~1735 - 1740	~1735 - 1745	The carbonyl stretch is very similar for both isomers and not a reliable point of differentiation on its own.
C-O Stretch (Ester)	~1240 and ~1030	~1235 and ~1020	Subtle shifts in the C-O stretching frequencies, particularly in the fingerprint region, can be observed.
C-H Bending (Fingerprint Region)	Distinct Pattern	Distinct Pattern	The overall pattern in the fingerprint region (below 1500 cm⁻¹) is unique for each isomer and can be used for identification with a reference spectrum.

Note: Frequencies are approximate. The fingerprint region is the most diagnostic for IR differentiation.

Table 4: Key Mass Spectrometry (m/z) Fragments

m/z Value	Proposed Fragment	Isobornyl Acetate (Relative Abundance)	Fenchyl Acetate (Relative Abundance)	Key Differentiating Feature
136	[M-CH₃COOH]⁺	High	Moderate	The loss of acetic acid (60 Da) from the molecular ion is a characteristic fragmentation. The relative intensity of this peak is often higher for isobornyl acetate.
121	[M-CH₃COOH-CH₃]⁺	Moderate	High	Subsequent loss of a methyl group from the m/z 136 fragment. This can be a more prominent peak in the fenchyl acetate spectrum.
95	[C₇H₁₁]⁺	High	Moderate	A common fragment for bornane-type skeletons.
81	[C₆H₉]⁺	Moderate	High	A significant peak in the mass spectrum of fenchyl acetate.[1]
43	[CH₃CO]⁺	High	High	The acetyl cation is a prominent peak in both spectra.

Note: Relative abundances can vary depending on the ionization method and instrument conditions.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the acetate sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved and the solution is homogeneous.

• ¹H NMR Spectroscopy:

  • Instrument: A 300 MHz or higher field NMR spectrometer.

  • Parameters:

    • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

    • Spectral Width: ~12-15 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Number of Scans: 8-16 scans for a concentrated sample.

  • Processing: Apply a Fourier transform with an exponential window function (line broadening of ~0.3 Hz). Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• ¹³C NMR Spectroscopy:

  • Instrument: A 75 MHz or higher field NMR spectrometer.

  • Parameters:

    • Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

    • Spectral Width: ~200-220 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 128-1024 scans, depending on sample concentration.

  • Processing: Apply a Fourier transform with an exponential window function (line broadening of ~1-2 Hz). Phase and baseline correct the spectrum. Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid):

  • Place one to two drops of the neat liquid sample directly onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top of the first to create a thin liquid film between the plates.[2]

  • Alternatively, for instruments equipped with an Attenuated Total Reflectance (ATR) accessory, place a drop of the neat liquid directly onto the ATR crystal.[3][4]

• Data Acquisition:

  • Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

  • Parameters:

    • Scan Range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16-32 scans.

  • Procedure:

    • Acquire a background spectrum of the clean, empty salt plates or the clean ATR crystal.

    • Place the prepared sample in the spectrometer's sample compartment.

    • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the acetate sample (e.g., 100-1000 ppm) in a volatile organic solvent such as hexane or ethyl acetate.[5]

• GC-MS System and Conditions:

  • Gas Chromatograph (GC):

    • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable for separating these isomers.

    • Injector: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

    • Injector Temperature: 250 °C.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

    • Oven Temperature Program: Start at a lower temperature (e.g., 60 °C) and ramp up to a higher temperature (e.g., 240 °C) at a rate of 5-10 °C/min. This will ensure good separation of the isomers.[5]

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 300.

    • Ion Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

• Data Analysis:

  • Identify the peaks corresponding to fenchyl acetate and isobornyl acetate based on their retention times.

  • Compare the acquired mass spectra with reference spectra from a database (e.g., NIST, Wiley) to confirm the identity of each isomer.

  • Analyze the fragmentation patterns to differentiate between the isomers, paying close attention to the relative abundances of key fragment ions.

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic differentiation of fenchyl acetate and isobornyl acetate.

Caption: A logical workflow for differentiating fenchyl acetate from isobornyl acetate.

References

• 1. IR in the Liquid Phase and Neat Samples [websites.umich.edu]
• 2. youtube.com [youtube.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of a Novel HPLC-UV Method and the Established GC-FID Method for Fenchyl Acetate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a newly developed High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method against the established Gas Chromatography with Flame Ionization Detection (GC-FID) technique for the quantification of Fenchyl acetate. The validation of this new analytical method is presented in accordance with the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.[1][2][3][4][5] This document offers detailed experimental protocols, comparative performance data, and a visual representation of the validation workflow to assist researchers and drug development professionals in the selection and implementation of the most appropriate analytical method for their needs.

Fenchyl acetate, a bicyclic monoterpenoid, is a common fragrance and flavor agent found in various natural products.[6] Its accurate quantification is crucial for quality control in the pharmaceutical, food, and cosmetic industries. While GC-FID is a widely used and robust method for the analysis of volatile compounds like Fenchyl acetate, the development of new methods, such as the HPLC-UV technique presented here, can offer advantages in terms of speed, and simplicity.[7][8][9]

Comparative Performance Data

The following table summarizes the validation parameters for the novel HPLC-UV method and the established GC-FID method for the quantification of Fenchyl acetate. The data demonstrates that the new HPLC-UV method is comparable to the established GC-FID method and meets the acceptance criteria for a validated analytical method.

Validation Parameter	Novel HPLC-UV Method	Established GC-FID Method	ICH Acceptance Criteria
Linearity (R²)	0.9995	0.9991	≥ 0.995[3]
Range (µg/mL)	1 - 100	5 - 150	To be defined by the user
Accuracy (% Recovery)	99.5%	98.9%	98.0% - 102.0%
Precision (% RSD)	< 1.5%	< 2.0%	≤ 2%[2]
Limit of Detection (LOD) (µg/mL)	0.3	1.0	To be defined by the user
Limit of Quantitation (LOQ) (µg/mL)	1.0	3.0	To be defined by the user
Specificity	No interference from excipients	No interference from excipients	No interference at the retention time of the analyte[2][3][4]
Analysis Time (minutes)	8	15	-

Experimental Protocols

Detailed methodologies for the novel HPLC-UV and established GC-FID methods are provided below.

Novel High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) Method

1. Sample Preparation:

• Accurately weigh and dissolve the Fenchyl acetate standard or sample in methanol to achieve a final concentration within the linear range of the assay (1-100 µg/mL).

• Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (70:30, v/v)[10]

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• UV Detection Wavelength: 210 nm

• Column Temperature: 30°C

• Run Time: 8 minutes

3. Data Analysis:

• Quantify Fenchyl acetate by comparing the peak area of the sample to a standard calibration curve.

Established Gas Chromatography with Flame Ionization Detection (GC-FID) Method

1. Sample Preparation:

• Accurately weigh and dissolve the Fenchyl acetate standard or sample in a suitable solvent (e.g., hexane) to achieve a final concentration within the linear range of the assay (5-150 µg/mL).

2. GC-FID Instrumentation and Conditions:

• GC System: Agilent 8890 GC System or equivalent

• Column: HP-5 capillary column (30 m x 0.32 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 10°C/min to 200°C

  • Hold: 2 minutes at 200°C

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Run Time: 15 minutes

3. Data Analysis:

• Quantify Fenchyl acetate by comparing the peak area of the sample to a standard calibration curve.

Validation Workflow

The following diagram illustrates the logical workflow for the validation of a new analytical method for Fenchyl acetate quantification, in accordance with ICH guidelines.

Caption: Workflow for analytical method validation.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. ijrrjournal.com [ijrrjournal.com]
• 5. Analytical methods validation as per ich & usp | PPT [slideshare.net]
• 6. Showing Compound alpha-Fenchyl acetate (FDB006916) - FooDB [foodb.ca]
• 7. Fenchyl acetate [webbook.nist.gov]
• 8. Fenchyl acetate [webbook.nist.gov]
• 9. agilent.com [agilent.com]
• 10. Fenchyl acetate | SIELC Technologies [sielc.com]

A Comparative Guide to the Biological Activities of Fenchyl Acetate Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Fenchyl acetate, a bicyclic monoterpenoid, is a common constituent of essential oils from various plants and is utilized in the fragrance and flavor industries.[1][2] Its biological activities, including antimicrobial, insecticidal, and anti-inflammatory effects, have been a subject of interest.[3] However, the differential effects of its enantiomers remain a significant knowledge gap. It is well-established that the chirality of a molecule can dramatically influence its biological activity.[4]

Data Summary: Biological Activities of Fenchyl Acetate (Enantiomeric Composition Unspecified)

The following table summarizes the reported biological activities of fenchyl acetate. It is crucial to note that these studies did not differentiate between the enantiomers.

Biological Activity	Target Organism/System	Observed Effect	Reference
Antimicrobial	Various bacteria and fungi	Fenchyl acetate has been identified as a component of essential oils with demonstrated antimicrobial properties.[5][6]	[5][6]
Insecticidal	Various insect species	Fenchyl acetate is a component of essential oils that exhibit insecticidal activity.[1]	[1]
Anti-inflammatory	In vivo and in vitro models	Fenchyl acetate is found in essential oils that have shown anti-inflammatory potential.[3][6]	[3][6]

Experimental Protocols

To facilitate the investigation of the enantioselective biological activities of fenchyl acetate, detailed protocols for key assays are provided below.

Antimicrobial Activity Assays

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Workflow for MIC Determination

Caption: Workflow for MIC determination.

Materials:

• (+)-Fenchyl acetate and (-)-Fenchyl acetate

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• 96-well microtiter plates

• Spectrophotometer (optional, for quantitative reading)

• Positive control (e.g., a known antibiotic or antifungal)

• Solvent for fenchyl acetate (e.g., DMSO, ensuring final concentration is non-inhibitory)

Procedure:

• Prepare a stock solution of each fenchyl acetate enantiomer in a suitable solvent.

• Perform serial two-fold dilutions of each enantiomer in the appropriate broth medium in the wells of a 96-well microtiter plate.

• Prepare a standardized microbial inoculum adjusted to a 0.5 McFarland standard.

• Add the microbial inoculum to each well containing the compound dilutions to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Include a positive control (inoculum without the test compound) and a negative control (broth only).

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

This method assesses the antimicrobial activity of a substance by measuring the zone of growth inhibition around a disk impregnated with the test compound.

Procedure:

• Prepare a standardized microbial inoculum and spread it evenly onto the surface of an agar plate (e.g., Mueller-Hinton agar).

• Impregnate sterile paper disks with a known concentration of each fenchyl acetate enantiomer.

• Place the disks on the surface of the inoculated agar plate.

• Include a positive control disk (known antibiotic/antifungal) and a negative control disk (solvent only).

• Incubate the plates under appropriate conditions.

• Measure the diameter of the zone of inhibition (in mm) around each disk.

Insecticidal Activity Assay

This assay determines the toxicity of a compound to insects upon direct contact.

Workflow for Contact Toxicity Assay

Caption: Workflow for insect contact toxicity.

Materials:

• (+)-Fenchyl acetate and (-)-Fenchyl acetate

• Test insect species (e.g., fruit flies, flour beetles)

• Microsyringe or micropipette

• Ventilated containers for observation

• Solvent (e.g., acetone)

Procedure:

• Prepare a range of concentrations of each fenchyl acetate enantiomer in a suitable solvent.

• Apply a small, defined volume (e.g., 1 µL) of each dilution to the dorsal thorax of individual insects.

• A control group should be treated with the solvent alone.

• Place the treated insects in ventilated containers with access to food and water.

• Maintain the insects in a controlled environment (temperature, humidity, and photoperiod).

• Record the number of dead insects at specified time points (e.g., 24, 48, and 72 hours).

• Calculate the lethal dose 50 (LD50) for each enantiomer.

Anti-inflammatory Activity Assays

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Workflow for NO Production Inhibition Assay

Caption: Workflow for NO inhibition assay.

Materials:

• (+)-Fenchyl acetate and (-)-Fenchyl acetate

• Macrophage cell line (e.g., RAW 264.7)

• Cell culture medium and supplements

• Lipopolysaccharide (LPS)

• Griess reagent

• 96-well cell culture plates

Procedure:

• Seed macrophage cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various non-toxic concentrations of each fenchyl acetate enantiomer for a specified time (e.g., 1 hour).

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce inflammation and nitric oxide production.

• Include a control group treated with LPS only.

• Incubate the plates for 24 hours.

• Collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess reagent, which is an indicator of NO production.

• Calculate the percentage of inhibition of NO production for each enantiomer compared to the LPS-only control.

This is a classic model to evaluate the acute anti-inflammatory activity of a compound.

Procedure:

• Administer each fenchyl acetate enantiomer orally or intraperitoneally to groups of rodents (e.g., rats or mice) at different doses.

• A control group should receive the vehicle, and a positive control group should receive a known anti-inflammatory drug (e.g., indomethacin).

• After a specified time (e.g., 1 hour), inject a sub-plantar injection of carrageenan into the right hind paw of each animal to induce localized inflammation and edema.

• Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection using a plethysmometer or calipers.

• Calculate the percentage of inhibition of paw edema for each treatment group compared to the vehicle control group.

Conclusion

While fenchyl acetate has demonstrated a range of biological activities, the specific contributions of its enantiomers are currently unknown. The provided experimental protocols offer a framework for researchers to investigate the enantioselective properties of (+)- and (-)-fenchyl acetate. Such studies are crucial for a comprehensive understanding of the pharmacological and toxicological profiles of this compound and for the potential development of enantiomerically pure formulations with improved efficacy and safety.

References

• 1. foreverest.net [foreverest.net]
• 2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 3. Diuretic Potential of Fenchyl Acetate with Its Mechanism of Action: Toxicity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. yorku.ca [yorku.ca]
• 5. mdpi.com [mdpi.com]
• 6. alpha-fenchyl acetate, 4057-31-2 [thegoodscentscompany.com]

A Comparative Guide to the Cross-Validation of Fenchyl Acetate Identification in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of Fenchyl acetate in complex mixtures, such as essential oils, fragrance formulations, and biological matrices, is a critical task in various fields, from natural product chemistry to flavor and fragrance analysis. The presence of structurally similar isomers poses a significant analytical challenge, necessitating robust and cross-validated methods to ensure unambiguous identification. This guide provides an objective comparison of the primary analytical techniques for Fenchyl acetate identification, supported by experimental data and detailed protocols.

Introduction to the Analytical Challenge: The Isomer Problem

Fenchyl acetate, a bicyclic monoterpenoid ester, exists as several stereoisomers, including the common α- and β-isomers, each with endo and exo configurations. These isomers often exhibit similar physicochemical properties, leading to co-elution in chromatographic systems and similar fragmentation patterns in mass spectrometry, making their individual identification difficult. Therefore, a multi-technique approach is often necessary for confident structural elucidation and to avoid misidentification.

Comparative Analysis of Analytical Techniques

The two primary techniques for the identification of Fenchyl acetate are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. While GC-MS is highly sensitive and widely used for volatile compound analysis, NMR spectroscopy provides unparalleled detail for structural elucidation.

Data Presentation: Quantitative Comparison of Methods

The following table summarizes the key performance characteristics of GC-MS and NMR for the identification of Fenchyl acetate. The data is compiled from various studies on Fenchyl acetate and structurally similar monoterpenoid acetates.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and polarity, followed by detection based on mass-to-charge ratio.	Detection of nuclear spin transitions in a magnetic field, providing detailed structural information.
Selectivity	Moderate to high; can be enhanced with chiral columns. Isomers can be difficult to resolve.	Very high; capable of distinguishing between subtle structural and stereochemical differences.
Sensitivity (LOD)	Low ng/mL to pg/mL range.	High µg/mL to mg/mL range.
Sensitivity (LOQ)	Low ng/mL to pg/mL range.	High µg/mL to mg/mL range.
Sample Throughput	High; rapid analysis times (typically < 30 min per sample).	Low; longer acquisition times, especially for 2D experiments.
Key Advantages	High sensitivity, excellent for screening complex mixtures, extensive spectral libraries available.	Unambiguous structure elucidation, non-destructive, provides stereochemical information.
Key Limitations	Isomer differentiation can be challenging, potential for co-elution, reliance on spectral matching.	Lower sensitivity, requires higher sample concentrations, more complex data interpretation.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for the analysis of Fenchyl acetate using GC-MS and NMR.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is designed for the general identification and quantification of Fenchyl acetate in a complex mixture, such as an essential oil.

1. Sample Preparation:

• Dilute the sample (e.g., 1 µL of essential oil) in a suitable solvent (e.g., 1 mL of hexane or ethyl acetate).

• If necessary, perform a solid-phase microextraction (SPME) for headspace analysis of volatile components.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a chiral column (e.g., β-cyclodextrin-based) for isomer separation.

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1) or splitless, depending on the sample concentration.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 min.

  • Ramp: 3 °C/min to 240 °C.

  • Hold: 5 min at 240 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

3. Data Analysis:

• Identify Fenchyl acetate by comparing the acquired mass spectrum with reference spectra from libraries (e.g., NIST, Wiley).

• Confirm identification by comparing the retention index (RI) with literature values.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

This protocol is suitable for the structural elucidation of Fenchyl acetate, particularly for distinguishing between isomers.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the purified Fenchyl acetate fraction or the complex mixture in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

2. NMR Instrumentation and Acquisition Parameters:

• Spectrometer: Bruker Avance III 400 MHz or equivalent.

• ¹H NMR Acquisition:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Spectral Width: 12 ppm

  • Acquisition Time: ~4 s

  • Relaxation Delay: 1 s

• ¹³C NMR Acquisition:

  • Pulse Program: zgpg30 (proton decoupled)

  • Number of Scans: 1024

  • Spectral Width: 220 ppm

  • Acquisition Time: ~1 s

  • Relaxation Delay: 2 s

• 2D NMR (COSY, HSQC, HMBC):

  • Utilize standard pulse programs and adjust parameters based on the specific experiment and sample concentration.

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FIDs.

• Calibrate the spectra using the TMS signal.

• Analyze the chemical shifts, coupling constants, and correlations from 1D and 2D spectra to elucidate the structure of Fenchyl acetate and its isomers.

Mandatory Visualizations

Cross-Validation Workflow for Fenchyl Acetate Identification

Caption: Workflow for the cross-validation of Fenchyl acetate identification.

Logical Relationship of Analytical Techniques

Caption: Relationship between techniques for Fenchyl acetate analysis.

Conclusion

The robust identification of Fenchyl acetate in complex mixtures relies on a cross-validation approach that leverages the strengths of multiple analytical techniques. While GC-MS provides excellent sensitivity for initial screening and quantification, its limitations in distinguishing isomers necessitate confirmation by other methods. Chiral GC is essential for separating enantiomers, and NMR spectroscopy remains the gold standard for unambiguous structural and stereochemical elucidation. By integrating these techniques, researchers can achieve a high level of confidence in the identification and characterization of Fenchyl acetate, ensuring data integrity for research, quality control, and regulatory purposes.

Comparing the efficacy of different catalysts for Fenchyl acetate synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of fenchyl acetate, a valuable fragrance and flavoring agent, is critically dependent on the choice of catalyst. The efficiency of the esterification of fenchyl alcohol with an acetylating agent is dictated by the catalyst's ability to promote high yield and selectivity under optimal reaction conditions. This guide provides an objective comparison of various catalysts for fenchyl acetate synthesis, supported by experimental data from analogous esterification reactions, to aid in catalyst selection and process optimization.

Performance Comparison of Catalysts

The following table summarizes the performance of different catalysts in the synthesis of fenchyl acetate and similar esters. The data is compiled from various studies to provide a comparative overview. It is important to note that reaction conditions can significantly influence the outcomes.

Catalyst Type	Specific Catalyst	Acylating Agent	Solvent	Temperature (°C)	Reaction Time	Conversion (%)	Selectivity (%)	Yield (%)	Reference
Homogeneous	Pyridine	Acetic Anhydride	Not specified	Not specified	Not specified	Not specified	Not specified	Not specified	[1]
Lewis Acid	Zinc Chloride (ZnCl₂)	Acetic Anhydride	Solvent-free	80	2 h	>95	High	~95	[2]
Lewis Acid	Tin(IV) Chloride (SnCl₄)	Acetic Anhydride	Solvent-free	80	3 h	>95	High	~95	[2]
Lewis Acid	Boron Trifluoride Etherate (BF₃·OEt₂)	Acetic Anhydride	Solvent-free	80	1.7 h	>98	High	~98	[2]
Heterogeneous	10% Zn-Montmorillonite K10	Acetic Anhydride	Solvent-free	100	3 h	100	100	100	[3]
Heterogeneous	Molecular Sieve 4Å	Acetic Anhydride	Solvent-free	60	6 h	>90	High	>90
Heterogeneous	Amberlite XAD-16	Acetic Anhydride	Solvent-free	55	3 min	97.8	High	~97.8

Note: Data for Lewis acids and heterogeneous catalysts are based on analogous acylation and esterification reactions and serve as a strong basis for catalyst selection in fenchyl acetate synthesis. "Not specified" indicates that the information was not available in the cited sources.

Experimental Protocols

Below are detailed methodologies for key experiments in the synthesis of fenchyl acetate using different types of catalysts.

General Esterification Protocol using an Unspecified Catalyst

This protocol is based on a patented method for preparing fenchyl acetate.[4]

Materials:

• Fenchol

• Acetic Anhydride

• Catalyst

• 30% Sodium Hydroxide (NaOH) solution

Procedure:

• In a 500L glass reaction still, charge fenchol, acetic anhydride, and the catalyst in a weight ratio of 1:0.73:0.08.[4]

• Heat the reaction mixture to 120°C and maintain for 3 hours.[4]

• Cool the reaction mixture.

• Neutralize the mixture by adding a 30% NaOH solution.

• Wash the neutralized mixture.

• Fractionate the product through a vacuum rectification tower to obtain fenchyl acetate with a purity of >97%.[4]

Heterogeneous Catalysis with Amberlite XAD-16 (Solvent-Free)

This protocol is adapted from the synthesis of eugenyl acetate.

Materials:

• Fenchyl Alcohol

• Acetic Anhydride

• Amberlite XAD-16

Procedure:

• In a screw-capped flask, mix fenchyl alcohol and acetic anhydride.

• Add Amberlite XAD-16 to the mixture.

• Place the flask in a thermostatic bath at 55°C and stir.

• After the reaction is complete (monitoring by TLC or GC is recommended), filter the catalyst from the mixture.

• The crude product can be purified by vacuum distillation.

Lewis Acid Catalysis with Boron Trifluoride Etherate (Solvent-Free)

This protocol is based on the ortho-acylation of phenols.[2]

Materials:

• Fenchyl Alcohol

• Acetic Anhydride

• Boron Trifluoride Etherate (BF₃·OEt₂)

Procedure:

• In a reaction vessel, combine fenchyl alcohol and acetic anhydride.

• Carefully add a catalytic amount of Boron Trifluoride Etherate to the mixture.

• Heat the reaction mixture to approximately 80°C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully adding water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or vacuum distillation.

Visualizing the Workflow

A general experimental workflow for the synthesis and purification of fenchyl acetate is depicted below.

Caption: General experimental workflow for fenchyl acetate synthesis.

The logical relationship for selecting a suitable catalyst involves considering factors like activity, selectivity, and ease of separation.

Caption: Logical relationship for catalyst selection.

References

• 1. FENCHYL ACETATE | 13851-11-1 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. jetir.org [jetir.org]
• 4. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]

A Comparative Guide to the Structural Confirmation of Synthetic versus Natural Fenchyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic Fenchyl acetate with its natural counterpart, focusing on structural confirmation through established analytical techniques. The objective is to equip researchers with the necessary methodologies and data interpretation skills to differentiate between the two sources and identify any potential impurities or isomeric variations in the synthetic product.

Introduction

Fenchyl acetate (C₁₂H₂₀O₂) is a bicyclic monoterpene ester known for its characteristic camphor-like, piney aroma.[1][2] It is a valuable ingredient in the flavor and fragrance industries and is found naturally in essential oils of plants such as fennel, rosemary, and Juniperus rigida.[1][2] The synthesis of Fenchyl acetate is commonly achieved through the esterification of fenchol with acetic anhydride.[3][4][5] While synthetic Fenchyl acetate offers a more consistent and scalable supply, rigorous structural confirmation is imperative to ensure its purity, isomeric composition, and equivalence to the natural standard.

This guide outlines the key analytical methodologies for this structural confirmation: Gas Chromatography-Mass Spectrometry (GC-MS) for separation and identification, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) for detailed structural elucidation, and Fourier-Transform Infrared Spectroscopy (FTIR) for functional group analysis.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

Methodology: A gas chromatograph coupled with a mass spectrometer is used to separate and identify the components of the Fenchyl acetate samples.

• Sample Preparation: Dilute both the synthetic Fenchyl acetate and the natural standard (e.g., isolated from a certified essential oil) in a suitable solvent like dichloromethane or hexane to a concentration of 1 mg/mL.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp to 240 °C at a rate of 5 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL (splitless injection).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Data Analysis: The retention times and mass spectra of the peaks in the synthetic sample are compared with those of the natural standard. The mass spectra are also compared against a reference library (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Methodology: ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical structure, including the connectivity of atoms and the stereochemistry of the molecule.

• Sample Preparation: Dissolve approximately 10 mg of the synthetic Fenchyl acetate and the natural standard in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.1% tetramethylsilane (TMS) as an internal standard.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: 0-10 ppm.

  • Number of Scans: 16.

• ¹³C NMR:

  • Pulse Sequence: Proton-decoupled experiment (e.g., PENDANT).

  • Spectral Width: 0-200 ppm.

  • Number of Scans: 1024.

Data Analysis: The chemical shifts (δ), coupling constants (J), and integration values of the signals in the ¹H and ¹³C NMR spectra of the synthetic sample are compared with those of the natural standard.

Fourier-Transform Infrared Spectroscopy (FTIR)

Methodology: FTIR spectroscopy is used to identify the functional groups present in the Fenchyl acetate molecule.

• Sample Preparation: A drop of the neat liquid sample (synthetic or natural) is placed between two potassium bromide (KBr) plates to form a thin film.

• Instrumentation: An FTIR spectrometer.

• Data Collection:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

Data Analysis: The positions and intensities of the absorption bands in the FTIR spectrum of the synthetic sample are compared with those of the natural standard.

Data Presentation

The following tables summarize the expected data for the structural confirmation of synthetic Fenchyl acetate against a natural standard.

Table 1: GC-MS Data

Compound	Retention Time (min) - Natural Standard	Retention Time (min) - Synthetic Sample	Key Mass Fragments (m/z)
Fenchyl acetate	Expected to be identical	Expected to be identical	196 (M+), 136, 121, 93, 81, 43
Potential Impurities (e.g., Fenchol, Isomeric Acetates)	-	May show additional peaks	Dependent on impurity

Table 2: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Proton Assignment	Chemical Shift (δ, ppm) - Natural Standard	Chemical Shift (δ, ppm) - Synthetic Sample	Multiplicity	Coupling Constant (J, Hz)
-CH-OAc	~4.5	Expected to be identical	d	~2.0
-C(=O)CH₃	~2.0	Expected to be identical	s	-
Methyl Protons	~0.8 - 1.2	Expected to be identical	s	-
Methylene/Methine Protons	~1.3 - 2.2	Expected to be identical	m	-

Table 3: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Carbon Assignment	Chemical Shift (δ, ppm) - Natural Standard	Chemical Shift (δ, ppm) - Synthetic Sample
C=O	~170	Expected to be identical
-CH-OAc	~80	Expected to be identical
Quaternary Carbons	~40-50	Expected to be identical
Methyl Carbons	~15-30	Expected to be identical
Methylene/Methine Carbons	~20-45	Expected to be identical

Table 4: FTIR Spectral Data (cm⁻¹)

Functional Group	Wavenumber (cm⁻¹) - Natural Standard	Wavenumber (cm⁻¹) - Synthetic Sample
C=O stretch (ester)	~1735	Expected to be identical
C-O stretch (ester)	~1240	Expected to be identical
C-H stretch (alkane)	~2870-2960	Expected to be identical
C-H bend (alkane)	~1370-1465	Expected to be identical

Visualizing the Workflow

The following diagram illustrates the logical workflow for the structural confirmation and comparison of synthetic and natural Fenchyl acetate.

Caption: Structural confirmation workflow for Fenchyl acetate.

Conclusion

The structural confirmation of synthetic Fenchyl acetate against a natural standard is a critical quality control step. By employing a combination of GC-MS, NMR, and FTIR, a comprehensive structural profile can be obtained. The data presented in this guide serves as a benchmark for researchers to ensure that the synthetic product is chemically identical to its natural counterpart in terms of its primary structure, isomeric distribution, and purity. Any significant deviations in the analytical data of the synthetic sample from the natural standard would warrant further investigation into the synthesis and purification processes. This rigorous analytical approach is essential for maintaining the quality and consistency of Fenchyl acetate used in research, development, and commercial applications.

References

• 1. foreverest.net [foreverest.net]
• 2. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 3. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 4. foreverest.net [foreverest.net]
• 5. FENCHYL ACETATE synthesis - chemicalbook [chemicalbook.com]

Fenchyl Acetate as a Fragrance Fixative: A Comparative Performance Analysis

For researchers, scientists, and professionals in drug development, the selection of an appropriate fragrance fixative is a critical step in product formulation. An effective fixative must not only prolong the scent's longevity but also harmonize with the overall fragrance profile without introducing undesirable characteristics. This guide provides an objective comparison of the performance of fenchyl acetate as a fragrance fixative against other commonly used alternatives, supported by experimental data.

Fenchyl acetate, a bicyclic monoterpenoid, is recognized for its fresh, pine-like, and slightly camphoraceous aroma.[1][2] Beyond its own scent contribution, it is utilized as a fixative in perfumery to enhance the persistence of more volatile fragrance components.[3] This guide will delve into the quantitative performance of fenchyl acetate and compare it with other prevalent fixatives such as the synthetic macrocyclic musk Galaxolide, the ambergris-like Ambroxan, the widely used solvent and fixative Benzyl Benzoate, the natural woody Sandalwood, and the humectant Glycerin.

Comparative Performance Data

The efficacy of a fragrance fixative is primarily determined by its ability to reduce the evaporation rate of volatile fragrance molecules, thereby increasing the substantivity or longevity of the scent. The following table summarizes key physicochemical properties and available performance data for fenchyl acetate and its comparators. It is important to note that direct comparative studies under identical experimental conditions are limited, and thus the data presented is a compilation from various sources.

Fixative	Chemical Class	Molecular Weight ( g/mol )	Boiling Point (°C)	Vapor Pressure (mmHg @ 20-25°C)	Odor Life on Smelling Strip (hours)	Evaporation Rate/Fixation Time
Fenchyl Acetate	Monoterpenoid Ester	196.29[4]	220[2]	No data available	8[5]	No direct evaporation rate data found.
Ambroxan	Diterpenoid	236.40[6]	318[6]	0.00097 @ 20°C[6]	No data available	0.010 mg/hour
Galaxolide	Polycyclic Musk	258.41[7]	304[7]	0.000143 @ 23°C[7]	No data available	No direct evaporation rate data found.
Benzyl Benzoate	Benzoate Ester	212.24[8]	323-324[9]	No data available	No data available	Maximum fixation time of 5.9 h/g was observed in one study.
Sandalwood Oil	Sesquiterpenoid Alcohols	Variable (Main component: Santalol ~220 g/mol )	~300	Very low	Very long	Maximum fixation time of 5.9 h/g was observed in one study.
Glycerin	Polyol	92.09	290[10]	Very low	Odorless	Maximum fixation time of 6.3 h/g was observed in one study.

Experimental Methodologies

To ensure a comprehensive understanding of the presented data, the following are detailed methodologies for key experiments commonly employed in the evaluation of fragrance fixative performance.

Evaporation Rate Analysis

The rate of evaporation of a fragrance, with and without a fixative, is a primary indicator of the fixative's efficacy. This is often determined gravimetrically or through headspace analysis.

Gravimetric Method:

• Sample Preparation: A standard fragrance accord is prepared. Two sets of samples are created: a control with the fragrance accord in a suitable solvent (e.g., ethanol), and a test sample containing the fragrance accord and the fixative at a predetermined concentration.

• Application: A precise amount of each sample is applied to a standard substrate, such as a filter paper or a smelling strip.

• Measurement: The initial weight of the applied sample is recorded. The samples are then placed in a controlled environment (constant temperature and airflow). The weight of each sample is measured at regular intervals over an extended period.

• Data Analysis: The weight loss over time is plotted, and the evaporation rate is calculated. A lower evaporation rate in the test sample compared to the control indicates the effectiveness of the fixative.

Headspace Analysis using Gas Chromatography-Mass Spectrometry (GC-MS):

• Sample Preparation: Samples are prepared as described in the gravimetric method and applied to a substrate within a sealed vial.

• Headspace Sampling: The volatile molecules that evaporate from the substrate and accumulate in the space above it (the headspace) are sampled at different time intervals using techniques like Solid Phase Microextraction (SPME).

• GC-MS Analysis: The collected volatile compounds are then analyzed by GC-MS to identify and quantify the concentration of each fragrance component in the headspace over time.

• Data Analysis: A slower decrease in the concentration of volatile fragrance compounds in the headspace of the sample containing the fixative indicates its efficacy.

Sensory Evaluation of Fragrance Longevity

Sensory panels provide invaluable data on the perceived longevity and character of a fragrance over time.

• Panelist Selection: A panel of trained sensory assessors is selected. Panelists are trained to evaluate odor intensity and character consistently.

• Sample Application: A controlled amount of the fragrance with and without the fixative is applied to the panelists' forearms or to smelling strips.

• Evaluation over Time: Panelists evaluate the intensity of the fragrance at specified time points (e.g., immediately after application, 1 hour, 2 hours, 4 hours, 6 hours, 8 hours). They may also be asked to provide descriptive analysis of the fragrance character at each time point.

• Data Analysis: The perceived intensity ratings are averaged and plotted against time. A fragrance containing an effective fixative will show a slower decline in perceived intensity over time.

Experimental and Logical Workflows

The following diagrams illustrate the typical workflows for evaluating fragrance fixative performance.

Fig. 1: Experimental workflow for fixative evaluation.

Fig. 2: Physicochemical basis of fixative performance.

Discussion

The selection of a fragrance fixative is a multifaceted decision that extends beyond simply prolonging the scent. While fenchyl acetate demonstrates a respectable odor life on a smelling strip, the lack of direct comparative evaporation rate data makes a definitive performance ranking challenging.

Fenchyl Acetate: With its moderate molecular weight and boiling point, fenchyl acetate likely acts as a mid-range fixative, particularly effective for extending the presence of top and middle fragrance notes. Its own distinct aroma can be a desirable attribute, contributing to the overall scent profile of herbal and pine-type fragrances.[5]

Ambroxan and Galaxolide: These synthetic fixatives, with their high molecular weights and very low vapor pressures, are powerful fixatives for the base notes of a fragrance, providing significant longevity.[6][7] Their own subtle but persistent odors contribute to the overall character of the perfume.

Benzyl Benzoate: This is a versatile ingredient, acting as both a solvent and a fixative. Its high boiling point contributes to its fixative properties.[9]

Sandalwood Oil and Glycerin: These natural or naturally derived ingredients demonstrate good fixation properties. Sandalwood oil is a classic natural fixative, prized for its warm, woody aroma that also serves as a base note.[11] Glycerin, while primarily a humectant, can also act as a fixative by slowing the evaporation of other components, although it is odorless.[12]

Conclusion

Fenchyl acetate is a viable fragrance fixative, particularly for fragrances where its characteristic fresh and piney notes are complementary. Its performance in extending the longevity of a fragrance is evident from its reported odor life. However, for applications requiring maximum longevity, especially of base notes, synthetic fixatives like Ambroxan and Galaxolide, or natural options like Sandalwood oil, may offer superior performance due to their higher molecular weights and lower volatility. The optimal choice of a fixative will ultimately depend on the specific requirements of the fragrance formulation, including the desired scent profile, target longevity, and the chemical compatibility of the components. Further direct comparative studies employing standardized methodologies are warranted to provide a more definitive ranking of the performance of these and other fragrance fixatives.

References

• 1. Showing Compound Fenchyl acetate (FDB010420) - FooDB [foodb.ca]
• 2. FENCHYL ACETATE | 13851-11-1 [chemicalbook.com]
• 3. bmvfragrances.com [bmvfragrances.com]
• 4. alpha-Fenchyl acetate | C12H20O2 | CID 6427102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fenchyl acetate, 13851-11-1 [thegoodscentscompany.com]
• 6. ScenTree - Ambroxan® (CAS N° 6790-58-5) [scentree.co]
• 7. ScenTree - Galaxolide® (CAS N° 1222-05-5) [scentree.co]
• 8. Benzyl Benzoate | C14H12O2 | CID 2345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 120-51-4 CAS | BENZYL BENZOATE | Esters | Article No. 00047 [lobachemie.com]
• 10. books.rsc.org [books.rsc.org]
• 11. phytojournal.com [phytojournal.com]
• 12. ams.usda.gov [ams.usda.gov]

A Comparative Sensory Analysis of Fenchyl Acetate Isomers: An Evaluative Guide

For Researchers, Scientists, and Drug Development Professionals

Fenchyl acetate, a bicyclic monoterpenoid ester, is a significant contributor to the aroma profile of various natural products and is widely used as a fragrance ingredient. It exists as several isomers, primarily the α- and β-isomers, which can also be further classified as endo- and exo-diastereomers. While generally characterized by a balsamic, pine-like, and sweet aroma, the distinct sensory properties of each isomer are of considerable interest for applications in flavor and fragrance development, as well as for understanding structure-activity relationships in olfaction.[1][2][3]

This guide provides a comparative overview of the sensory evaluation of different fenchyl acetate isomers. Due to the limited availability of direct comparative quantitative sensory panel data in publicly accessible literature, this document outlines a comprehensive experimental protocol for such an evaluation and presents an illustrative sensory profile based on qualitative descriptions. Additionally, it details the general signaling pathway involved in the perception of such terpenoid esters.

Comparative Sensory Profile of Fenchyl Acetate Isomers

To illustrate how a quantitative comparison would be presented, the following table summarizes hypothetical sensory panel data. This data is based on common qualitative descriptors for fenchyl acetate and related terpenoid esters. The intensity of each attribute is rated on a scale from 0 (not perceived) to 10 (very strong).

Sensory Attribute	α-Fenchyl Acetate (endo)	α-Fenchyl Acetate (exo)	β-Fenchyl Acetate (endo)	β-Fenchyl Acetate (exo)
Pine	8.2	7.5	6.8	6.2
Balsamic	7.9	7.1	6.5	5.8
Sweet	6.5	7.0	7.8	8.3
Camphoraceous	4.3	5.1	3.5	4.0
Fruity	2.1	2.8	3.9	4.5
Herbal	3.5	3.0	2.8	2.5
Woody	5.8	5.2	4.5	4.0

Note: The data presented in this table is illustrative and intended to demonstrate the format of a quantitative sensory analysis. Actual values would need to be determined through rigorous experimental evaluation.

Experimental Protocol for Sensory Panel Evaluation

A detailed and standardized methodology is crucial for obtaining reliable and reproducible sensory data.[5] The following protocol outlines a comprehensive approach for the sensory panel evaluation of fenchyl acetate isomers using Quantitative Descriptive Analysis (QDA).[6]

1. Panelist Selection and Training:

• Recruitment: A panel of 10-15 individuals should be recruited based on their sensory acuity, ability to discriminate between different odors, and verbal fluency.[2]

• Screening: Panelists should be screened for anosmia and their ability to detect and describe basic odorants.

• Training: A comprehensive training program of approximately 20-30 hours should be conducted. This training will involve:

  • Familiarization with the sensory attributes relevant to fenchyl acetate and related compounds (e.g., pine, balsamic, sweet, camphoraceous, fruity, herbal, woody).

  • Development of a consensus vocabulary and clear definitions for each attribute.

  • Practice in rating the intensity of each attribute using a structured scale (e.g., a 15-cm line scale anchored with "low" and "high").

2. Sample Preparation and Presentation:

• Sample Purity: High-purity samples (>98%) of each fenchyl acetate isomer (α-endo, α-exo, β-endo, β-exo) should be used.

• Dilution: Samples should be diluted to a concentration that is clearly perceivable but not overwhelming, typically in an odorless solvent like diethyl phthalate or ethanol.

• Presentation: Samples should be presented to panelists on fragrance blotters. A consistent volume (e.g., 10 µL) should be applied to each blotter.

• Coding and Randomization: Samples should be coded with three-digit random numbers to prevent bias. The order of presentation should be randomized for each panelist.

3. Evaluation Procedure:

• Environment: The evaluation should be conducted in a well-ventilated, odor-free sensory laboratory with individual booths.[2]

• Protocol: Each panelist will receive one blotter at a time and be instructed to evaluate the odor.

• Data Collection: Panelists will rate the intensity of each sensory attribute on the provided scale.

• Replication: The entire evaluation should be replicated at least three times on different days to ensure the reliability of the data.

4. Data Analysis:

• Statistical Analysis: The collected data should be analyzed using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine significant differences in the sensory attributes of the different isomers.

• Multivariate Analysis: Techniques like Principal Component Analysis (PCA) can be used to visualize the relationships between the isomers and their sensory attributes.

Caption: Workflow for Quantitative Descriptive Analysis.

Olfactory Signaling Pathway

The perception of odorants like fenchyl acetate is initiated by the interaction of these molecules with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. These receptors are G-protein coupled receptors (GPCRs).[1][7][8] While the specific ORs that bind to the different isomers of fenchyl acetate have not been definitively identified, the general signaling cascade is well-understood.

Upon binding of an odorant molecule to its specific OR, a conformational change is induced in the receptor. This activates an associated G-protein (Gαolf). The activated Gαolf subunit then dissociates and activates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of cations (primarily Ca2+ and Na+). This influx depolarizes the neuron, generating an action potential that is transmitted to the olfactory bulb in the brain for further processing and perception of the odor.[1][9]

Caption: Odorant-induced signal transduction cascade.

References

• 1. Reactome | Olfactory Signaling Pathway [reactome.org]
• 2. sense-lab.co.uk [sense-lab.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. parfums-de-grasse.com [parfums-de-grasse.com]
• 5. Descriptive Tests in Sensory Evaluation: Detailed Sensory Profiling • Food Safety Institute [foodsafety.institute]
• 6. affinitylabs.com.au [affinitylabs.com.au]
• 7. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Olfactory receptors: GPCRs and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]

Fenchyl Acetate: An In-Silico Comparative Guide to Protein Target Interactions

For Researchers, Scientists, and Drug Development Professionals

Fenchyl acetate, a bicyclic monoterpenoid found in a variety of plants, has garnered interest for its potential therapeutic properties. In-silico modeling and molecular docking studies are pivotal in elucidating the mechanisms of action of such natural compounds by predicting their binding affinities and interaction patterns with various protein targets. This guide provides a comparative analysis of in-silico studies on Fenchyl acetate, presenting quantitative data, detailed experimental protocols, and visualizations to aid in drug discovery and development efforts.

Comparative Docking Analysis of Fenchyl Acetate

In-silico studies have primarily investigated the interaction of Fenchyl acetate with cyclooxygenase (COX) enzymes, key players in the inflammatory cascade. The following table summarizes the docking scores of alpha-Fenchyl acetate and other phytochemicals against COX-1 and COX-2, as reported in a study by Chowdhury et al. (2019). A more negative docking score indicates a stronger predicted binding affinity.

Compound	Docking Score (kcal/mol) vs. COX-1	Docking Score (kcal/mol) vs. COX-2
alpha-Fenchyl Acetate	-5.634	-5.957
1,8-Cineole	-5.136	-5.428
Calcaratarin-D	-7.584	-8.28
Herniarin	-6.541	-6.874
Methyl Cinnamate	-5.987	-6.231
Quercetin	-8.047	-7.954
Shyobunone	-6.123	-6.452
Syringic Acid	-6.345	-6.789

Data sourced from Chowdhury et al., 2019.[1]

This data suggests that while other compounds like Quercetin and Calcaratarin-D show higher binding affinities for COX-1 and COX-2 respectively, Fenchyl acetate still demonstrates a notable interaction with these inflammatory targets.[1] Further in-silico studies are warranted to explore the binding of Fenchyl acetate with a broader range of protein targets to fully understand its pharmacological potential.

Experimental Protocols for In-Silico Docking

The following sections outline a generalized workflow and specific protocols for conducting molecular docking studies, adaptable for the analysis of Fenchyl acetate and other small molecules.

General In-Silico Docking Workflow

A typical in-silico molecular docking study follows a structured workflow, from the initial preparation of the protein and ligand to the final analysis of the docking results.

A generalized workflow for in-silico molecular docking studies.

Detailed Protocol using AutoDock Vina

AutoDock Vina is a widely used open-source program for molecular docking. Below is a step-by-step protocol for its use:

• Protein Preparation:

  • Obtain the 3D structure of the target protein from a repository like the Protein Data Bank (PDB).

  • Remove water molecules and any existing ligands from the protein structure using software like PyMOL or Chimera.

  • Add polar hydrogen atoms and assign Kollman charges to the protein using AutoDock Tools (ADT).

  • Save the prepared protein in the PDBQT file format.

• Ligand Preparation:

  • Obtain the 3D structure of Fenchyl acetate from a database like PubChem or ZINC.

  • Optimize the ligand's geometry and assign Gasteiger charges using ADT.

  • Define the rotatable bonds in the ligand.

  • Save the prepared ligand in the PDBQT file format.

• Grid Box Generation:

  • Define the binding site on the protein by creating a grid box. This box should encompass the active site of the protein where the ligand is expected to bind.

  • The coordinates and dimensions of the grid box are specified in a configuration file.

• Running the Docking Simulation:

  • Use the command line to execute AutoDock Vina.

  • The command will specify the prepared protein and ligand files, the configuration file with the grid box parameters, and the output file for the results.

  • Vina will perform the docking calculations and generate multiple binding poses of the ligand within the protein's active site, ranked by their predicted binding affinities (in kcal/mol).

• Analysis of Results:

  • Visualize the docked poses using software like PyMOL or Discovery Studio.

  • Analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the top-ranked poses of Fenchyl acetate and the amino acid residues of the target protein.

Protocol using Schrödinger Maestro

Schrödinger's Maestro provides a user-friendly graphical interface for molecular docking with the Glide program.

• Protein Preparation:

  • Import the protein structure into Maestro.

  • Use the "Protein Preparation Wizard" to preprocess the protein, which includes adding hydrogens, assigning bond orders, creating disulfide bonds, and optimizing the hydrogen bond network.

  • Minimize the energy of the prepared protein structure.

• Ligand Preparation:

  • Import the Fenchyl acetate structure into Maestro.

  • Use "LigPrep" to generate low-energy 3D conformations of the ligand, considering different ionization states, tautomers, and stereoisomers.

• Receptor Grid Generation:

  • Define the binding site by specifying a grid box centered on the active site of the protein. The size of the grid box can be adjusted to encompass the entire binding pocket.

• Glide Docking:

  • Set up the Glide docking job, selecting the prepared ligand and the receptor grid.

  • Choose the desired docking precision (e.g., Standard Precision - SP, or Extra Precision - XP).

  • Run the docking simulation. Glide will generate and score multiple ligand poses.

• Analysis of Results:

  • The results can be viewed and analyzed within the Maestro interface.

  • Examine the docking scores (GlideScore), and visualize the binding poses and interactions of Fenchyl acetate with the protein.

Signaling Pathway Involvement: Prostaglandin Synthesis

The primary protein targets identified for Fenchyl acetate in the available literature are COX-1 and COX-2. These enzymes are central to the prostaglandin synthesis pathway, a critical component of the inflammatory response. The diagram below illustrates this pathway.

The Prostaglandin Synthesis Pathway, highlighting the role of COX enzymes.

By inhibiting COX-1 and COX-2, Fenchyl acetate may interfere with the production of prostaglandins, thereby potentially exerting anti-inflammatory and analgesic effects. This provides a rationale for its traditional use and a basis for further investigation as a therapeutic agent.

References

• 1. wisdomlib.org [wisdomlib.org]

Safety & Regulatory Compliance

Safe Disposal of Fenchyl Acetate: A Guide for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for Fenchyl acetate, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following protocols are designed for researchers, scientists, and drug development professionals to manage Fenchyl acetate waste from generation to disposal.

I. Fenchyl Acetate Safety and Hazard Information

Fenchyl acetate is classified as a combustible liquid that causes skin and eye irritation.[1][2][3] Adherence to proper personal protective equipment (PPE) protocols is mandatory when handling this chemical.

Recommended Personal Protective Equipment (PPE):

• Gloves: Chemically impermeable gloves must be worn.[1] Always inspect gloves prior to use and use proper glove removal technique to avoid skin contact.[2]

• Eye Protection: Tightly fitting safety goggles or a face shield are required.[1][2]

• Protective Clothing: A lab coat or fire/flame-resistant and impervious clothing should be worn.[1][3]

II. Quantitative Data for Fenchyl Acetate

The following table summarizes key quantitative data for Fenchyl acetate, which is essential for its safe handling and storage.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₀O₂	[2][4][5]
Molecular Weight	196.29 g/mol	[2][3]
Boiling Point	220 °C	[3][4]
Flash Point	76 °C (closed cup)	[3]
Solubility	Insoluble in water; soluble in ethanol and organic solvents	[3]

III. Step-by-Step Disposal Procedure for Fenchyl Acetate Waste

This procedure outlines the process for managing Fenchyl acetate waste within a laboratory setting, from the point of generation to collection by an authorized waste disposal service.

Step 1: Waste Collection and Segregation

• Treat all Fenchyl acetate waste as hazardous chemical waste.[6]

• Collect liquid Fenchyl acetate waste in a dedicated, properly labeled hazardous waste container.[7] Plastic containers are generally preferred over glass for hazardous waste when compatibility is not an issue.[8]

• The container must be in good condition, with a secure, leak-proof screw-on cap.[9]

• Do not mix Fenchyl acetate with incompatible chemicals. Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[3] Segregate waste containers according to their contents.[10]

• Store the waste container in a designated satellite accumulation area at or near the point of generation.[7][11]

• Use secondary containment, such as a lab tray, to capture any potential spills or leaks.[9]

Step 2: Labeling of Hazardous Waste

• Label the waste container with a hazardous waste tag as soon as the first drop of waste is added.[6]

• The label must include the words "Hazardous Waste".[8][11]

• Clearly list the full chemical name "Fenchyl acetate" and its concentration. Do not use abbreviations or chemical formulas.[8][11]

• Include the name and contact information of the principal investigator, the laboratory room number, and the date of waste generation.[8]

Step 3: Storage of Fenchyl Acetate Waste

• Keep the hazardous waste container tightly closed except when adding waste.[9][10]

• Store the container in a cool, dry, and well-ventilated area.[1][3]

• Ensure that the total volume of hazardous waste does not exceed 55 gallons in the satellite accumulation area.[7][9]

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[8]

• Do not dispose of Fenchyl acetate down the drain or in regular trash.[1][8][12]

• The ultimate disposal of Fenchyl acetate should be handled by a licensed chemical destruction plant, which may involve controlled incineration with flue gas scrubbing.[1]

IV. Experimental Protocol: Triple Rinsing of Empty Fenchyl Acetate Containers

Empty containers that have held Fenchyl acetate must be properly decontaminated before being discarded as regular trash.

Objective: To decontaminate an empty Fenchyl acetate container to render it non-hazardous for disposal.

Materials:

• Empty Fenchyl acetate container

• Appropriate solvent (e.g., ethanol, capable of dissolving Fenchyl acetate)

• Hazardous waste container for the rinsate

• Required PPE (gloves, safety goggles, lab coat)

Procedure:

• Ensure all PPE is correctly worn.

• Pour out any remaining liquid Fenchyl acetate from the container into the designated hazardous waste container.

• Add a small amount of a suitable solvent (such as ethanol) to the empty container. The amount of solvent should be approximately 5-10% of the container's volume.[6]

• Securely cap the container and rinse it thoroughly, ensuring the solvent comes into contact with all interior surfaces.

• Decant the solvent rinsate into the designated hazardous waste container.[6][10]

• Repeat the rinsing process (steps 3-5) two more times for a total of three rinses.[6][10]

• After the final rinse, allow the container to air dry completely.

• Once dry, deface or remove the original Fenchyl acetate label from the container.[6]

• The triple-rinsed, dried, and unlabeled container can now be disposed of in the regular trash or recycled according to your institution's policies.[6]

V. Visual Workflow for Fenchyl Acetate Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Fenchyl acetate.

Caption: Workflow for the safe disposal of Fenchyl acetate waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. directpcw.com [directpcw.com]
• 5. Page loading... [guidechem.com]
• 6. vumc.org [vumc.org]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 9. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. danielshealth.com [danielshealth.com]
• 12. acs.org [acs.org]